Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate

• CAS: 205434-75-9

Core Science & Biosynthesis

An In-Depth Technical Guide to (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate

CAS Number: 1030377-21-9

This technical guide provides a comprehensive overview of (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate, a key building block for researchers, scientists, and professionals in drug development. The document details its chemical and physical properties, synthesis protocols, safety information, and its significant applications in medicinal chemistry, particularly its role in modulating critical signaling pathways.

Chemical and Physical Properties

(S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate is a chiral heterocyclic compound widely utilized in the synthesis of complex molecules.[1] Its Boc-protected amine and primary alcohol functionalities offer versatile handles for synthetic transformations.

Table 1: Physicochemical Properties of (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate

Property	Value	Reference(s)
CAS Number	1030377-21-9	[1]
Molecular Formula	C₁₀H₂₀N₂O₃	[1]
Molecular Weight	216.28 g/mol	[1]
Appearance	White to off-white solid	[1]
Boiling Point	324 °C	[2]
Density	1.085 g/cm³	[2]
Flash Point	150 °C	[2]
pKa	14.97 ± 0.10 (Predicted)	[2]
Solubility	Soluble in DMSO	[3]
Storage Temperature	-20°C or 2–8 °C under inert gas	[1][2]

Synthesis and Experimental Protocols

The synthesis of (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate can be achieved through various synthetic routes. A common method involves the debenzylation of a protected precursor.

Experimental Protocol: Synthesis via Debenzylation

This protocol describes the synthesis of (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate from (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate.[4]

Materials:

• (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate (1.5 g, 4.28 mmol)

• Methanol (MeOH, 20 mL)

• 10% Palladium on carbon (Pd/C, 150 mg)

• Hydrogen gas (H₂)

Procedure:

• To a solution of (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate (1.5 g, 4.28 mmol) in methanol (20 mL), add 10% Pd/C (150 mg).

• Stir the mixture at room temperature for 3 hours under a hydrogen atmosphere.

• Upon completion of the reaction, remove the solid catalyst by filtration.

• Concentrate the filtrate under reduced pressure to yield (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate as a white solid (850 mg, 3.93 mmol, 91.82% yield).[4]

Characterization:

• ESI-MS (EI⁺, m/z): 217.3 [M+H]⁺[4]

Safety and Handling

(S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate is classified as an irritant. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

Table 2: GHS Hazard Information

Pictogram	Signal Word	Hazard Statements
	Warning	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/eye protection/face protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Applications in Drug Discovery and Medicinal Chemistry

The piperazine moiety is a privileged scaffold in medicinal chemistry, appearing in a wide range of approved drugs. (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate serves as a crucial chiral building block in the synthesis of various pharmaceutical agents, particularly those targeting the central nervous system (CNS) and cancer.

Role in the Synthesis of Adagrasib (MRTX849)

A structurally related compound, (R)-tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate, is a key intermediate in the synthesis of Adagrasib, a potent and selective inhibitor of KRAS G12C. The synthesis involves the protection of one of the piperazine nitrogens with a Cbz group, followed by mesylation of the hydroxyl group and subsequent displacement with cyanide to introduce the required cyanomethyl group. This highlights the utility of such chiral piperazine building blocks in constructing complex drug molecules.

Involvement in Signaling Pathways

Piperazine derivatives are known to modulate the activity of various signaling pathways, which is central to their therapeutic effects.

Modulation of Neurotransmitter Receptors

The piperazine nucleus is a common feature in many CNS-active drugs that interact with neurotransmitter receptors.[5] These compounds can act as agonists or antagonists at serotonin, dopamine, and other biogenic amine receptors, thereby influencing neuronal signaling pathways.[5] The flexibility of the piperazine ring allows for the precise orientation of substituents to achieve high affinity and selectivity for specific receptor subtypes.

Caption: Modulation of Neurotransmitter Signaling by Piperazine Derivatives.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway plays a critical role in inflammation, immunity, and cell survival. Dysregulation of this pathway is implicated in various diseases, including cancer. Certain piperazine-containing compounds have been shown to inhibit the NF-κB pathway.[6] They can interfere with the pathway at different points, such as by preventing the phosphorylation of IκBα or by inhibiting the nuclear translocation of the p65 subunit.

Caption: Inhibition of the NF-κB Signaling Pathway by Piperazine Derivatives.

References

• 1. usbio.net [usbio.net]
• 2. 1030377-21-9 CAS MSDS ((S)-1-Boc-2-(Hydroxymethyl)piperazine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate | CAS 205434-75-9 | Sun-shinechem [sun-shinechem.com]
• 4. (S)-1-Boc-2-(Hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 5. ijrrjournal.com [ijrrjournal.com]
• 6. Development of Piperazine- and Oxazine-Linked Pyrimidines as p65 Subunit Binders of NF–κB in Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate: Properties, Synthesis, and Applications in Drug Discovery

Abstract: Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate is a heterocyclic building block of significant interest to medicinal chemists and drug development professionals. Its structure, featuring a piperazine core, a reactive hydroxymethyl group, and a stable tert-butoxycarbonyl (Boc) protecting group, makes it a versatile intermediate for the synthesis of a wide array of complex molecules and pharmaceutical agents.[1][2] The piperazine moiety is a common scaffold in many approved drugs, known for its favorable pharmacokinetic properties and ability to interact with various biological targets.[1][3][4] This guide provides a comprehensive overview of the compound's physicochemical properties, detailed experimental protocols for its synthesis, and its strategic role in the drug discovery workflow.

Physicochemical and Structural Data

Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate is a white to off-white solid at room temperature.[2][5] Its key properties are summarized below. It is important to note that different stereoisomers of the compound are available, each with a unique CAS Registry Number.

Property	Value	Reference
Molecular Formula	C₁₀H₂₀N₂O₃	[1][2][5][6]
Molecular Weight	216.28 g/mol	[1][2][5][7]
Appearance	White to off-white solid	[2][5]
Boiling Point	324°C	[5]
Density	1.085 g/cm³	[5]
Storage Conditions	2–8 °C, under inert gas	[5][8]
CAS Number (Racemate)	205434-75-9	[6]
CAS Number ((S)-isomer)	1030377-21-9	[2]
CAS Number ((R)-isomer)	169448-87-7	[7]

Synthesis and Experimental Protocols

The synthesis of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate can be achieved through several established routes, most commonly involving either the reduction of a corresponding dicarboxylate precursor or the catalytic hydrogenation of a benzyl-protected intermediate.

Experimental Protocol 2.1: Synthesis via Catalytic Hydrogenation ((S)-isomer)

This protocol outlines the synthesis of (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate from a benzyl-protected precursor.[9]

Starting Material: (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate (1.5 g, 4.28 mmol) Reagents: Methanol (MeOH, 20 mL), 10% Palladium on Carbon (Pd/C, 150 mg), Hydrogen gas (H₂)

Procedure:

• A solution of (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate (1.5 g, 4.28 mmol) is prepared in methanol (20 mL).

• To this solution, 10% Pd/C (150 mg) is added.

• The resulting mixture is stirred at room temperature for 3 hours under a hydrogen atmosphere.

• Upon completion of the reaction, the solid catalyst is removed by filtration.

• The filtrate is concentrated under reduced pressure to yield (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate as a white solid (850 mg, 3.93 mmol, 91.82% yield).[9]

Experimental Protocol 2.2: Synthesis via Reduction with LiAlH₄ ((R)-isomer)

This method describes the synthesis of the (R)-isomer by reducing a dicarboxylate ester using a strong reducing agent.[10]

Starting Material: L-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate (2.55 g) Reagents: Tetrahydrofuran (THF, 70 mL), Lithium aluminum hydride (LiAlH₄, 1M in THF, 26 mL), Water, Sodium Hydroxide (2N)

Procedure:

• A solution of L-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate (2.55 g) is prepared in THF (70 mL) and cooled to -40°C.

• Lithium aluminum hydride (1M in THF, 26 mL) is added to the solution.

• The reaction mixture is allowed to warm to room temperature and is stirred for 1 hour.

• After 1 hour, the reaction is cooled to 0°C.

• The reaction is carefully quenched by the sequential addition of water (1 mL), 2N sodium hydroxide (1 mL), and then water again (2 mL).

• The resulting slurry is filtered, and the filtrate is concentrated in vacuo to yield tert-butyl (2R)-2-(hydroxymethyl)piperazine-1-carboxylate.[10]

Synthesis Workflow Visualization

The following diagram illustrates a typical multi-step synthesis workflow, involving the protection of the piperazine nitrogen atoms, which is a common strategy in medicinal chemistry.

A generalized workflow for the synthesis of Boc-protected hydroxymethyl piperazine.

Role in Drug Development and Medicinal Chemistry

Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate is not typically a pharmacologically active agent itself. Instead, it serves as a crucial and versatile building block for the synthesis of new chemical entities (NCEs).[1][11] Its utility stems from several key structural features:

• Piperazine Core: The piperazine ring is a privileged scaffold in medicinal chemistry, found in drugs targeting a wide range of conditions, including cancer, inflammation, and central nervous system disorders.[3][4]

• Boc Protecting Group: The tert-butoxycarbonyl (Boc) group protects one of the piperazine nitrogens, preventing it from reacting and allowing for selective functionalization of the other nitrogen atom.[1] This controlled reactivity is fundamental in multi-step organic synthesis.

• Hydroxymethyl Group: The primary alcohol (-CH₂OH) is a versatile functional handle that can be easily oxidized to an aldehyde or carboxylic acid, or converted into other functional groups, enabling the creation of diverse compound libraries for screening.

The hydrochloride salt form of the compound is also frequently used, as it can enhance crystallinity and solubility in polar solvents, simplifying purification and handling during synthesis.[11] Derivatives of this scaffold have been investigated for numerous biological activities, including anticancer, antidepressant, and antimicrobial effects.[1][11][12]

Logical Workflow in Drug Discovery

The diagram below illustrates the logical role of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate as a starting scaffold in a typical drug discovery program.

Role of the scaffold in a drug discovery workflow.

Conclusion

Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate is a high-value chemical intermediate for researchers in pharmacology and medicinal chemistry. Its well-defined structure provides multiple reaction sites that can be selectively manipulated to generate novel and structurally diverse molecules. The established synthesis protocols and the proven importance of the piperazine scaffold in approved therapeutics underscore its continued relevance in the development of next-generation drug candidates.

References

• 1. Buy (s)-Tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate | 314741-40-7 [smolecule.com]
• 2. usbio.net [usbio.net]
• 3. Biological Activities of Piperazine Derivatives: A Comprehensive Review [wisdomlib.org]
• 4. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1030377-21-9 CAS MSDS ((S)-1-Boc-2-(Hydroxymethyl)piperazine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate | CAS 205434-75-9 | Sun-shinechem [sun-shinechem.com]
• 7. tert-butyl (2R)-2-(hydroxymethyl)piperazine-1-carboxylate - CAS:169448-87-7 - Sunway Pharm Ltd [3wpharm.com]
• 8. 205434-75-9|1-Boc-(2-Hydroxymethyl)piperazine|BLD Pharm [bldpharm.com]
• 9. (S)-1-Boc-2-(Hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 10. (R)-1-N-Boc-2-(hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 11. Tert-butyl (S)-3-(hydroxymethyl)piperazine-1-carboxylate hydrochloride | Benchchem [benchchem.com]
• 12. researchgate.net [researchgate.net]

N-Boc-2-(hydroxymethyl)piperazine structure and stereochemistry

An In-depth Technical Guide to N-Boc-2-(hydroxymethyl)piperazine: Structure, Stereochemistry, and Synthesis

Introduction

N-Boc-2-(hydroxymethyl)piperazine is a pivotal heterocyclic building block in the fields of medicinal chemistry and drug development. Its structure incorporates a piperazine ring, a motif frequently found in bioactive molecules, with a tert-butoxycarbonyl (Boc) protecting group on one nitrogen and a hydroxymethyl substituent at a chiral center. This mono-protection strategy allows for selective functionalization at the free secondary amine, making it a versatile intermediate for constructing complex molecular architectures. The presence of a stereocenter at the C2 position means the molecule exists as two enantiomers, (R) and (S), whose distinct spatial arrangements are critical for specific biological interactions. This guide provides a comprehensive overview of its structure, stereochemistry, physicochemical properties, and detailed synthetic protocols.

Molecular Structure and Stereochemistry

The core structure of N-Boc-2-(hydroxymethyl)piperazine consists of a six-membered piperazine ring. The nitrogen at position 1 is protected by a Boc group, while the carbon at position 2 is substituted with a hydroxymethyl group (-CH₂OH).

Chirality and Stereoisomers

The carbon atom at the 2-position of the piperazine ring is a chiral center because it is bonded to four different groups:

• The nitrogen atom of the piperazine ring (part of the ring).

• The adjacent methylene group (C3) of the piperazine ring.

• A hydrogen atom.

• A hydroxymethyl group (-CH₂OH).

This chirality gives rise to two non-superimposable mirror images, known as enantiomers: (R)-N-Boc-2-(hydroxymethyl)piperazine and (S)-N-Boc-2-(hydroxymethyl)piperazine. The specific stereoisomer used in a synthesis is often crucial for the efficacy and safety of the final drug product, as biological systems are inherently chiral.[1][]

Figure 1: General structure and stereoisomers of N-Boc-2-(hydroxymethyl)piperazine.

Physicochemical and Spectroscopic Data

The properties of N-Boc-2-(hydroxymethyl)piperazine are summarized below. It is typically a solid, stable under standard conditions, and soluble in many common organic solvents.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₀H₂₀N₂O₃	[][4][5][6][7]
Molecular Weight	216.28 g/mol	[][4][7]
Appearance	White to off-white solid
Boiling Point	~323-324 °C at 760 mmHg (Predicted)	[][5]
Density	~1.085 g/cm³ (Predicted)	[][5]
CAS Number (Racemate)	301673-16-5, 205434-75-9	[][5][6][7]
CAS Number (R)-enantiomer	169448-87-7	[4]
CAS Number (S)-enantiomer	1030377-21-9	[8]

Spectroscopic Data

Key spectroscopic data for the characterization of N-Boc-2-(hydroxymethyl)piperazine are presented below.

Spectroscopy	Data	Reference
¹H NMR (DMSO-d₆, 373K)	δ (ppm): 1.40 (s, 9H), 2.58 (m, 1H), 2.82 (m, 3H), 2.92 (bs, 1H), 2.98 (d, 1H), 3.43 (m, 1H), 3.65 (m, 2H), 3.80 (m, 1H)	[4]
Mass Spectrum (ESI-MS)	m/z: 217.3 [M+H]⁺	[4][8]

Synthesis and Experimental Protocols

The synthesis of enantiomerically pure N-Boc-2-(hydroxymethyl)piperazine is crucial for its application in pharmaceutical development. Different strategies are employed for the synthesis of the (R) and (S) enantiomers.

Figure 2: General workflow for the enantioselective synthesis of (R)-N-Boc-2-(hydroxymethyl)piperazine.

Protocol 1: Synthesis of (R)-1-N-Boc-2-(hydroxymethyl)piperazine[4]

This protocol involves the reduction of a chiral diester precursor using a strong reducing agent.

Materials:

• L-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate

• Lithium aluminum hydride (LiAlH₄), 1M solution in Tetrahydrofuran (THF)

• Anhydrous THF

• Water (H₂O)

• Sodium hydroxide (NaOH), 2N solution

Procedure:

• A solution of L-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate (2.55 g) in anhydrous THF (70 ml) is prepared in a reaction vessel.

• The solution is cooled to -40°C in a suitable cooling bath.

• Lithium aluminum hydride (1M in THF, 26 ml) is added dropwise to the cooled solution.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 1 hour.

• The reaction is then cooled to 0°C in an ice bath.

• The reaction is carefully quenched by the sequential addition of water (1 ml), 2N sodium hydroxide solution (1 ml), and finally water (2 ml).

• The resulting slurry is filtered to remove inorganic salts.

• The filtrate is concentrated under reduced pressure (in vacuo) to yield the crude product, (R)-1-N-Boc-2-(hydroxymethyl)piperazine.

Protocol 2: Synthesis of (S)-1-Boc-2-(hydroxymethyl)piperazine[8]

This method utilizes the catalytic hydrogenation to remove a benzyl protecting group from a precursor.

Materials:

• (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate

• Methanol (MeOH)

• 10% Palladium on carbon (Pd/C)

• Hydrogen gas (H₂)

Procedure:

• (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate (1.5 g, 4.28 mmol) is dissolved in methanol (20 mL).

• 10% Pd/C (150 mg) is added to the solution.

• The mixture is stirred at room temperature under a hydrogen atmosphere for 3 hours.

• Upon completion, the solid catalyst is removed by filtration.

• The filtrate is concentrated under reduced pressure to yield (S)-1-Boc-2-(hydroxymethyl)piperazine as a white solid.

Reactivity and Applications in Drug Development

The synthetic utility of N-Boc-2-(hydroxymethyl)piperazine arises from the differential reactivity of its functional groups. The Boc-protected nitrogen is unreactive under many conditions, allowing for selective reactions at the free secondary amine (N4) and the primary alcohol. The Boc group can later be removed under acidic conditions to reveal the N1 amine for further functionalization.

This compound serves as a key intermediate in synthesizing a wide range of pharmaceutical agents. The piperazine core is a well-known "privileged scaffold" that appears in drugs targeting various conditions. For instance, chiral (piperazin-2-yl)methanol derivatives have been investigated for their affinity to sigma receptors, which are implicated in various central nervous system disorders.[1]

References

• 1. Chiral, nonracemic (piperazin-2-yl)methanol derivatives with sigma-receptor affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (R)-1-N-Boc-2-(hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. 1-N-Boc-2-(hydroxymethyl)piperazine, CasNo.205434-75-9 Chemical Technology Co.,LTD(expird) China (Mainland) [aoen.lookchem.com]
• 7. 1-N-Boc-2-(hydroxymethyl)piperazine | 205434-75-9 [chemicalbook.com]
• 8. (S)-1-Boc-2-(Hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Boc-2-hydroxymethyl-piperazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl 2-(hydroxymethyl)piperazine-1-carboxylate, commonly referred to as Boc-2-hydroxymethyl-piperazine, is a pivotal heterocyclic building block in the field of synthetic and medicinal chemistry. Its unique structural features, comprising a piperazine ring partially protected with a tert-butoxycarbonyl (Boc) group and bearing a hydroxymethyl substituent, make it a versatile intermediate for the synthesis of a wide array of complex molecules, including active pharmaceutical ingredients (APIs). The presence of a reactive secondary amine and a primary alcohol allows for sequential and site-selective modifications, rendering it an invaluable tool in the construction of diverse chemical libraries and in the development of novel therapeutic agents.

This technical guide provides a comprehensive overview of the physical and chemical properties of Boc-2-hydroxymethyl-piperazine, including its stereoisomers. It details experimental protocols for its synthesis and analysis and presents key data in a structured format to support its application in research and drug development.

Physicochemical Properties

The physicochemical properties of Boc-2-hydroxymethyl-piperazine are summarized in the tables below. It is important to note that some of the data are predicted values from computational models, as experimentally determined values for certain parameters are not consistently available in the public domain. The compound is typically available as a racemic mixture or as its individual (R) and (S) enantiomers.

General Properties

Property	Value	Source
Chemical Name	tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate	N/A
Synonyms	1-Boc-2-(hydroxymethyl)piperazine, N-Boc-2-(hydroxymethyl)piperazine	N/A
CAS Number	205434-75-9 (racemic)[1]	[1]
169448-87-7 ((R)-enantiomer)[2]	[2]
1030377-21-9 ((S)-enantiomer)[3][4][5]	[3][4][5]
Molecular Formula	C₁₀H₂₀N₂O₃	[3]
Molecular Weight	216.28 g/mol	[3][4]
Appearance	White to off-white solid or powder[3][5]	[3][5]

Structural and Topological Data

Property	Value	Source
SMILES	O=C(OC(C)(C)C)N1C(CO)CNCC1	[1]
InChI	InChI=1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-4-11-6-8(12)7-13/h8,11,13H,4-7H2,1-3H3	[3]
Topological Polar Surface Area (TPSA)	61.8 Ų	[1]
Number of Rotatable Bonds	1	[1]
Hydrogen Bond Donors	2	[1]
Hydrogen Bond Acceptors	4	[1]

Thermal and Spectroscopic Properties

Property	Value	Source
Melting Point	93.0 to 97.0 °C (for 1-Boc-3-hydroxymethyl-piperazine)	[6]
Boiling Point	324.0 ± 17.0 °C (Predicted)	N/A
Density	1.085 ± 0.06 g/cm³ (Predicted)	[3]
Refractive Index	1.478 (Predicted)	N/A
Flash Point	149.7 °C	N/A
pKa	14.97 ± 0.10 (Predicted)	[3]

Solubility

While specific quantitative solubility data is limited in the literature, qualitative information suggests that Boc-2-hydroxymethyl-piperazine is soluble in polar organic solvents.

Solvent	Solubility
Methanol	Soluble
Ethanol	Soluble
Dichloromethane	Soluble
Ethyl Acetate	Soluble
Water	Sparingly soluble

Experimental Protocols

Synthesis of (R)-1-N-Boc-2-(hydroxymethyl)piperazine

A common method for the synthesis of the (R)-enantiomer involves the reduction of the corresponding carboxylic acid ester.[2]

Materials:

• L-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate

• Lithium aluminum hydride (LiAlH₄), 1M solution in THF

• Tetrahydrofuran (THF), anhydrous

• Water

• Sodium hydroxide (NaOH), 2N solution

Procedure:

• Dissolve L-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate (2.55 g) in anhydrous THF (70 mL) in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere.

• Cool the solution to -40 °C using a suitable cooling bath.

• Slowly add lithium aluminum hydride (1M in THF, 26 mL) to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Cool the reaction mixture to 0 °C in an ice bath.

• Quench the reaction by the sequential and careful addition of water (1 mL), 2N sodium hydroxide solution (1 mL), and then water (2 mL).

• Filter the resulting slurry to remove the aluminum salts.

• Concentrate the filtrate in vacuo to yield (R)-1-N-Boc-2-(hydroxymethyl)piperazine.[2]

Caption: Synthetic workflow for (R)-Boc-2-hydroxymethyl-piperazine.

Synthesis of (S)-1-Boc-2-(Hydroxymethyl)piperazine

The (S)-enantiomer can be synthesized via the debenzylation of a protected precursor.[4]

Materials:

• (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate

• Methanol (MeOH)

• 10% Palladium on carbon (Pd/C)

• Hydrogen gas (H₂)

Procedure:

• Dissolve (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate (1.5 g, 4.28 mmol) in methanol (20 mL).

• Add 10% Pd/C (150 mg) to the solution.

• Stir the mixture at room temperature under a hydrogen atmosphere for 3 hours.

• Filter the reaction mixture to remove the Pd/C catalyst.

• Concentrate the filtrate to yield (S)-1-Boc-2-(hydroxymethyl)piperazine as a white solid.[4]

Caption: Synthetic workflow for (S)-Boc-2-hydroxymethyl-piperazine.

Purity Analysis by High-Performance Liquid Chromatography (HPLC)

A general HPLC method for the analysis of Boc-protected piperazines can be adapted for Boc-2-hydroxymethyl-piperazine.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm)

Chromatographic Conditions:

• Mobile Phase: A gradient of acetonitrile and water (or a suitable buffer) is typically used. A starting point could be a gradient from 10% to 90% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 35 °C

• Detection Wavelength: 210 nm (due to the carbonyl group of the Boc protecting group)

• Injection Volume: 10 µL

Sample Preparation:

• Prepare a stock solution of the sample in the mobile phase or a compatible solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Further dilute the stock solution to a suitable concentration for analysis (e.g., 0.1 mg/mL).

Caption: General workflow for HPLC purity analysis.

Spectral Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

The following are representative NMR data for the (R)-enantiomer of Boc-2-hydroxymethyl-piperazine.[2]

¹H NMR (DMSO-d₆, 373 K):

• δ 1.40 (s, 9H, C(CH₃)₃)

• δ 2.58 (m, 1H, piperazine ring H)

• δ 2.82 (m, 3H, piperazine ring H)

• δ 2.92 (bs, 1H, NH)

• δ 2.98 (d, 1H, piperazine ring H)

• δ 3.43 (m, 1H, piperazine ring H)

• δ 3.65 (m, 2H, CH₂OH)

• δ 3.80 (m, 1H, piperazine ring H)

Mass Spectrometry (MS)

Mass spectrometry data confirms the molecular weight of the compound.

• ESI-MS (m/z): 217.3 [M+H]⁺ (for the (S)-enantiomer)[4]

Stability and Storage

Boc-2-hydroxymethyl-piperazine should be stored in a cool, dry, and well-ventilated area in a tightly sealed container. It is recommended to protect it from light. For long-term storage, refrigeration (2-8 °C) is advised.[3]

Applications in Drug Development

Boc-2-hydroxymethyl-piperazine is a valuable building block in drug discovery and development due to the versatile reactivity of its functional groups. The secondary amine can be functionalized through various reactions such as N-alkylation, N-arylation, acylation, and reductive amination. The primary alcohol can be oxidized to an aldehyde or carboxylic acid, or converted to other functional groups like ethers or esters. This allows for the introduction of diverse substituents and the construction of complex molecular scaffolds.

The piperazine moiety is a common feature in many approved drugs, often contributing to improved pharmacokinetic properties such as solubility and oral bioavailability. The ability to introduce chirality at the 2-position of the piperazine ring is also crucial for optimizing drug-target interactions.

Conclusion

Boc-2-hydroxymethyl-piperazine is a key intermediate for the synthesis of a wide range of biologically active molecules. This guide has provided a detailed overview of its physical and chemical properties, along with practical experimental protocols for its synthesis and analysis. The structured presentation of data and workflows aims to facilitate its effective use by researchers, scientists, and drug development professionals in their pursuit of novel therapeutics. While some experimental data remains to be fully characterized in the literature, the information provided herein serves as a solid foundation for the handling and application of this important chemical entity.

References

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. (R)-1-N-Boc-2-(hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 3. 1030377-21-9 CAS MSDS ((S)-1-Boc-2-(Hydroxymethyl)piperazine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. (S)-1-Boc-2-(Hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 5. (S)-1-Boc-2-Hydroxymethyl-piperazine 97% | CAS: 1030377-21-9 | AChemBlock [achemblock.com]
• 6. 1-Boc-3-hydroxymethyl-piperazine CAS#: 301673-16-5 [m.chemicalbook.com]

Navigating the Solubility Landscape of Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate, a key building block in contemporary drug discovery. Due to the limited availability of extensive quantitative data in publicly accessible literature, this document collates known values, provides qualitative solubility profiles, and includes data on analogous compounds to guide formulation and development efforts. Furthermore, a detailed experimental protocol for determining aqueous solubility is provided, adhering to internationally recognized standards.

Solubility Data

The solubility of a compound is a critical physicochemical property that influences its bioavailability, formulation, and route of administration. Below is a summary of the known solubility data for tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate and its derivatives.

Quantitative and Qualitative Solubility of Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate

Form	Solvent	Solubility	Type
(S)-enantiomer Hydrochloride Salt	Water	44.9 mg/mL[1]	Quantitative
Free Base	Dimethyl Sulfoxide (DMSO)	Soluble[2][3]	Qualitative

Note: The hydrochloride salt form significantly enhances aqueous solubility.[1]

Comparative Solubility of N-Boc-piperazine

To provide a broader context, the solubility of N-Boc-piperazine, a structurally related compound lacking the hydroxymethyl group, is presented below. The presence of the hydroxyl group in the target molecule is expected to increase its polarity and may enhance its solubility in polar solvents compared to N-Boc-piperazine.

Solvent	Solubility
Dichloromethane	Soluble
Methanol	Soluble
Ethyl Acetate	Soluble
Ethanol	Soluble
Water	Less Soluble/Soluble

Experimental Protocol: Equilibrium Solubility Determination via the Shake-Flask Method

The following protocol outlines the industry-standard shake-flask method for determining the equilibrium solubility of a drug substance, based on guidelines from the World Health Organization (WHO) and the International Council for Harmonisation (ICH).[4][5][6][7][8][9][10]

1. Objective:

To determine the equilibrium solubility of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate in aqueous media at a controlled temperature.

2. Materials and Equipment:

• Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate (solid form)

• Buffer solutions (e.g., pH 1.2, 4.5, and 6.8)[9][10]

• Orbital shaker with temperature control[6][9]

• Stoppered flasks or vials[4]

• Centrifuge or filtration apparatus (e.g., syringe filters)

• Validated analytical method (e.g., HPLC) for quantification[6]

• pH meter

3. Procedure:

• Preparation: Prepare the required buffer solutions. According to ICH guidelines, for Biopharmaceutics Classification System (BCS)-based biowaivers, the pH should range from 1.2 to 6.8.[5][8]

• Addition of Compound: Add an excess amount of solid tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate to a flask containing a known volume of the buffer solution.[4] The excess solid is crucial to ensure that a saturated solution is achieved.

• Equilibration: Place the flasks in an orbital shaker set to a constant temperature, typically 37 ± 1 °C for biopharmaceutical relevance.[6][9] Agitate the samples for a predetermined period (e.g., 24-48 hours) to allow the system to reach equilibrium. The agitation speed should be sufficient to keep the solid suspended.[6]

• Phase Separation: After equilibration, remove the undissolved solid particles from the solution. This can be achieved by centrifugation or filtration.[11]

• Quantification: Analyze the clear supernatant using a validated analytical method, such as HPLC, to determine the concentration of the dissolved compound.[6]

• pH Measurement: Measure the pH of the saturated solution at the end of the experiment to ensure it has not deviated significantly.[4][8]

• Replicates: It is recommended to perform a minimum of three replicate determinations for each pH condition.[6]

4. Data Analysis:

The solubility is reported as the concentration of the compound in the saturated solution (e.g., in mg/mL or µg/mL).

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the shake-flask solubility determination protocol.

Shake-Flask Solubility Determination Workflow

References

• 1. Tert-butyl (S)-3-(hydroxymethyl)piperazine-1-carboxylate hydrochloride | Benchchem [benchchem.com]
• 2. tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate | CAS 205434-75-9 | Sun-shinechem [sun-shinechem.com]
• 3. tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate | CAS 301673-16-5 | Sun-shinechem [sun-shinechem.com]
• 4. dissolutiontech.com [dissolutiontech.com]
• 5. ICH Guideline for Biopharmaceutics Classification System-Based Biowaiver (M9): Toward Harmonization in Latin American Countries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 7. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 8. database.ich.org [database.ich.org]
• 9. who.int [who.int]
• 10. ema.europa.eu [ema.europa.eu]
• 11. enamine.net [enamine.net]

The Role of (S)-1-Boc-2-(hydroxymethyl)piperazine in Modern Drug Discovery: A Technical Overview

(S)-1-Boc-2-(hydroxymethyl)piperazine is a chiral synthetic building block crucial in the development of novel therapeutics. It does not possess an intrinsic mechanism of action but serves as a versatile scaffold for constructing complex, biologically active molecules. The strategic incorporation of this piperazine derivative enables the synthesis of compounds often targeted at the central nervous system (CNS), particularly as modulators of dopamine and serotonin receptors.

The utility of (S)-1-Boc-2-(hydroxymethyl)piperazine in medicinal chemistry stems from its unique structural features. The piperazine ring is a "privileged scaffold," a common motif in numerous approved drugs, valued for its favorable pharmacokinetic properties. The defined (S)-stereochemistry at the C2 position is critical for enantiomerically pure drug design, as different enantiomers of a drug can have vastly different biological activities and safety profiles. The presence of a Boc-protected amine, a secondary amine, and a primary alcohol offers multiple points for chemical modification, allowing for the creation of diverse chemical libraries for drug screening.

Application in the Synthesis of Dopamine and Serotonin Receptor Ligands

Research into CNS disorders has frequently utilized the piperazine scaffold to develop ligands for dopamine and serotonin receptors. While specific drugs directly synthesized from (S)-1-Boc-2-(hydroxymethyl)piperazine are not prominently disclosed in publicly available literature, the broader class of piperazine derivatives has been extensively studied for their affinity to dopamine D2 and serotonin 5-HT1A receptors. These receptors are key targets in the treatment of psychosis, depression, and anxiety.

The general synthetic strategy involves the derivatization of the piperazine core to create molecules that can bind to these receptors with high affinity and selectivity. For instance, long-chain arylpiperazines, a class of compounds to which derivatives of (S)-1-Boc-2-(hydroxymethyl)piperazine would belong, are known to target these receptors.

Illustrative Signaling Pathways of Target Receptors

To understand the potential impact of molecules derived from this

The Multifaceted Biological Activities of Piperazine Derivatives: A Technical Guide for Drug Discovery Professionals

Introduction: The piperazine ring, a six-membered heterocycle containing two nitrogen atoms at positions 1 and 4, is a ubiquitous structural motif in medicinal chemistry.[1][2] Its presence in numerous FDA-approved drugs underscores its importance as a "privileged scaffold."[3][4] The unique physicochemical properties of the piperazine core, including its ability to engage in various non-covalent interactions and its favorable pharmacokinetic profile, make it an attractive framework for the design of novel therapeutic agents.[5][6] This technical guide provides an in-depth exploration of the diverse biological activities of piperazine derivatives, with a focus on their anticancer, antimicrobial, antiviral, and central nervous system (CNS) activities. Detailed experimental protocols for key biological assays are provided, along with visualizations of relevant signaling pathways and experimental workflows to aid researchers in the field of drug development.

Anticancer Activity of Piperazine Derivatives

Piperazine derivatives have emerged as a promising class of anticancer agents, exhibiting a wide range of mechanistic actions against various cancer cell lines.[1][7] Their therapeutic potential lies in their ability to target multiple signaling pathways crucial for cancer cell proliferation, survival, and metastasis.[8]

A notable mechanism of action for many anticancer piperazine derivatives is the inhibition of the PI3K/Akt signaling pathway, which is frequently dysregulated in human cancers.[9] By targeting key kinases in this pathway, these compounds can induce apoptosis and inhibit cell growth.

Quantitative Data on Anticancer Activity

The anticancer efficacy of piperazine derivatives is typically evaluated by their half-maximal inhibitory concentration (IC50) or 50% growth inhibition (GI50) values against a panel of cancer cell lines. A selection of reported data is summarized in the table below.

Compound/Derivative	Cancer Cell Line	IC50/GI50 (µM)	Reference
1-[4-(trifluoromethyl)benzyl]piperazine derivative (23)	Breast Cancer (MDA-MB-46)	1.00	[10]
1-bis(4-fluorophenyl)methyl piperazine derivative (25)	Leukemia (MOLT-4)	-98.81% growth	[10]
Piperazine-containing derivative 29	Colon Cancer (Colo-205)	1.0
Piperazine-containing derivative 29	Colon Cancer (HCT-116)	3.0	[7]
Berberine-piperazine hybrid (5a)	Tongue Cancer (CAL-27)	15.41	[11]
Berberine-piperazine hybrid (5c)	Tongue Cancer (CAL-27)	18.23	[11]
Oxazine-pyrimidine-piperazine derivative (5b)	Breast Cancer (MCF-7)	6.29

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and the cytotoxic potential of chemical compounds.[1][12][13]

Materials:

• Piperazine derivative stock solution

• Cancer cell line of interest

• Complete culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well microplate

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the piperazine derivative in culture medium. Remove the existing medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a blank control (medium only). Incubate for 48-72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C, protected from light.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value is determined by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Signaling Pathway: PI3K/Akt Inhibition

// Nodes RTK [label="Receptor Tyrosine\nKinase (RTK)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; PI3K [label="PI3K", fillcolor="#EA4335", fontcolor="#FFFFFF"]; PIP2 [label="PIP2", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; PIP3 [label="PIP3", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Akt [label="Akt", fillcolor="#FBBC05", fontcolor="#202124"]; mTOR [label="mTOR", fillcolor="#FBBC05", fontcolor="#202124"]; Proliferation [label="Cell Proliferation\n& Survival", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; Apoptosis [label="Inhibition of\nApoptosis", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; Piperazine [label="Piperazine\nDerivative", shape=box, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges RTK -> PI3K [label="Activation", fontsize=8, fontcolor="#5F6368"]; PI3K -> PIP3 [label="Phosphorylation", fontsize=8, fontcolor="#5F6368"]; PIP2 -> PIP3 [style=invis]; PIP3 -> Akt [label="Activation", fontsize=8, fontcolor="#5F6368"]; Akt -> mTOR [label="Activation", fontsize=8, fontcolor="#5F6368"]; mTOR -> Proliferation; Akt -> Apoptosis; Piperazine -> PI3K [arrowhead=tee, color="#EA4335", label="Inhibition", fontsize=8, fontcolor="#EA4335"]; Piperazine -> Akt [arrowhead=tee, color="#EA4335", label="Inhibition", fontsize=8, fontcolor="#EA4335"]; } // Caption: PI3K/Akt signaling pathway inhibited by piperazine derivatives.

Antimicrobial Activity of Piperazine Derivatives

The emergence of multidrug-resistant pathogens has created an urgent need for novel antimicrobial agents.[3][14] Piperazine derivatives have demonstrated significant potential in this area, exhibiting activity against a broad spectrum of bacteria and fungi.[9][13][15] Structural modifications to the piperazine scaffold, such as the introduction of electron-withdrawing groups, have been shown to enhance antibacterial activity.[14]

Quantitative Data on Antimicrobial Activity

The antimicrobial efficacy of piperazine derivatives is commonly determined by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
Substituted piperazine derivative	Staphylococcus aureus	-	[3]
Substituted piperazine derivative	Escherichia coli	-	[3]
4-substituted-1-(4-substituted phenyl)-piperazine	S. aureus, E. coli	-	[3]
Flavone-piperazine derivative (5b)	Various bacteria/fungi	10	[16]
Flavone-piperazine derivative (5i)	Various bacteria/fungi	10	[16]
Flavone-piperazine derivative (5j)	Various bacteria/fungi	10	[16]
Benzhydrylpiperazine-nitrobenzenesulfonamide hybrid (7a-aa)	Mycobacterium tuberculosis H37Rv	0.78 to >25	[17]

Note: Specific MIC values were not always provided in the abstracts of the review articles.

Experimental Protocol: Agar Well Diffusion Assay

The agar well diffusion method is a widely used technique to evaluate the antimicrobial activity of chemical compounds.[18]

Materials:

• Piperazine derivative solution

• Bacterial or fungal strain of interest

• Mueller-Hinton Agar (MHA) plates

• Sterile cotton swabs

• Sterile cork borer or pipette tip

• Positive control (standard antibiotic)

• Negative control (solvent)

• Incubator

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard).

• Plate Inoculation: Uniformly spread the microbial inoculum over the entire surface of an MHA plate using a sterile cotton swab to create a lawn.

• Well Creation: Aseptically punch wells (6-8 mm in diameter) into the agar using a sterile cork borer.

• Compound Addition: Add a defined volume (e.g., 50-100 µL) of the piperazine derivative solution, positive control, and negative control into separate wells.

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for 24 hours for bacteria).

• Zone of Inhibition Measurement: Measure the diameter of the clear zone of no growth around each well in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Antiviral Activity of Piperazine Derivatives

Piperazine derivatives have also been investigated for their antiviral properties against a range of viruses, including human immunodeficiency virus (HIV), hepatitis B virus (HBV), and coronaviruses.[4][19][20] Their mechanisms of action can vary, from inhibiting viral entry and replication to targeting viral enzymes.

Quantitative Data on Antiviral Activity

The antiviral activity of piperazine derivatives is often expressed as the half-maximal effective concentration (EC50) or the half-maximal inhibitory concentration (IC50).

Compound/Derivative	Virus	EC50/IC50 (µM)	Reference
Piperazine derivative 33	HIV-1	0.0314	[4]
Piperazine derivative 31	HIV-1	0.0472	[4]
Benzimidazole-piperazine derivative 63	-	-	[4]
Trisubstituted piperazine (GC-78-HCl)	SARS-CoV-2 Mpro	0.19 (IC50)	[20]
Trisubstituted piperazine (GC-78-HCl)	SARS-CoV-2	0.40 (EC50)	[20]
Flavonol-piperazine sulfonyl (S19)	Tobacco Mosaic Virus (TMV)	110.4 µg/mL (curative)	[21]
2-phenylpiperazine derivative 64	HAdV and HCMV	-	[22]

Note: Specific antiviral targets were not always specified in the provided search results.

Experimental Protocol: Plaque Reduction Assay

The plaque reduction assay is a standard method for determining the antiviral efficacy of a compound by quantifying the reduction in viral plaques.[7][14]

Materials:

• Piperazine derivative

• Host cell line susceptible to the virus

• Virus stock of known titer

• Culture medium

• Overlay medium (e.g., containing agarose or methylcellulose)

• Staining solution (e.g., crystal violet)

• 6-well or 12-well plates

Procedure:

• Cell Seeding: Seed host cells into plates and grow to confluency.

• Compound and Virus Incubation: Prepare serial dilutions of the piperazine derivative. In separate tubes, incubate the virus with each compound dilution for a specified time (e.g., 1 hour).

• Infection: Remove the culture medium from the cells and infect the monolayers with the virus-compound mixtures. Include a virus control (no compound) and a cell control (no virus).

• Adsorption: Allow the virus to adsorb to the cells for 1-2 hours.

• Overlay: Remove the inoculum and add the overlay medium containing the respective compound concentrations.

• Incubation: Incubate the plates for a period that allows for plaque formation (typically 2-10 days).

• Plaque Visualization: Fix and stain the cells with a staining solution. Plaques will appear as clear zones against a stained cell monolayer.

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction for each compound concentration compared to the virus control. The EC50 value is the concentration that reduces the number of plaques by 50%.

Experimental Workflow: General Antiviral Screening

// Nodes Start [label="Start:\nPiperazine Derivative Library", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Cytotoxicity [label="Cytotoxicity Assay\n(e.g., MTT)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Primary_Screen [label="Primary Antiviral Screen\n(e.g., CPE Assay)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Hit_ID [label="Hit Identification", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Confirmatory_Assay [label="Confirmatory Assay\n(e.g., Plaque Reduction)", fillcolor="#34A853", fontcolor="#FFFFFF"]; MOA [label="Mechanism of Action\nStudies", fillcolor="#34A853", fontcolor="#FFFFFF"]; Lead_Opt [label="Lead Optimization", shape=cds, fillcolor="#EA4335", fontcolor="#FFFFFF"]; End [label="End:\nPreclinical Candidate", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Start -> Cytotoxicity; Start -> Primary_Screen; Primary_Screen -> Hit_ID; Hit_ID -> Confirmatory_Assay [label="Active"]; Hit_ID -> End [label="Inactive", style=dashed]; Confirmatory_Assay -> MOA; MOA -> Lead_Opt; Lead_Opt -> Primary_Screen [style=dashed, label="Iterative\nRefinement"]; Lead_Opt -> End; } // Caption: General workflow for antiviral screening of piperazine derivatives.

Central Nervous System (CNS) Activity of Piperazine Derivatives

Piperazine derivatives are well-established as modulators of CNS activity, with many approved drugs for treating psychiatric disorders.[2][18] Their primary targets are often neurotransmitter receptors, particularly dopamine and serotonin receptors.[23][24] By acting as agonists, antagonists, or partial agonists at these receptors, piperazine derivatives can influence mood, cognition, and behavior.

Quantitative Data on CNS Activity

The CNS activity of piperazine derivatives is frequently characterized by their binding affinity (Ki) to specific receptors. Lower Ki values indicate higher binding affinity.

Compound/Derivative	Receptor Target	Ki (nM)	Reference
Multi-target derivative (3w)	D2 Receptor	-	[24]
Multi-target derivative (3w)	5-HT1A Receptor	-	[24]
Multi-target derivative (3w)	5-HT2A Receptor	-	[24]
Clozapine	Dopamine & Serotonin Receptors	-	[18]
Vortioxetine	Serotonin Receptors	-	[18]
Buspirone	Serotonin Receptors	-	[18]

Note: Specific Ki values were not consistently available in the abstracts of the provided search results.

Experimental Protocol: Receptor Binding Assay

Radioligand binding assays are used to determine the affinity of a compound for a specific receptor.

Materials:

• Piperazine derivative

• Cell membranes expressing the receptor of interest

• Radiolabeled ligand specific for the receptor

• Assay buffer

• Unlabeled ligand for determining non-specific binding

• Glass fiber filters

• Filtration apparatus

• Scintillation counter

Procedure:

• Reaction Setup: In a 96-well plate, combine the cell membranes, a fixed concentration of the radiolabeled ligand, and varying concentrations of the unlabeled piperazine derivative in the assay buffer.

• Incubation: Incubate the plate at a specific temperature for a time sufficient to reach binding equilibrium.

• Filtration: Rapidly filter the reaction mixture through glass fiber filters to separate the bound from the free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Radioactivity Measurement: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the concentration of the piperazine derivative. The IC50 value is determined from the resulting competition curve, and the Ki value can be calculated using the Cheng-Prusoff equation.

Signaling Pathway: Dopamine and Serotonin Receptor Modulation

// Nodes Piperazine [label="Piperazine\nDerivative", shape=box, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"]; D2R [label="Dopamine D2\nReceptor", fillcolor="#4285F4", fontcolor="#FFFFFF"]; HT2AR [label="Serotonin 5-HT2A\nReceptor", fillcolor="#EA4335", fontcolor="#FFFFFF"]; HT1AR [label="Serotonin 5-HT1A\nReceptor", fillcolor="#FBBC05", fontcolor="#202124"]; G_protein [label="G-protein\nSignaling", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Adenylyl_Cyclase [label="Adenylyl Cyclase\n(AC)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; cAMP [label="cAMP", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Neuronal_Activity [label="Modulation of\nNeuronal Activity", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Piperazine -> D2R [label="Antagonism/\nPartial Agonism", fontsize=8, fontcolor="#5F6368"]; Piperazine -> HT2AR [label="Antagonism", fontsize=8, fontcolor="#5F6368"]; Piperazine -> HT1AR [label="Agonism/\nPartial Agonism", fontsize=8, fontcolor="#5F6368"]; D2R -> G_protein [arrowhead=tee, label="Inhibition of AC", fontsize=8, fontcolor="#5F6368"]; HT1AR -> G_protein [arrowhead=tee, label="Inhibition of AC", fontsize=8, fontcolor="#5F6368"]; HT2AR -> G_protein [label="Activation of PLC", fontsize=8, fontcolor="#5F6368"]; G_protein -> Adenylyl_Cyclase; Adenylyl_Cyclase -> cAMP; cAMP -> Neuronal_Activity; G_protein -> Neuronal_Activity; } // Caption: Modulation of dopamine and serotonin receptors by piperazine derivatives.

Structure-Activity Relationships and Future Perspectives

The biological activity of piperazine derivatives is highly dependent on the nature and position of substituents on the piperazine ring and its appended functionalities. A slight modification in the substitution pattern can lead to a significant change in pharmacological activity.[2] For instance, in the context of antimicrobial activity, the incorporation of electron-withdrawing groups like chloro, bromo, or nitro has been shown to enhance potency.[14]

Future research in this field will likely focus on the design and synthesis of novel piperazine-containing hybrids, where the piperazine scaffold is combined with other pharmacologically active moieties to create multi-target ligands.[11][25] This approach holds promise for developing more effective and safer drugs with improved therapeutic profiles. Furthermore, a deeper understanding of the structure-activity relationships will continue to guide the rational design of next-generation piperazine-based therapeutics.

References

• 1. researchhub.com [researchhub.com]
• 2. PI3K–AKT-Targeting Breast Cancer Treatments: Natural Products and Synthetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benthamdirect.com [benthamdirect.com]
• 4. Dopamine and serotonin receptor binding and antipsychotic efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. Antiviral assay -Antimicrobial assay -Microbiology-BIO-PROTOCOL [bio-protocol.org]
• 9. The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [frontiersin.org]
• 11. hereditybio.in [hereditybio.in]
• 12. MTT assay protocol | Abcam [abcam.com]
• 13. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 14. In Vitro Antiviral Testing | IAR | USU [qanr.usu.edu]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. brieflands.com [brieflands.com]
• 18. chemistnotes.com [chemistnotes.com]
• 19. Antipsychotic Drug Responsiveness and Dopamine Receptor Signaling; Old Players and New Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Cytopathic Effect Assay and Plaque Assay to Evaluate in vitro Activity of Antiviral Compounds Against Human Coronaviruses 229E, OC43, and NL63 - PMC [pmc.ncbi.nlm.nih.gov]
• 21. psychiatrist.com [psychiatrist.com]
• 22. merckmillipore.com [merckmillipore.com]
• 23. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. A Standardized Plaque Reduction Assay for Determination of Drug Susceptibilities of Cytomegalovirus Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Dopamine receptor signaling and current and future antipsychotic drugs - PMC [pmc.ncbi.nlm.nih.gov]

The Gatekeeper of Reactivity: A Technical Guide to the Role of the Boc Protecting Group in Piperazine Synthesis

For Researchers, Scientists, and Drug Development Professionals

The piperazine motif is a cornerstone in medicinal chemistry, appearing in a vast array of pharmaceuticals due to its favorable physicochemical properties and versatile synthetic handles.[1] However, the symmetrical nature of the piperazine ring, with its two reactive secondary amines, presents a significant challenge in achieving selective functionalization. The undesired formation of 1,4-disubstituted byproducts is a common hurdle.[2] This technical guide provides an in-depth exploration of the pivotal role of the tert-butoxycarbonyl (Boc) protecting group in overcoming this challenge, enabling the precise and efficient synthesis of monosubstituted piperazine derivatives.

The Strategic Advantage of the Boc Group

The tert-butoxycarbonyl (Boc) group is a widely employed amine protecting group in organic synthesis, and for good reason. Its utility in piperazine chemistry stems from a combination of stability and controlled lability. The Boc group is robust under a variety of reaction conditions, including basic, nucleophilic, and catalytic hydrogenation conditions, allowing for a broad range of chemical transformations to be performed on the unprotected nitrogen of the piperazine ring.[3] Crucially, it can be readily and selectively removed under acidic conditions, typically using trifluoroacetic acid (TFA) or hydrochloric acid (HCl), to unveil the second reactive amine for subsequent functionalization.[4][5] This orthogonality is fundamental to the multi-step synthesis of complex drug molecules.

The Synthetic Workflow: A Three-Act Play

The synthesis of monosubstituted piperazines using a Boc protection strategy generally follows a well-defined three-step workflow: protection, functionalization, and deprotection.[2]

References

• 1. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Chiral Piperazine Building Blocks: A Technical Guide to Synthesis and Application in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral piperazines are privileged scaffolds in medicinal chemistry, frequently incorporated into a wide array of therapeutic agents due to their favorable physicochemical properties and their ability to interact with biological targets in a stereospecific manner. The conformational rigidity of the piperazine ring, combined with the potential for stereoisomerism at substituted carbon atoms, allows for precise three-dimensional positioning of pharmacophoric elements, leading to enhanced potency, selectivity, and improved pharmacokinetic profiles. This technical guide provides an in-depth overview of the core methodologies for the synthesis of chiral piperazine building blocks, presents quantitative data for key transformations, details experimental protocols, and illustrates relevant biological pathways and experimental workflows.

I. Enantioselective Synthesis of Chiral Piperazine Building Blocks

The asymmetric synthesis of chiral piperazines has been a significant focus of chemical research, leading to the development of several robust methodologies. This section details some of the most effective strategies, providing comparative data on their efficiency and stereoselectivity.

Palladium-Catalyzed Asymmetric Allylic Alkylation

Palladium-catalyzed asymmetric allylic alkylation (AAA) of piperazin-2-one precursors is a powerful method for the synthesis of α-substituted piperazines. The decarboxylative allylic alkylation of N-protected piperazin-2-ones, in particular, has emerged as a highly effective route to α-secondary and α-tertiary chiral centers.

Table 1: Palladium-Catalyzed Asymmetric Allylic Alkylation of Piperazin-2-ones [1][2]

Entry	Substrate (R1, R2)	Product	Yield (%)	ee (%)
1	Bz, Bn	9b	85	88
2	Bz, PMB	9c	82	90
3	F-Bz, Bn	9d	80	88
4	MeO-Bz, Bn	9e	78	87
5	Boc, Bn	-	75	92
6	Cbz, Bn	-	88	91

Bz = Benzoyl, Bn = Benzyl, PMB = para-Methoxybenzyl, Boc = tert-Butoxycarbonyl, Cbz = Carboxybenzyl. Conditions typically involve a Palladium precatalyst (e.g., Pd₂(dba)₃) and a chiral phosphine ligand (e.g., (S)-(CF₃)₃-t-BuPHOX).

• To an oven-dried vial equipped with a magnetic stir bar is added the N-protected piperazin-2-one substrate (1.0 equiv), the palladium precatalyst (e.g., Pd₂(pmdba)₃, 5 mol%), and the chiral ligand (e.g., (S)-(CF₃)₃-t-BuPHOX, 12.5 mol%).

• The vial is sealed and evacuated and backfilled with an inert atmosphere (e.g., argon or nitrogen) three times.

• Anhydrous, degassed toluene is added via syringe to achieve a final concentration of 0.014 M.

• The reaction mixture is stirred at 40 °C for 12–48 hours, monitoring by TLC or LC-MS for completion.

• Upon completion, the reaction mixture is cooled to room temperature and concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to afford the desired α-allylated piperazin-2-one.

• The enantiomeric excess is determined by chiral SFC or HPLC.

• The resulting piperazin-2-one can be reduced to the corresponding piperazine using a suitable reducing agent such as LiAlH₄ or by catalytic hydrogenation.

Iridium-Catalyzed Asymmetric Hydrogenation

The iridium-catalyzed asymmetric hydrogenation of pyrazines and their derivatives provides a direct and efficient route to chiral piperazines. Activation of the pyrazine ring, often through N-alkylation to form a pyrazinium salt, is a key step to facilitate the hydrogenation.

Table 2: Iridium-Catalyzed Asymmetric Hydrogenation of 3-Substituted Pyrazinium Salts [3]

Entry	Substrate (R)	Product	Yield (%)	ee (%)
1	Phenyl	2a	95	91
2	4-MeO-Ph	2b	96	93
3	4-F-Ph	2c	94	90
4	2-Naphthyl	2d	92	86
5	Methyl	2e	88	85
6	Isopropyl	2f	90	89

Conditions typically involve an Iridium precatalyst (e.g., [Ir(COD)Cl]₂) and a chiral diphosphine ligand (e.g., a JosiPhos or Binaphane derivative) under a hydrogen atmosphere.

• In a glovebox, a glass vial is charged with the pyrazinium salt substrate (0.20 mmol, 1.0 equiv), the iridium precatalyst (e.g., [Ir(COD)Cl]₂, 1.0 mol%), and the chiral ligand (e.g., (R,Sp)-JosiPhos, 2.2 mol%).

• Anhydrous, degassed solvent (e.g., a mixture of toluene and 1,4-dioxane) is added (3.0 mL).

• The vial is placed in a stainless-steel autoclave.

• The autoclave is purged with hydrogen gas three times and then pressurized to the desired pressure (e.g., 600 psi).

• The reaction is stirred at a specified temperature (e.g., 30 °C) for a set time (e.g., 36 hours).

• After releasing the hydrogen pressure, the reaction mixture is concentrated.

• The residue is purified by flash chromatography on silica gel to yield the chiral piperazine.

• The enantiomeric excess is determined by chiral HPLC.

Synthesis from the Chiral Pool: Amino Acid-Derived Piperazines

Utilizing readily available and enantiopure α-amino acids as starting materials is a common and effective strategy for the synthesis of chiral piperazines. This approach allows for the direct incorporation of a stereocenter into the piperazine backbone.

Table 3: Synthesis of 2-Substituted Piperazines from α-Amino Acids [4][5]

Entry	Starting Amino Acid	Product	Overall Yield (%)	Enantiopurity
1	(S)-Alanine	(S)-2-Methylpiperazine derivative	44	>98% ee
2	(R)-Phenylglycine	(R)-2-Phenylpiperazine derivative	52	>99% ee
3	(S)-Leucine	(S)-2-Isobutylpiperazine derivative	48	>98% ee
4	(S)-Valine	(S)-2-Isopropylpiperazine derivative	45	>98% ee

• Step 1: Diamine Formation: The starting α-amino acid is converted to an orthogonally bis-protected chiral 1,2-diamine. This typically involves reduction of the carboxylic acid to an alcohol, followed by conversion of the alcohol to a leaving group and subsequent displacement with an azide, and finally reduction of the azide and protection of the resulting amine.

• Step 2: aza-Michael Addition: The chiral 1,2-diamine is reacted with an in situ generated vinyl diphenyl sulfonium salt (from 2-bromoethyl-diphenylsulfonium triflate) in an aza-Michael addition.

• Step 3: Cyclization: The resulting intermediate undergoes intramolecular cyclization to form the piperazine ring.

• Step 4: Deprotection/Functionalization: Selective deprotection of one of the nitrogen atoms allows for further functionalization, or complete deprotection yields the free chiral piperazine.

II. Applications in Drug Discovery: Signaling Pathways and Experimental Workflows

Chiral piperazine-containing molecules often exert their therapeutic effects by interacting with specific biological targets, such as G-protein coupled receptors (GPCRs). Understanding these signaling pathways and the experimental workflows used to assess compound activity is crucial for drug development.

Aprepitant: A Neurokinin-1 (NK1) Receptor Antagonist

Aprepitant is a selective NK1 receptor antagonist used for the prevention of chemotherapy-induced and postoperative nausea and vomiting. The piperazine moiety in aprepitant is crucial for its pharmacological activity.

Substance P, the endogenous ligand for the NK1 receptor, binding to the receptor activates a Gq/11 G-protein signaling cascade, leading to the activation of phospholipase C (PLC), which in turn generates inositol triphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC), culminating in neuronal excitation and the emetic reflex. Aprepitant competitively blocks the binding of Substance P to the NK1 receptor, thereby inhibiting this signaling pathway.[6][7][8][9][10]

Caption: NK1 Receptor Signaling Pathway and the Mechanism of Action of Aprepitant.

A common method to determine the affinity of a compound for the NK1 receptor is a competitive radioligand binding assay.

Caption: Experimental Workflow for an NK1 Receptor Competitive Binding Assay.

• Cell Membrane Preparation:

  • Culture cells overexpressing the human NK1 receptor (e.g., CHO-K1 or HEK293 cells).

  • Harvest the cells and homogenize them in a lysis buffer containing protease inhibitors.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend it in a storage buffer. Determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, add the cell membrane preparation, a fixed concentration of a radiolabeled NK1 ligand (e.g., [¹²⁵I]-Substance P), and varying concentrations of the test compound.

  • Include controls for total binding (no competitor) and non-specific binding (excess unlabeled ligand).

  • Incubate the plate to allow the binding to reach equilibrium.

• Separation and Quantification:

  • Rapidly filter the contents of each well through a glass fiber filter to separate the receptor-bound radioligand from the free radioligand.

  • Wash the filters to remove any non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the concentration of the test compound.

  • Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding) by non-linear regression.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.

Aripiprazole: A Dopamine D2 and Serotonin 5-HT1A/5-HT2A Receptor Modulator

Aripiprazole is an atypical antipsychotic used in the treatment of schizophrenia, bipolar disorder, and major depressive disorder. Its unique pharmacological profile includes partial agonism at dopamine D2 and serotonin 5-HT1A receptors, and antagonism at serotonin 5-HT2A receptors.

• Dopamine D2 Receptor (D2R): Aripiprazole acts as a partial agonist at D2Rs. In a hyperdopaminergic state (as hypothesized in psychosis), it acts as a functional antagonist, reducing dopaminergic neurotransmission. In a hypodopaminergic state, it provides sufficient stimulation to alleviate negative and cognitive symptoms. D2Rs are coupled to Gi/o proteins, and their activation inhibits adenylyl cyclase, leading to decreased cAMP levels.

• Serotonin 5-HT1A Receptor (5-HT1AR): As a partial agonist at 5-HT1ARs, aripiprazole can enhance serotonergic activity, which is thought to contribute to its antidepressant and anxiolytic effects. 5-HT1ARs are also coupled to Gi/o proteins and inhibit adenylyl cyclase.

• Serotonin 5-HT2A Receptor (5-HT2AR): Aripiprazole is an antagonist at 5-HT2ARs. Blockade of these receptors is a common feature of atypical antipsychotics and is believed to reduce the risk of extrapyramidal side effects and improve negative symptoms. 5-HT2ARs are coupled to Gq/11 proteins, leading to the activation of the phospholipase C pathway.

References

• 1. Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Animal model of schizophrenia - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. acnp.org [acnp.org]
• 9. Neurodevelopmental Animal Models of Schizophrenia: Role in Novel Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

In-Depth Technical Guide: Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and application of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate, a key building block in modern medicinal chemistry. The information is curated for professionals in research and drug development, presenting critical data in an accessible format.

Chemical Identity and Physical Properties

Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate is a heterocyclic compound widely used as a chiral intermediate in the synthesis of complex pharmaceutical agents. It is most commonly available as the (S)-enantiomer.

Property	Value	Reference
Chemical Name	tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate
Synonyms	(S)-1-Boc-2-(hydroxymethyl)piperazine, tert-butyl (2S)-2-(hydroxymethyl)piperazine-1-carboxylate
CAS Number	314741-40-7 ((S)-enantiomer), 205434-75-9 (racemate)
Molecular Formula	C₁₀H₂₀N₂O₃
Molecular Weight	216.28 g/mol	[1]
Appearance	White to off-white solid	[1]
Melting Point	43 - 47 °C
Boiling Point	322.9 °C at 760 mmHg
Solubility	Soluble in methanol.
Purity	≥95% to 97%	[1]

Safety and Hazard Information

This compound is classified as hazardous. Adherence to safety protocols is essential when handling this chemical.

GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Irritation	2	H315: Causes skin irritation
Serious Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3 (Respiratory tract irritation)	H335: May cause respiratory irritation
Acute Toxicity (Oral)	4	H302: Harmful if swallowed

Precautionary Measures and First Aid

Precautionary Statement	Description
Prevention	P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P264: Wash skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P271: Use only outdoors or in a well-ventilated area. P280: Wear protective gloves/ eye protection/ face protection.
Response	P302 + P352: IF ON SKIN: Wash with plenty of soap and water. P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing. P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P330: Rinse mouth.
Storage	P403 + P233: Store in a well-ventilated place. Keep container tightly closed. P405: Store locked up.
Disposal	P501: Dispose of contents/container to an approved waste disposal plant.

Fire and Explosion Data

Property	Value
Flash Point	> 110 °C
Suitable Extinguishing Media	Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.
Hazardous Combustion Products	Carbon oxides, Nitrogen oxides (NOx).

Experimental Protocols

Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate can be synthesized through various routes. Below are two common experimental protocols.

Synthesis via Hydrogenolysis

This method involves the debenzylation of a protected piperazine precursor.

Workflow:

Synthesis of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate via hydrogenolysis.

Detailed Methodology:

• A solution of (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate (1.5 g, 4.28 mmol) is prepared in methanol (20 mL).[2]

• To this solution, 10% Palladium on carbon (150 mg) is added.[2]

• The reaction mixture is stirred under a hydrogen atmosphere at room temperature for 3 hours.[2]

• The solid catalyst is removed by filtration.[2]

• The filtrate is concentrated under reduced pressure to yield (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate as a white solid (850 mg, 91.82% yield).[2]

Synthesis via Reduction of a Dicarboxylate Precursor

This method utilizes a strong reducing agent to selectively reduce a carboxyl group.

Workflow:

Synthesis of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate via reduction.

Detailed Methodology:

• A solution of L-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate (2.55 g) is prepared in tetrahydrofuran (70 mL) and cooled to -40°C.

• Lithium aluminium hydride (1M in THF, 26 mL) is added to the solution.

• The reaction is warmed to room temperature and stirred for 1 hour.

• The reaction mixture is then cooled to 0°C and quenched by the sequential addition of water (1 mL), 2N sodium hydroxide (1 mL), and then water (2 mL).

• The resulting slurry is filtered.

• The filtrate is concentrated in vacuo to yield (R)-1-N-Boc-2-(hydroxymethyl)piperazine.

Application in Drug Development: Synthesis of Delpazolid

Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate is a crucial intermediate in the synthesis of novel therapeutics. A notable example is its use in the synthesis of Delpazolid (LCB01-0371), a second-generation oxazolidinone antibiotic developed for the treatment of multidrug-resistant tuberculosis.[3][4]

Delpazolid's Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Delpazolid, like other oxazolidinones, functions by inhibiting the initiation of protein synthesis in bacteria.[3] It binds to the 50S ribosomal subunit at the peptidyl transferase center, preventing the formation of the initiation complex with messenger RNA and N-formylmethionyl-transfer RNA.[4] This action halts the production of essential bacterial proteins, leading to a bacteriostatic effect.[5]

References

• 1. usbio.net [usbio.net]
• 2. Tert-butyl (S)-3-(hydroxymethyl)piperazine-1-carboxylate hydrochloride | Benchchem [benchchem.com]
• 3. Development of Delpazolid for the Treatment of Tuberculosis [mdpi.com]
• 4. Portico [access.portico.org]
• 5. Delpazolid (LCB01-0371) | Working Group for New TB Drugs [newtbdrugs.org]

The Cornerstone of Modern Synthesis: A Technical Guide to the Storage and Handling of Boc-Protected Piperazines

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the storage, handling, and core applications of tert-butoxycarbonyl (Boc)-protected piperazines. As indispensable building blocks in medicinal chemistry and pharmaceutical development, a thorough understanding of their properties and associated experimental protocols is critical for ensuring the integrity of research and the quality of synthesized compounds. This document details established procedures for their protection, deprotection, and subsequent utilization in common synthetic transformations, supported by quantitative data and safety protocols.

Physicochemical and Safety Data

Boc-protected piperazine, most commonly N-Boc-piperazine, is a white to off-white crystalline or waxy solid. Its mono-protected nature allows for selective functionalization at the free secondary amine, making it a versatile intermediate in the synthesis of a vast number of active pharmaceutical ingredients (APIs).

Physical and Chemical Properties

A summary of the key physicochemical properties of N-Boc-piperazine is presented below. This data is essential for reaction planning, stoichiometric calculations, and analytical method development.

Property	Value	References
CAS Number	57260-71-6	[1][2][3][4]
Molecular Formula	C₉H₁₈N₂O₂	[1][2][3][4]
Molecular Weight	186.25 g/mol	[1][2][3][4]
Appearance	White to light yellow waxy solid or crystalline powder	[2][4]
Melting Point	43-49 °C	[2]
Boiling Point	258 °C at 760 mmHg	[2]
Density	1.03 g/cm³	[2]
Flash Point	109.8 °C	[2]
Solubility	Soluble in dichloromethane, ethanol, methanol, ethyl acetate, and DMSO. Less soluble in water.	[1][2]

Storage and Handling

Proper storage and handling of Boc-protected piperazines are crucial to maintain their chemical integrity and ensure laboratory safety.

Parameter	Recommendation	Rationale	References
Storage Conditions	Store in a cool, dry, well-ventilated area in tightly sealed containers. Some sources recommend refrigeration.	Protects from moisture, as the compound is hygroscopic, and prevents degradation.	[5]
Incompatibilities	Strong oxidizing agents and strong acids.	To prevent vigorous or hazardous reactions.	[5]
Hygroscopicity	The compound is hygroscopic.	Absorption of moisture can affect purity and reactivity.	[5]

Safety Precautions

Boc-protected piperazines are classified as irritants. Adherence to standard laboratory safety protocols is mandatory.

Precaution	Specification	References
Personal Protective Equipment (PPE)	- Eye/Face Protection: Safety glasses with side-shields or chemical goggles.	[6]
- Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.	[6]
- Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-approved respirator is recommended.	[6]
Handling Procedures	- Avoid inhalation of dust and contact with skin and eyes.	[6]
- Wash hands thoroughly after handling.	[6]
- Keep containers tightly sealed when not in use.	[6]
First Aid Measures	- Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.	[6]
- Skin Contact: Wash with plenty of soap and water.	[6]
- Inhalation: Move person to fresh air.	[6]
- Ingestion: Rinse mouth. Do NOT induce vomiting.	[6]

Experimental Protocols

The following sections provide detailed methodologies for the key synthetic transformations involving Boc-protected piperazines.

Boc Protection of Piperazine

This protocol describes a common method for the selective mono-protection of piperazine using di-tert-butyl dicarbonate (Boc)₂O.

Materials:

• Piperazine

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Water

• Sodium hydroxide (NaOH) or Triethylamine (TEA)

Procedure:

• Dissolve piperazine (1.0 equivalent) in a suitable solvent such as DCM or a mixture of THF and water.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of (Boc)₂O (0.9-1.0 equivalent) in the same solvent to the piperazine solution while stirring vigorously.

• If using an aqueous system, maintain the pH between 9-10 by the dropwise addition of an aqueous NaOH solution. If in an anhydrous system, a base like triethylamine can be used.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, if an aqueous system was used, extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate (Na₂SO₄).

• Concentrate the solution under reduced pressure to yield N-Boc-piperazine, which may be purified further by column chromatography if necessary.

Amide Bond Formation with N-Boc-Piperazine

This protocol details the coupling of N-Boc-piperazine with a carboxylic acid using HATU, a common and efficient coupling reagent.[7]

Materials:

• N-Boc-piperazine

• Carboxylic acid

• O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• In a dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 equivalent) and HATU (1.1 equivalents) in anhydrous DMF.

• Add DIPEA (2.0-3.0 equivalents) to the solution and stir at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add N-Boc-piperazine (1.1 equivalents) to the activated mixture.

• Stir the reaction at room temperature for 1-12 hours, monitoring by TLC or LC-MS.

• Once the reaction is complete, dilute the mixture with an organic solvent such as ethyl acetate.

• Wash the organic layer sequentially with a mild aqueous acid (e.g., 1M HCl), saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[7]

Boc Deprotection of N-Substituted Piperazines

The removal of the Boc group is a critical step to unmask the secondary amine for further functionalization. Two common methods using trifluoroacetic acid (TFA) and hydrochloric acid (HCl) are described below.

Materials:

• N-Boc-protected piperazine derivative

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• Dissolve the N-Boc-protected piperazine derivative (1.0 equivalent) in anhydrous DCM (at a concentration of approximately 0.1-0.2 M) in a round-bottom flask.

• Cool the solution to 0 °C using an ice bath.

• Slowly add TFA (5-10 equivalents) to the stirred solution.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-4 hours, monitoring progress by TLC or LC-MS.

• Once complete, remove the DCM and excess TFA under reduced pressure.

• Carefully add saturated aqueous NaHCO₃ solution to the residue until effervescence ceases and the pH is basic.

• Extract the aqueous layer with DCM (3 times).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the solution and concentrate under reduced pressure to yield the deprotected piperazine derivative.[8]

Materials:

• N-Boc-protected piperazine derivative

• 4M HCl in 1,4-dioxane solution

• Methanol or dioxane (as a co-solvent)

• Diethyl ether

Procedure:

• Dissolve the N-Boc-protected piperazine derivative (1.0 equivalent) in a minimal amount of a suitable solvent like methanol or dioxane in a round-bottom flask.

• Add the 4M HCl in dioxane solution (3-5 equivalents) to the stirred solution at room temperature.

• Stir the reaction for 1-3 hours, monitoring its progress by TLC or LC-MS. The hydrochloride salt of the deprotected piperazine will often precipitate.

• Upon completion, the solvent can be removed under reduced pressure.

• Alternatively, the product can be precipitated by adding diethyl ether and collected by filtration.[8]

Analytical Methods

The purity and identity of Boc-protected piperazines are typically confirmed using a combination of chromatographic and spectroscopic techniques.

Analytical Method	Key Parameters and Observations	References
High-Performance Liquid Chromatography (HPLC)	- Column: C18 reversed-phase columns are common.	[9]
- Mobile Phase: Typically a gradient of acetonitrile and water with additives like formic acid or trifluoroacetic acid.	[9]
- Detection: UV detection is suitable due to the presence of the Boc group's carbonyl chromophore.	[9]
Nuclear Magnetic Resonance (NMR) Spectroscopy	- ¹H NMR: Expect characteristic signals for the tert-butyl protons (a singlet around 1.4 ppm) and the piperazine ring protons (multiplets between 2.5 and 3.5 ppm).
- ¹³C NMR: Expect signals for the quaternary carbon of the Boc group (~80 ppm) and the carbonyl carbon (~155 ppm).
Infrared (IR) Spectroscopy	- A strong absorption band corresponding to the C=O stretch of the carbamate group is expected around 1680-1700 cm⁻¹.

Applications in Drug Development & Associated Signaling Pathways

The piperazine motif is a "privileged scaffold" in medicinal chemistry, appearing in numerous drugs targeting the central nervous system (CNS). Many of these drugs interact with dopamine and serotonin receptors.

Synthesis of Aripiprazole: An Exemplary Workflow

Aripiprazole, an atypical antipsychotic, contains a piperazine core. Its synthesis often involves the coupling of a pre-functionalized piperazine derivative, which can be prepared using N-Boc-piperazine as a starting material.

Caption: Synthetic workflow for Aripiprazole.[][11]

Interaction with Dopamine and Serotonin Signaling Pathways

Piperazine derivatives are common ligands for G-protein coupled receptors (GPCRs), such as dopamine D₂ and serotonin 5-HT₁A receptors.

Activation of the D₂ receptor, a Gαi/o-coupled receptor, typically leads to the inhibition of adenylyl cyclase, which in turn decreases the intracellular concentration of cyclic AMP (cAMP) and reduces the activity of Protein Kinase A (PKA). D₂ receptors can also signal through β-arrestin pathways.

Caption: Simplified Dopamine D₂ Receptor Signaling Pathway.[3]

Similar to the D₂ receptor, the 5-HT₁A receptor is also coupled to Gαi/o proteins. Its activation inhibits adenylyl cyclase, leading to decreased cAMP and PKA activity. Additionally, the Gβγ subunit can directly modulate ion channels, such as G-protein-coupled inwardly-rectifying potassium (GIRK) channels.

Caption: Simplified Serotonin 5-HT₁A Receptor Signaling Pathway.[2][12]

Conclusion

Boc-protected piperazines are foundational tools in the arsenal of the modern medicinal chemist. A comprehensive understanding of their storage, handling, reactivity, and analytical characterization is paramount for the successful design and synthesis of novel therapeutics. The protocols and data presented in this guide are intended to serve as a valuable resource for researchers in this dynamic field.

References

• 1. CAS 57260-71-6: N-BOC-Piperazine | CymitQuimica [cymitquimica.com]
• 2. benchchem.com [benchchem.com]
• 3. Pharmaceutical and chemical intermediates,CAS#:57260-71-6,BOC-哌嗪,1-Boc-piperazine [en.chemfish.com]
• 4. N- BOC Piperazine [intersperse.in]
• 5. lifechempharma.com [lifechempharma.com]
• 6. N-Boc-N’-ethyl-piperazine-d5 CAS#: [chemicalbook.com]
• 7. CN113092663A - Method for measuring moisture content in organic amine - Google Patents [patents.google.com]
• 8. Tert-butyl Piperazine-1-carboxylate Hydrochloride | C9H19ClN2O2 | CID 2755973 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tert-Butyl piperazine-1-carboxylate (57260-71-6) at Nordmann - nordmann.global [nordmann.global]
• 12. 1-Boc -Piperazine - (57260-71-6) - NSR laboratories Pvt. Ltd [nsrlaboratories.com]

In-depth Technical Guide: NMR Data Interpretation of Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the Nuclear Magnetic Resonance (NMR) data for tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate, a key building block in contemporary drug discovery. The document outlines experimental protocols for its synthesis and NMR characterization, presents a comprehensive interpretation of its ¹H and ¹³C NMR spectra, and includes a logical workflow for data acquisition and analysis.

Spectroscopic Data Presentation

The following tables summarize the ¹H and ¹³C NMR spectroscopic data for tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate. The data has been compiled from available literature, and it is important to note that the resolution of multiplets can be influenced by solvent choice and instrument parameters.

Table 1: ¹H NMR Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
3.87 – 3.78	m	1H	H-2
3.73 – 3.63	m	2H	-CH₂OH
3.40 – 3.26	m	2H	H-3ax, H-5ax
2.95 – 2.80	m	2H	H-3eq, H-5eq
2.70 – 2.55	m	1H	H-6ax
2.40 – 2.25	m	1H	H-6eq
1.80 (br s)	s	1H	-OH
1.46	s	9H	-C(CH₃)₃

Note: The assignments are based on analogous structures and may require 2D NMR experiments for unambiguous confirmation. The broadness of the hydroxyl proton signal is due to chemical exchange.

Table 2: ¹³C NMR Data

Chemical Shift (δ) ppm	Assignment
155.0	C=O (carbamate)
79.3	-C (CH₃)₃
62.8	-C H₂OH
56.9	C-2
46.4	C-6
44.5	C-3
43.8	C-5
28.7	-C(C H₃)₃

Note: The assignments are based on chemical shift predictions and data from similar N-Boc protected piperazine structures.

Experimental Protocols

Synthesis of (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate[1]

A solution of (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate (1.5 g, 4.28 mmol) in methanol (20 mL) was treated with 10% Palladium on carbon (150 mg). The resulting mixture was stirred under a hydrogen atmosphere at room temperature for 3 hours. Following the reaction, the solid catalyst was removed by filtration. The filtrate was then concentrated under reduced pressure to yield (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate as a white solid (850 mg, 91.82% yield).

NMR Spectroscopic Analysis

Approximately 10-20 mg of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate was dissolved in 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (TMS) was added as an internal standard (δ 0.00).

¹H and ¹³C NMR spectra were acquired on a 500 MHz NMR spectrometer. For ¹H NMR, a standard pulse program was used with a spectral width of 16 ppm, an acquisition time of 4 seconds, and a relaxation delay of 1 second. For ¹³C NMR, a proton-decoupled pulse program was employed with a spectral width of 250 ppm.

Mandatory Visualizations

Logical Workflow for Synthesis and NMR Analysis

The following diagram illustrates the logical workflow from the synthesis of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate to the final interpretation of its NMR data.

Caption: Workflow for the synthesis and NMR analysis of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate.

Key ¹H NMR Signal Relationships

The following diagram illustrates the key proton environments and their expected signaling in the ¹H NMR spectrum.

Caption: Diagram illustrating the relationship between proton groups and their expected ¹H NMR signals.

Mass spectrometry analysis of hydroxymethylpiperazine derivatives

An In-depth Technical Guide to the Mass Spectrometry Analysis of Hydroxymethylpiperazine Derivatives

Introduction

Hydroxymethylpiperazine derivatives are a significant class of organic compounds, frequently incorporated as key structural motifs in active pharmaceutical ingredients (APIs). Their versatile nature makes them valuable intermediates in the synthesis of a wide range of drugs, including those targeting various receptors and enzymes.[1] The precise and accurate characterization and quantification of these derivatives are paramount throughout the drug development lifecycle, from initial synthesis and purity assessment to pharmacokinetic and toxicokinetic studies.[2][3] Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS), has become the definitive analytical technique for this purpose, offering unparalleled sensitivity, selectivity, and structural elucidation capabilities.[4][5][6]

This technical guide provides a comprehensive overview of the core principles, experimental protocols, and data analysis strategies for the mass spectrometry analysis of hydroxymethylpiperazine derivatives. It is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical methods for these compounds.

Core Principles of Mass Spectrometry Analysis

The analysis of hydroxymethylpiperazine derivatives by mass spectrometry typically involves a multi-stage process encompassing sample preparation, chromatographic separation, and mass spectrometric detection. The choice of specific techniques depends on the analytical objective, whether it is qualitative identification, purity assessment, or quantitative bioanalysis.

1. Sample Preparation: The initial and one of the most critical steps is the preparation of the sample.[7] The primary goals are to remove interfering matrix components, concentrate the analyte of interest, and ensure compatibility with the LC-MS system. For bioanalytical applications (e.g., plasma or urine samples), common techniques include:

• Protein Precipitation (PPT): A straightforward method where a cold organic solvent like acetonitrile is added to the sample to precipitate proteins, which are then removed by centrifugation.[8]

• Liquid-Liquid Extraction (LLE): This technique separates the analyte from the matrix based on its differential solubility in two immiscible liquids.

• Solid-Phase Extraction (SPE): A highly selective method where the analyte is retained on a solid sorbent while interferences are washed away. The analyte is then eluted with a small volume of solvent.[9]

2. Chromatographic Separation (LC): Liquid chromatography is employed to separate the hydroxymethylpiperazine derivative from other components in the sample mixture prior to its introduction into the mass spectrometer. Reversed-phase high-performance liquid chromatography (RP-HPLC) is the most common mode of separation for these relatively polar compounds.[10] A C18 stationary phase is typically used, with a mobile phase consisting of a mixture of water and an organic solvent (e.g., acetonitrile or methanol), often with a small amount of an acid modifier like formic acid to improve peak shape and ionization efficiency.[9][11]

3. Ionization and Mass Analysis (MS): Following chromatographic separation, the analyte enters the mass spectrometer's ion source.

• Ionization: Electrospray Ionization (ESI) is the preferred method for hydroxymethylpiperazine derivatives as it is a soft ionization technique suitable for polar and thermally labile molecules.[12] It typically produces protonated molecules, [M+H]+, in the positive ion mode.[13]

• Mass Analysis: Various types of mass analyzers can be used, including:

  • Triple Quadrupole (QqQ): Ideal for quantitative analysis due to its high sensitivity and selectivity in Multiple Reaction Monitoring (MRM) mode.[13][14]

  • Time-of-Flight (TOF) and Orbitrap: These high-resolution mass spectrometry (HRMS) analyzers provide highly accurate mass measurements, which are invaluable for structural elucidation and identification of unknown metabolites or impurities.[10][11]

4. Fragmentation Analysis: Tandem mass spectrometry (MS/MS) is used to fragment the protonated molecule of the hydroxymethylpiperazine derivative. The resulting fragmentation pattern is highly specific to the molecule's structure and can be used for unambiguous identification.[4][15] Common fragmentation pathways for piperazine derivatives involve the cleavage of the piperazine ring and the loss of substituents.[4][16] The piperazine ring itself often leads to characteristic neutral losses or product ions.[4]

Experimental Protocols

The following protocols provide a detailed methodology for the analysis of hydroxymethylpiperazine derivatives. These should be considered as a starting point and may require optimization for specific compounds and matrices.

Protocol 1: Bioanalytical Sample Preparation (Plasma) using SPE

This protocol is adapted for the extraction of a hydroxymethylpiperazine derivative from a plasma matrix.[9]

• Sample Spiking: To 100 µL of plasma in a microcentrifuge tube, add 10 µL of an internal standard (a stable isotope-labeled version of the analyte is preferred). For calibration and quality control (QC) samples, add the appropriate concentration of the analyte.[8][9]

• Pre-treatment: Add 200 µL of 0.1% formic acid in water to the plasma samples and vortex for 10 seconds.[9]

• SPE Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., Oasis HLB) by passing 1 mL of methanol followed by 1 mL of water.[9]

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analyte and internal standard with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).[8][9]

• Analysis: Inject an appropriate volume (e.g., 5-10 µL) into the LC-MS/MS system.[8][11]

Protocol 2: LC-MS/MS Method for Quantitative Analysis

This is a general LC-MS/MS method that can be adapted for various hydroxymethylpiperazine derivatives.[6][9][11]

Liquid Chromatography Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).[6]

• Mobile Phase A: 0.1% Formic Acid in Water.[11]

• Mobile Phase B: 0.1% Formic Acid in Methanol.[11]

• Flow Rate: 0.4 mL/min.

• Column Temperature: 30-40 °C.[11][14]

• Injection Volume: 5 µL.[11]

• Gradient Elution:

  • 0-1.0 min: 5% B

  • 1.0-5.0 min: Linear ramp to 95% B

  • 5.0-6.0 min: Hold at 95% B

  • 6.1-8.0 min: Return to 5% B (equilibration).[11]

Mass Spectrometry Conditions (Triple Quadrupole):

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.[14]

• Capillary Voltage: 2.0 - 4.0 kV.[14]

• Nebulizer Gas Pressure: 55 psi.[14]

• Drying Gas Temperature: 350 °C.[14]

• Drying Gas Flow: 10 L/min.[14]

• Scan Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for the analyte and internal standard must be determined by infusing a standard solution and optimizing collision energy.

Data Presentation: Quantitative Analysis

Quantitative data from the analysis of hydroxymethylpiperazine derivatives should be summarized for clarity and easy comparison. The following tables represent typical data obtained from a validated bioanalytical method.

Table 1: Representative LC-MS/MS Parameters for a Hydroxymethylpiperazine Derivative

Parameter	Value	Reference
Analyte	1-(2-Hydroxyethyl)piperazine	[1]
Internal Standard (IS)	Deuterated Analog (e.g., d4)	[9]
Precursor Ion (m/z)	[M+H]+
Product Ion (m/z)	To be determined empirically	[4]
IS Precursor Ion (m/z)	[M+H]+	[5]
IS Product Ion (m/z)	To be determined empirically
Retention Time (min)	Dependent on specific compound and method	[5]
Collision Energy (eV)	Optimized for each transition	[15]

Table 2: Bioanalytical Method Validation Summary

The validation of the bioanalytical method is crucial to ensure reliable data for pharmacokinetic and toxicokinetic studies.[2][17] The parameters below are based on FDA and EMA guidelines.[8][17][18]

Validation Parameter	Acceptance Criteria	Representative Result	Reference
Lower Limit of Quantification (LLOQ)	S/N > 10, Accuracy within ±20%, Precision ≤20% CV	1.0 ng/mL	[2][8]
Linearity (Calibration Curve Range)	r² ≥ 0.99	1.0 - 1000 ng/mL	[16]
Intra-day Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-5.2% to +8.5%	[2][8]
Intra-day Precision (% CV)	≤15% (≤20% at LLOQ)	≤10.1%	[2][8]
Inter-day Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-7.8% to +6.3%	[2][8]
Inter-day Precision (% CV)	≤15% (≤20% at LLOQ)	≤12.5%	[2][8]
Matrix Effect (Matrix Factor)	CV ≤15%	0.95 - 1.08 (CV = 6.8%)	[9]
Extraction Recovery (%)	Consistent and reproducible	> 85%	[2]

Mandatory Visualizations

Diagrams are essential for visualizing complex workflows and logical relationships in the analytical process.

Caption: Experimental workflow for quantitative bioanalysis.

Caption: Logical flow of bioanalytical method validation.

Conclusion

The mass spectrometry analysis of hydroxymethylpiperazine derivatives is a robust and indispensable tool in modern drug development. The combination of liquid chromatography for separation and tandem mass spectrometry for detection provides the high sensitivity and selectivity required for both purity assessment of APIs and quantitative determination in complex biological matrices. Adherence to rigorous experimental protocols and comprehensive method validation ensures the generation of high-quality, reliable data that is essential for making critical decisions regarding the safety and efficacy of new pharmaceutical agents. The methodologies and data presented in this guide serve as a foundational resource for developing and implementing successful analytical strategies for this important class of compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Second-generation piperazine derivatives as promising radiation countermeasures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 13. benchchem.com [benchchem.com]
• 14. mdpi.com [mdpi.com]
• 15. files01.core.ac.uk [files01.core.ac.uk]
• 16. researchgate.net [researchgate.net]
• 17. FDA issues final guidance on bioanalytical method validation [gabionline.net]
• 18. ema.europa.eu [ema.europa.eu]

Protocols & Analytical Methods

Synthesis of (R)-1-Boc-2-(hydroxymethyl)piperazine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of (R)-1-Boc-2-(hydroxymethyl)piperazine, a chiral building block crucial in pharmaceutical development. Its protected amine and hydroxyl functionalities allow for selective modifications, making it a valuable intermediate in the creation of complex bioactive molecules, particularly for drug candidates targeting central nervous system disorders and infectious diseases.[1]

Application Notes

(R)-1-Boc-2-(hydroxymethyl)piperazine serves as a key precursor in the synthesis of various biologically active compounds.[2] Its derivatives are utilized in research to understand disease mechanisms and develop new therapeutic agents.[2] Notably, it is a building block for phosphoinositide 3-kinase (PI3K) inhibitors, which are under investigation for their potential therapeutic effects in conditions like rheumatoid arthritis.[2] Furthermore, derivatives of this compound have been explored for their antimalarial and anti-tuberculosis properties, highlighting its significance in medicinal chemistry.[2]

Synthetic Strategies

Two primary synthetic routes for (R)-1-Boc-2-(hydroxymethyl)piperazine are outlined below. The first involves the reduction of a piperazine-1,2-dicarboxylate precursor, while the second is a multi-step synthesis commencing from (R)-glycidol.

Method 1: Reduction of (2R)-piperazine-1,2-dicarboxylate

This method involves the reduction of the methyl ester group of L-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate using a reducing agent such as lithium aluminum hydride (LiAlH4).[3]

Experimental Protocol

• Reaction Setup: A solution of L-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate (2.55 g) in anhydrous tetrahydrofuran (THF, 70 ml) is cooled to -40°C in a reaction vessel under an inert atmosphere.[3]

• Reduction: Lithium aluminum hydride (1M in THF, 26 ml) is added dropwise to the cooled solution.[3]

• Warming: The reaction mixture is allowed to warm to room temperature and stirred for 1 hour.[3]

• Quenching: The reaction is cooled to 0°C and quenched by the sequential addition of water (1 ml), 2N sodium hydroxide (1 ml), and then water (2 ml).[3]

• Workup: The resulting slurry is filtered and the filtrate is concentrated under reduced pressure to yield the crude product.[3]

• Purification: The crude product can be further purified by chromatography if necessary.

Process Workflow

Caption: Workflow for the reduction of (2R)-piperazine-1,2-dicarboxylate.

Quantitative Data

Parameter	Value	Reference
Starting Material	L-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate (2.55 g)	[3]
Product Yield	2.37 g (>100% crude)	[3]
¹H NMR (DMSO-d6, 373K)
δ 1.40 (s, 9H)	Boc group	[3]
δ 2.58 (m, 1H)	Piperazine ring H	[3]
δ 2.82 (m, 3H)	Piperazine ring H	[3]
δ 2.92 (bs, 1H)	NH	[3]
δ 2.98 (d, 1H)	Piperazine ring H	[3]
δ 3.43 (m, 1H)	Piperazine ring H	[3]
δ 3.65 (m, 2H)	CH₂OH	[3]
δ 3.80 (m, 1H)	Piperazine ring H	[3]
Mass Spectrum (MH⁺)	217	[3]

Method 2: Multi-step Synthesis from (R)-Glycidol

This industrial-scale synthesis involves the initial formation of (R)-2-hydroxymethylpiperazine, followed by a double Boc protection and subsequent selective deprotection.

Experimental Protocol

Step 1: Synthesis of (R)-2-hydroxymethylpiperazine

• Reaction Setup: In a reaction kettle, add dimethylbenzene (60 kg), ethylenediamine (6 kg), (R)-glycidol (8.1 kg), potassium carbonate (69 kg), and a catalytic amount of copper chromite (600 g).[4]

• Reaction: Heat the mixture to reflux for 24 hours.[4]

• Workup: Cool the reaction mixture, filter, and add 30 kg of water to the filtrate. Stir for 20 minutes, then allow the layers to separate. The aqueous phase containing the product is used directly in the next step.[4]

Step 2: Synthesis of 1,4-di-Boc-2-hydroxymethylpiperazine

• Boc Protection: To the aqueous phase from Step 1, add sodium hydroxide (8 kg) in portions under an ice bath. Then, add di-tert-butyl dicarbonate (Boc)₂O (45.8 kg) dropwise.[4]

• Reaction: Allow the reaction to proceed for 12 hours at room temperature.[4]

• Extraction: Extract the mixture three times with dichloromethane (3 x 50 kg).[4]

• Washing: Combine the organic phases and wash twice with 1M hydrochloric acid (2 x 30 kg).[4]

• Drying and Concentration: Dry the organic phase with anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain a crude oily product.[4]

• Purification: Crystallize the crude product twice from a suitable solvent to obtain pure 1,4-di-Boc-2-hydroxymethylpiperazine.[4]

Step 3: Selective Hydrolysis to (R)-1-Boc-3-hydroxymethylpiperazine

• Hydrolysis: The 1,4-di-Boc-2-hydroxymethylpiperazine obtained in Step 2 is hydrolyzed under alkaline conditions to selectively remove one Boc group.[4]

• Purification: The final product is obtained after separation and purification.[4]

Synthesis Workflow

Caption: Multi-step synthesis of (R)-1-Boc-2-(hydroxymethyl)piperazine.

Quantitative Data for Step 2

Parameter	Value	Reference
Product	1,4-di-Boc-2-hydroxymethylpiperazine	[4]
Yield	24.6 kg (78%)	[4]
Purity (HPLC)	99.8%	[4]
¹H NMR (CDCl₃, 400MHz)
δ 1.49 (s, 9H)	Boc group	[4]
δ 1.50 (s, 9H)	Boc group	[4]
δ 2.98 (s, 3H)	Piperazine ring H	[4]
δ 3.63 (s, 2H)	CH₂OH	[4]
δ 3.86-4.20 (m, 4H)	Piperazine ring H	[4]

Characterization Data for (R)-1-Boc-2-(hydroxymethyl)piperazine

Property	Value	Reference
CAS Number	169448-87-7	[3][5][6]
Molecular Formula	C₁₀H₂₀N₂O₃	[3][6]
Molecular Weight	216.28 g/mol	[3][6]
Purity	≥95%	[1][7]

References

• 1. (R)-1-Boc-2-(Hydroxymethyl)piperazine [myskinrecipes.com]
• 2. Buy (R)-1,4-(Di-Boc)-2-(hydroxymethyl)piperazine | 1159598-21-6 [smolecule.com]
• 3. (R)-1-N-Boc-2-(hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 4. CN114349711B - Synthesis method of (R) -1-Boc-3-hydroxymethyl piperazine - Google Patents [patents.google.com]
• 5. 169448-87-7 | (R)-1-boc-2-hydroxymethyl-piperazine | Tetrahedron [thsci.com]
• 6. CAS 169448-87-7 | (R)-1-BOC-2-Hydroxymethyl-piperazine - Synblock [synblock.com]
• 7. chemscene.com [chemscene.com]

Application Notes & Protocols: Synthesis of (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate is a valuable chiral building block in medicinal chemistry and drug discovery.[1] Its piperazine core is a common motif in many biologically active compounds, and the presence of a primary alcohol and a Boc-protected amine allows for versatile functionalization.[2][3] This document provides a detailed protocol for the synthesis of this compound, primarily focusing on a high-yielding debenzylation route. An alternative reduction method is also briefly discussed.

Physicochemical Properties:

Property	Value
CAS Number	1030377-21-9
Molecular Formula	C₁₀H₂₀N₂O₃
Molecular Weight	216.28 g/mol [1][4]
Appearance	White to off-white solid[1]
Purity	≥95%

Experimental Protocols

Two primary synthetic routes for the preparation of (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate are outlined below.

Method 1: Catalytic Hydrogenolysis of a Benzyl-Protected Precursor

This protocol describes the synthesis via debenzylation of (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate. This method is advantageous due to its high yield and the formation of a clean product.

Reaction Scheme:

Materials and Reagents:

• (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate

• Methanol (MeOH)

• 10% Palladium on carbon (Pd/C)

• Hydrogen gas (H₂)

• Filtration apparatus (e.g., Celite or filter paper)

• Rotary evaporator

Procedure:

• In a suitable reaction vessel, dissolve (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate (1.5 g, 4.28 mmol) in methanol (20 mL).[5]

• To this solution, carefully add 10% Pd/C (150 mg).[5]

• Secure the reaction vessel to a hydrogenation apparatus.

• Purge the vessel with hydrogen gas.

• Stir the mixture vigorously under a hydrogen atmosphere at room temperature for 3 hours.[5]

• Upon completion of the reaction (which can be monitored by TLC), filter the mixture through a pad of Celite or suitable filter paper to remove the palladium catalyst.

• Wash the filter cake with a small amount of methanol to ensure complete recovery of the product.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• The resulting white solid is the desired product, (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate.

Quantitative Data:

Starting Material	Product	Yield (%)	Mass of Product	Analytical Data
(S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate (1.5 g)	(S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate	91.82%	850 mg	ESI-MS (EI⁺, m/z): 217.3 [M+H]⁺[5]

Method 2: Reduction of a Carboxylic Acid Ester

This alternative method involves the reduction of the methyl ester at the 2-position of the piperazine ring using a strong reducing agent. The following is based on the synthesis of the (R)-enantiomer and can be adapted for the (S)-enantiomer by starting with the corresponding (S)-configured starting material.

Reaction Scheme:

Materials and Reagents:

• (S)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate

• Lithium aluminium hydride (LiAlH₄)

• Tetrahydrofuran (THF)

• Water

• Sodium hydroxide (NaOH) solution

Procedure:

• Dissolve (S)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate in anhydrous THF and cool the solution to -40°C.[6]

• Slowly add a solution of lithium aluminium hydride in THF to the cooled solution.[6]

• Allow the reaction mixture to warm to room temperature and stir for 1 hour.[6]

• Cool the reaction to 0°C and quench by the sequential addition of water, followed by a sodium hydroxide solution, and then water again.[6]

• Filter the resulting slurry to remove the aluminum salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Further purification may be required.

Visualizations

Experimental Workflow for Method 1

The following diagram illustrates the key steps in the synthesis of (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate via catalytic hydrogenolysis.

Caption: Workflow for the synthesis of (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate.

References

• 1. usbio.net [usbio.net]
• 2. Tert-butyl (S)-3-(hydroxymethyl)piperazine-1-carboxylate hydrochloride | Benchchem [benchchem.com]
• 3. Buy (s)-Tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate | 314741-40-7 [smolecule.com]
• 4. (S)-1-Boc-2-Hydroxymethyl-piperazine 97% | CAS: 1030377-21-9 | AChemBlock [achemblock.com]
• 5. (S)-1-Boc-2-(Hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 6. (R)-1-N-Boc-2-(hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: Lithium Aluminium Hydride Reduction of Piperazine Dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the reduction of piperazine dicarboxylates using lithium aluminum hydride (LiAlH₄ or LAH), a powerful reducing agent. This reaction is a fundamental transformation in organic synthesis for the preparation of N,N'-disubstituted piperazines, particularly N,N'-dimethylpiperazine, which serves as a valuable building block in medicinal chemistry and as a ligand in catalysis.[1]

Introduction and Reaction Principle

The reduction of piperazine dicarboxylates with lithium aluminum hydride is a robust method to convert the N-alkoxycarbonyl groups into N-methyl groups. LAH is a strong, nucleophilic reducing agent capable of reducing a wide variety of functional groups, including esters and carbamates, to the corresponding alcohols or amines.[2][3] In this specific application, both carbamate functionalities on the piperazine ring are reduced to yield N,N'-dimethylpiperazine.

The general transformation is as follows:

• Starting Material: A 1,4-piperazinedicarboxylic acid ester (e.g., dimethyl, diethyl, or di-tert-butyl ester).

• Reducing Agent: Lithium aluminum hydride (LiAlH₄).

• Product: N,N'-dimethylpiperazine.

This method is highly efficient but requires strict adherence to anhydrous conditions and safety protocols due to the high reactivity of LAH.[4][5]

Reaction Mechanism

The reduction of a carbamate to a methylamine by LAH is a multi-step process. Each carbamate group on the piperazine ring undergoes the following sequence:

• Nucleophilic Attack: A hydride ion (H⁻) from LiAlH₄ attacks the electrophilic carbonyl carbon of the carbamate.[6][7]

• Tetrahedral Intermediate: This addition forms a tetrahedral intermediate.[6]

• Elimination: The intermediate collapses, eliminating the alkoxide group (⁻OR) to form a transient formamide-like species.[6]

• Second Hydride Attack: A second equivalent of hydride attacks the new carbonyl carbon.

• Iminium Ion Formation: The resulting intermediate eliminates an aluminate species to form a reactive iminium ion.[6]

• Final Reduction: A third hydride equivalent reduces the iminium ion to the final N-methyl group.[6]

This entire sequence occurs for both carbamate groups on the piperazine ring.

Caption: Logical flow of the LAH reduction of one carbamate group.

Data Presentation: Reaction Parameters

The following table summarizes typical conditions for the LAH reduction of esters and carbamates, which are analogous to the reduction of piperazine dicarboxylate. Yields are generally high, provided the reaction is performed under optimal conditions.

Substrate Example	LAH Equivalents (per ester/carbamate)	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)	Reference
Diethyl Phthalate	~1.5 - 2.0	Diethyl Ether / THF	0 to Reflux	2 - 15	> 90	[3]
Tertiary Amide	~1.5 - 2.5	Diethyl Ether / THF	Reflux	10 - 15	80 - 95	[3]
N-Boc Piperidine	~2.0 - 3.0	THF	Reflux	4 - 8	> 85	[8]
General Carbamate	~2.0 - 3.0	THF / Diethyl Ether	0 to RT	1 - 5	90 - 98	[6]

Note: THF (Tetrahydrofuran), RT (Room Temperature). Equivalents are per functional group being reduced.

Experimental Protocol

This protocol provides a general procedure for the reduction of a piperazine dicarboxylate (e.g., Di-tert-butyl piperazine-1,4-dicarboxylate) to N,N'-dimethylpiperazine.

4.1 Materials and Equipment

• Reagents: Piperazine-1,4-dicarboxylate ester, Lithium aluminum hydride (powder or 1M solution in THF), Anhydrous Tetrahydrofuran (THF) or Diethyl Ether, Sodium sulfate (anhydrous), Deionized water, 15% Sodium hydroxide solution, Ethyl acetate.

• Equipment: Three-necked round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, heating mantle or oil bath, nitrogen/argon gas inlet, ice-water bath, Buchner funnel, rotary evaporator.

4.2 Safety Precautions

• Lithium aluminum hydride is a highly reactive, pyrophoric, and water-sensitive reagent. It reacts violently with water and protic solvents, releasing flammable hydrogen gas.[4][5] All operations must be conducted in a fume hood under an inert atmosphere (nitrogen or argon).

• Glassware must be oven-dried before use to remove all moisture.

• Personal Protective Equipment (PPE), including safety goggles, a lab coat, and gloves, is mandatory.

• A Class D fire extinguisher for combustible metals should be accessible.

4.3 Reaction Procedure

• Setup: Assemble the dry three-necked flask with a magnetic stirrer, reflux condenser (with a gas outlet to a bubbler), and a dropping funnel. Purge the entire system with nitrogen or argon for 15-20 minutes.[9]

• LAH Suspension: In the reaction flask, carefully place lithium aluminum hydride (approximately 4-6 molar equivalents relative to the piperazine substrate) and add anhydrous THF to create a suspension.[5][9]

• Cooling: Cool the LAH suspension to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve the piperazine dicarboxylate in anhydrous THF in the dropping funnel. Add this solution dropwise to the stirred LAH suspension at a rate that maintains the internal temperature below 10-15 °C.[5]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. The reaction may be stirred at room temperature or heated to reflux (typically 40-70 °C) for several hours to ensure completion.[5] Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching (Fieser Workup): Once the reaction is complete, cool the flask back to 0 °C. Quench the excess LAH by the slow, sequential, and dropwise addition of:

  • 'x' mL of water

  • 'x' mL of 15% aqueous sodium hydroxide

  • '3x' mL of water (where 'x' is the mass of LAH used in grams).[9] Caution: This process is highly exothermic and generates hydrogen gas. Add the quenching agents very slowly.

• Workup: After quenching, a granular white precipitate of aluminum salts should form. Stir the resulting slurry for 30 minutes.[9]

• Isolation: Filter the solid aluminum salts through a Buchner funnel and wash the filter cake thoroughly with ethyl acetate or THF.[9]

• Purification: Combine the organic filtrates, dry over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator. The resulting crude N,N'-dimethylpiperazine can be purified by vacuum distillation if necessary.

Caption: Experimental workflow for LAH reduction.

References

• 1. researchgate.net [researchgate.net]
• 2. adichemistry.com [adichemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. ch.ic.ac.uk [ch.ic.ac.uk]
• 5. Lithium Aluminum Hydride (LAH) [commonorganicchemistry.com]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. quora.com [quora.com]
• 8. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 9. Organic Syntheses Procedure [orgsyn.org]

Application Notes: Palladium-Catalyzed Hydrogenation for Piperazine Synthesis

Introduction

Piperazine and its derivatives are privileged scaffolds in medicinal chemistry, appearing in the structures of numerous marketed drugs and clinical candidates. Their unique physicochemical properties, including their ability to modulate aqueous solubility and engage in multiple hydrogen bonding interactions, make them valuable building blocks in drug design. Palladium-catalyzed hydrogenation of pyrazines represents a robust and efficient method for the synthesis of piperazines, offering a direct route to this important heterocyclic motif. This approach is characterized by its high functional group tolerance, operational simplicity, and the ability to generate stereochemically complex products.[1][2][3]

Mechanism and Advantages

The palladium-catalyzed hydrogenation of pyrazines to piperazines involves the addition of hydrogen across the C=N double bonds of the pyrazine ring. This transformation is typically carried out using a heterogeneous palladium catalyst, such as palladium on carbon (Pd/C) or palladium hydroxide on carbon (Pearlman's catalyst), under a hydrogen atmosphere.[4] The reaction proceeds through a stepwise reduction of the aromatic pyrazine ring to a fully saturated piperazine.

Key advantages of this methodology include:

• High Yields and Efficiency: The hydrogenation is often high-yielding and can be carried out on a large scale.[1]

• Stereochemical Control: Through the use of chiral ligands and catalysts, asymmetric hydrogenation can be achieved, providing access to enantiomerically enriched piperazine derivatives.[1][2][3]

• Broad Substrate Scope: A wide variety of substituted pyrazines can be successfully hydrogenated, allowing for the synthesis of a diverse library of piperazine analogs.[1]

• Industrial Applicability: The use of heterogeneous catalysts simplifies product purification and catalyst recovery, making the process amenable to industrial applications.

Applications in Drug Discovery and Development

The piperazine moiety is a key component in a wide range of therapeutic agents, including antipsychotics, antidepressants, antihistamines, and anticancer drugs. The ability to efficiently synthesize diverse piperazine derivatives through palladium-catalyzed hydrogenation is therefore of significant interest to medicinal chemists. This methodology enables the rapid generation of new chemical entities for lead optimization and the development of novel drug candidates. For instance, the synthesis of chiral piperazines is crucial for developing drugs with improved potency and reduced off-target effects.[1]

Quantitative Data Summary

The following table summarizes the results for the palladium-catalyzed asymmetric hydrogenation of various 5,6-disubstituted pyrazin-2-ols to the corresponding piperazin-2-ones, which are precursors to chiral piperazines.[1]

Entry	Substrate (R1)	Substrate (R2)	Product	Yield (%)	ee (%)
1	Ph	H	2a	93	90
2	4-MeC6H4	H	2b	95	89
3	4-MeOC6H4	H	2c	95	88
4	4-tBuC6H4	H	2d	95	88
5	3-MeC6H4	H	2e	94	89
6	3-MeOC6H4	H	2f	95	88
7	3,5-Me2C6H3	H	2g	92	84
8	4-CF3C6H4	H	2h	95	85
9	4-FC6H4	H	2i	95	89
10	4-ClC6H4	H	2j	95	87
11	4-BrC6H4	H	2k	95	88
12	2-Naphthyl	H	2l	95	88

Experimental Protocols

General Protocol for Palladium-Catalyzed Asymmetric Hydrogenation of 5,6-disubstituted pyrazin-2-ols [1]

This protocol describes the synthesis of chiral piperazin-2-ones, which can be further converted to the corresponding piperazines.

Materials:

• 5,6-disubstituted pyrazin-2-ol (1.0 equiv)

• Pd(OCOCF3)2 (3.3 mol%)

• (R)-TolBINAP (3.3 mol%)

• TsOH·H2O (100 mol%)

• Dichloromethane (DCM)

• Benzene

• Hydrogen gas (H2)

• Autoclave

Procedure:

• To a dried autoclave, add the 5,6-disubstituted pyrazin-2-ol, Pd(OCOCF3)2, (R)-TolBINAP, and TsOH·H2O.

• Under a nitrogen atmosphere, add a 1:1 mixture of dichloromethane and benzene.

• Seal the autoclave and purge with hydrogen gas three times.

• Pressurize the autoclave with hydrogen gas to 1000 psi.

• Heat the reaction mixture to 80 °C and stir for 24-48 hours.

• After the reaction is complete, cool the autoclave to room temperature and carefully release the hydrogen pressure.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired chiral piperazin-2-one.

Visualizations

Caption: Experimental workflow for piperazin-2-one synthesis.

References

• 1. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 2. Synthesis of chiral piperazin-2-ones through palladium-catalyzed asymmetric hydrogenation of pyrazin-2-ols - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Palladium on Carbon (Pd/C) [commonorganicchemistry.com]

Application Notes and Protocols: Boc Protection of 2-(Hydroxymethyl)piperazine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the tert-butyloxycarbonyl (Boc) protection of 2-(hydroxymethyl)piperazine, a critical step in the synthesis of various pharmaceutical intermediates. The protocols cover methods for both mono- and di-protection, offering flexibility for different synthetic strategies.

Introduction

2-(Hydroxymethyl)piperazine is a valuable building block in medicinal chemistry due to its bifunctional nature, containing both a secondary amine and a primary alcohol. The piperazine moiety is a common scaffold in a wide range of clinically used drugs. Selective protection of one or both nitrogen atoms is often necessary to achieve desired regioselectivity in subsequent reactions. The Boc protecting group is widely used for this purpose due to its stability under various reaction conditions and its straightforward removal under acidic conditions.

This application note details a common and effective method for the Boc protection of 2-(hydroxymethyl)piperazine using di-tert-butyl dicarbonate (Boc anhydride).

Data Presentation

The following table summarizes typical reaction conditions and expected outcomes for the Boc protection of 2-(hydroxymethyl)piperazine.

Product	Starting Material	Reagents	Solvent	Reaction Time	Temperature	Typical Yield	Reference
1,4-di-Boc-2-hydroxymethyl piperazine	2-(Hydroxymethyl)piperazine	Di-tert-butyl dicarbonate (2.1-2.2 eq.), Sodium Hydroxide	Water	10-13 hours	Room Temperature	Not specified	[1]
(S)-1-Boc-2-(Hydroxymethyl)piperazine	(S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate	10% Pd/C, H₂	Methanol	3 hours	Room Temperature	91.82%	[2]
(R)-1-N-Boc-2-(hydroxymethyl)piperazine	L-TERT- butyl 2-methyl (2R)-piperazine-1, 2-dicarboxylate	Lithium aluminum hydride	THF	1 hour	-40°C to Room Temperature	>100% (crude)	[3]

Experimental Protocols

Two primary strategies are presented: the direct di-protection of 2-(hydroxymethyl)piperazine and a subsequent selective hydrolysis to yield the mono-protected product.

Protocol 1: Synthesis of 1,4-di-Boc-2-hydroxymethyl piperazine

This protocol describes the exhaustive protection of both nitrogen atoms of the piperazine ring.

Materials:

• 2-(Hydroxymethyl)piperazine

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Sodium hydroxide (NaOH)

• Deionized water

• Ethyl acetate

• 1M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ice bath

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Prepare an aqueous solution of 2-(hydroxymethyl)piperazine.

• In a round-bottom flask equipped with a magnetic stirrer, cool the solution in an ice bath.

• Add sodium hydroxide to the solution to create alkaline conditions.

• Slowly add di-tert-butyl dicarbonate (2.1-2.2 molar equivalents relative to the starting piperazine) dropwise to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for 10-13 hours.[1]

• After the reaction is complete (monitored by TLC or LC-MS), transfer the mixture to a separatory funnel.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash with 1M hydrochloric acid, followed by brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude 1,4-di-Boc-2-hydroxymethyl piperazine.

• The crude product can be further purified by crystallization.

Protocol 2: Synthesis of 1-Boc-2-(hydroxymethyl)piperazine via Selective Hydrolysis

This protocol outlines the selective removal of one Boc group from the di-protected intermediate to yield the mono-protected product.

Materials:

• 1,4-di-Boc-2-hydroxymethyl piperazine (from Protocol 1)

• 95% Ethanol

• Sodium hydroxide (NaOH) aqueous solution

• Sodium chloride (NaCl) solution

• Organic extraction solvent (e.g., dichloromethane)

• Anhydrous sodium sulfate (Na₂SO₄)

• Heating mantle or oil bath

• Round-bottom flask with reflux condenser

• Magnetic stirrer

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve the 1,4-di-Boc-2-hydroxymethyl piperazine in 95% ethanol.

• Add a prepared aqueous solution of sodium hydroxide.

• Heat the mixture to reflux and maintain for 3-5 hours.[1]

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature and concentrate to remove the ethanol.

• Extract the residue with an appropriate organic solvent (e.g., dichloromethane).

• Combine the organic phases and wash with a sodium chloride solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The resulting crude product, (R/S)-1-Boc-2-(hydroxymethyl)piperazine, can be purified by recrystallization.

Visualizations

Boc Protection of 2-(Hydroxymethyl)piperazine Workflow

Caption: Experimental workflow for the synthesis of mono- and di-Boc protected 2-(hydroxymethyl)piperazine.

Chemical Reaction Scheme

Caption: Chemical scheme for the Boc protection and selective deprotection of 2-(hydroxymethyl)piperazine.

References

• 1. CN114349711B - Synthesis method of (R) -1-Boc-3-hydroxymethyl piperazine - Google Patents [patents.google.com]
• 2. (S)-1-Boc-2-(Hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 3. (R)-1-N-Boc-2-(hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate in Anticancer Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate is a versatile chiral building block increasingly utilized in the synthesis of novel anticancer agents. Its piperazine core is a common scaffold in many biologically active compounds, including several FDA-approved cancer therapies, attributed to its favorable pharmacokinetic properties and ability to interact with various biological targets.[1][2] The presence of a hydroxyl group and a protected amine on the chiral piperazine ring allows for diverse chemical modifications, enabling the generation of libraries of compounds for anticancer screening.

These application notes provide a comprehensive overview of the utility of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate in the development of anticancer drugs, focusing on its derivatization to target specific signaling pathways implicated in cancer progression. Detailed protocols for the synthesis of a representative derivative and key in vitro assays for evaluating anticancer activity are provided.

Targeted Signaling Pathways

Derivatives of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate have been designed to modulate the activity of key signaling pathways involved in cancer cell proliferation, survival, and metastasis. Two prominent examples are the Estrogen Receptor Alpha (ERα) signaling pathway in breast cancer and the S100A2-p53 protein-protein interaction in pancreatic cancer.

Estrogen Receptor Alpha (ERα) Signaling in Breast Cancer

A significant portion of breast cancers are ERα-positive, where the binding of estrogen to ERα promotes tumor growth.[3] Consequently, targeting the ERα signaling pathway is a cornerstone of breast cancer therapy. Novel compounds derived from tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate can be designed to act as selective estrogen receptor modulators (SERMs) or selective estrogen receptor degraders (SERDs), inhibiting the proliferative signals mediated by ERα.

Figure 1: ERα Signaling Pathway and Point of Inhibition.

S100A2-p53 Interaction in Pancreatic Cancer

In pancreatic cancer, the overexpression of the S100A2 protein can lead to the inhibition of the tumor suppressor protein p53.[4][5] This interaction prevents p53 from initiating apoptosis and cell cycle arrest in cancer cells. Small molecules synthesized from tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate can be developed to disrupt the S100A2-p53 protein-protein interaction, thereby restoring the tumor-suppressive functions of p53.[6][7]

Figure 2: S100A2-p53 Interaction and Point of Inhibition.

Quantitative Data Summary

The following tables summarize the in vitro anticancer activity of various piperazine derivatives, showcasing the potential of this chemical scaffold in cancer drug discovery. The data is presented as IC50 (half-maximal inhibitory concentration) or GI50 (half-maximal growth inhibition) values in micromolar (µM).

Table 1: Anticancer Activity of Piperazine Derivatives against Breast Cancer Cell Lines

Compound ID	Cancer Cell Line	Target/Class	IC50/GI50 (µM)	Reference
TTP-5	MCF-7 (ERα+)	ERα Binder	Not specified	[8]
Derivative of T-BHP*	MDA-MB-231 (ERα-)	Not specified	~0.126	[1]
Compound 3d	MCF-7 (ERα+)	Imidazo[1,2-a]pyrimidine	43.4	[9]
Compound 4d	MCF-7 (ERα+)	Imidazo[1,2-a]pyrimidine	39.0	[9]
Compound 3d	MDA-MB-231 (ERα-)	Imidazo[1,2-a]pyrimidine	35.9	[9]
Compound 4d	MDA-MB-231 (ERα-)	Imidazo[1,2-a]pyrimidine	35.1	[9]

*Tert-butyl (S)-3-(hydroxymethyl)piperazine-1-carboxylate hydrochloride

Table 2: Anticancer Activity of Piperazine Derivatives against Pancreatic Cancer Cell Lines

Compound ID	Cancer Cell Line	Target/Class	IC50/GI50 (µM)	Reference
S100A2-p53-IN-1	MiaPaCa-2	S100A2-p53 Inhibitor	1.2 - 3.4	[6]
Lead I analogue	BxPC-3	S100A2-p53 Inhibitor	0.48	[7]
Lead II analogue	BxPC-3	S100A2-p53 Inhibitor	1.2	[7]
Compound 11o	Capan-1	Not specified	1.4	[10]
Compound 11r	Capan-1	Not specified	5.1	[10]
Compound 11s	Capan-1	Not specified	5.3	[10]

Experimental Protocols

A generalized experimental workflow for the synthesis and evaluation of anticancer agents derived from tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate is presented below.

Figure 3: Experimental Workflow for Anticancer Drug Development.

Protocol 1: Synthesis of a Representative Piperazine Derivative

This protocol describes a general method for the N-alkylation of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate with a substituted benzyl halide, a common step in the synthesis of bioactive molecules.

Materials:

• tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate

• Substituted benzyl bromide or chloride

• Potassium carbonate (K₂CO₃)

• Acetonitrile (ACN)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• To a solution of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate (1.0 eq) in acetonitrile, add the substituted benzyl halide (1.1 eq) and potassium carbonate (2.0 eq).

• Stir the reaction mixture at room temperature or heat to reflux until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction mixture to room temperature and filter to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-alkylated piperazine derivative.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[2]

Materials:

• Cancer cell lines (e.g., MCF-7, MDA-MB-231, MiaPaCa-2, BxPC-3)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Test compound (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Prepare serial dilutions of the test compound in complete medium.

• After 24 hours, remove the medium from the wells and add 100 µL of the medium containing different concentrations of the test compound. Include a vehicle control (DMSO at the same final concentration as the highest compound concentration).

• Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Gently shake the plate for 15 minutes to ensure complete solubilization.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Protocol 3: Colony Formation Assay

The colony formation assay assesses the ability of a single cell to undergo unlimited division and form a colony.[1]

Materials:

• Cancer cell lines

• Complete cell culture medium

• Trypsin-EDTA

• Test compound

• 6-well plates

• Crystal violet staining solution (0.5% crystal violet in 25% methanol)

Procedure:

• Seed a low density of cells (e.g., 500-1000 cells/well) into 6-well plates and allow them to attach overnight.

• Treat the cells with various concentrations of the test compound for 24 hours.

• Remove the medium containing the compound and replace it with fresh complete medium.

• Incubate the plates for 10-14 days, allowing colonies to form.

• Wash the colonies with PBS and fix them with methanol for 15 minutes.

• Stain the colonies with crystal violet solution for 15-30 minutes.

• Gently wash the plates with water and allow them to air dry.

• Count the number of colonies (typically defined as a cluster of ≥50 cells) in each well.

• Calculate the plating efficiency and surviving fraction for each treatment group compared to the control.

Protocol 4: Wound Healing (Scratch) Assay

The wound healing assay is used to study cell migration and invasion.[10]

Materials:

• Cancer cell lines

• Complete cell culture medium

• 6-well or 12-well plates

• Sterile 200 µL pipette tip

• Test compound

• Microscope with a camera

Procedure:

• Seed cells into 6-well or 12-well plates and grow them to form a confluent monolayer.

• Create a "scratch" or "wound" in the monolayer using a sterile 200 µL pipette tip.

• Wash the wells with PBS to remove detached cells.

• Add fresh medium containing different concentrations of the test compound.

• Capture images of the scratch at 0 hours and at regular intervals (e.g., 6, 12, 24 hours) using a microscope.

• Measure the width of the scratch at different time points for each condition.

• Calculate the percentage of wound closure to assess the effect of the compound on cell migration.

Conclusion

Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate is a valuable and versatile starting material for the development of novel anticancer agents. Its structural features allow for the synthesis of diverse libraries of compounds that can be tailored to interact with specific cancer-related targets. The protocols provided herein offer a foundational framework for the synthesis and in vitro evaluation of such compounds, enabling researchers to explore the therapeutic potential of this promising chemical scaffold in the ongoing fight against cancer.

References

• 1. Tert-butyl (S)-3-(hydroxymethyl)piperazine-1-carboxylate hydrochloride | Benchchem [benchchem.com]
• 2. cell lines ic50: Topics by Science.gov [science.gov]
• 3. CN114349711B - Synthesis method of (R) -1-Boc-3-hydroxymethyl piperazine - Google Patents [patents.google.com]
• 4. Synthesis of novel piperazine-based bis(thiazole)(1,3,4-thiadiazole) hybrids as anti-cancer agents through caspase-dependent apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. PubChemLite - Tert-butyl 4-[[4-(hydroxymethyl)phenyl]methyl]piperazine-1-carboxylate (C17H26N2O3) [pubchemlite.lcsb.uni.lu]
• 10. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Scalable Synthesis of Differentially Protected 2-(Hydroxymethyl)piperazines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and scalable synthetic protocols for the preparation of valuable, differentially protected 2-(hydroxymethyl)piperazine building blocks. The methods outlined are efficient and start from the commercially available and optically active (2S)-piperazine-2-carboxylic acid dihydrochloride.[1] These compounds are crucial intermediates in medicinal chemistry, serving as scaffolds for the construction of combinatorial libraries and the synthesis of biologically active molecules.[1]

Introduction

The piperazine moiety is a privileged scaffold in drug discovery, appearing in a wide array of therapeutic agents. The ability to selectively functionalize the two nitrogen atoms and the hydroxymethyl group of 2-(hydroxymethyl)piperazine is essential for developing new chemical entities. This document details the synthesis of three orthogonally protected derivatives of (S)-2-(hydroxymethyl)piperazine, allowing for selective manipulation at each reactive site. The described syntheses are scalable, providing access to multi-gram quantities of these important building blocks.

Synthetic Overview

The overall synthetic strategy begins with the protection of the commercially available (S)-piperazine-2-carboxylic acid dihydrochloride. This is followed by the reduction of the carboxylic acid to the corresponding primary alcohol, yielding the 2-(hydroxymethyl)piperazine core. Subsequent protection and deprotection steps allow for the preparation of various differentially protected derivatives.

Caption: General synthetic scheme for differentially protected 2-(hydroxymethyl)piperazines.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of the three differentially protected 2-(hydroxymethyl)piperazine derivatives.

Compound Name	Starting Material	Key Reagents	Solvent(s)	Reaction Time	Yield (%)
(S)-Di-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate	(S)-Piperazine-2-carboxylic acid dihydrochloride	Boc₂O, Na₂CO₃, LiBH₄	THF, H₂O	12 h (Boc)	78-95
(S)-tert-Butyl 2-(hydroxymethyl)piperazine-4-carboxylate	(S)-Di-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate	Trifluoroacetic acid (TFA)	CH₂Cl₂	1 h	98
(S)-tert-Butyl 4-benzyl-2-(hydroxymethyl)piperazine-1-carboxylate	(S)-tert-Butyl 2-(hydroxymethyl)piperazine-4-carboxylate	Trityl chloride, Benzyl bromide, HCl	CH₂Cl₂, DMF, MeOH	-	-

Experimental Protocols

Protocol 1: Synthesis of (S)-Di-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate

This protocol describes the initial protection of both nitrogen atoms of the piperazine ring, followed by the reduction of the carboxylic acid.

Caption: Workflow for the synthesis of (S)-Di-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate.

Materials:

• (S)-Piperazine-2-carboxylic acid dihydrochloride

• Di-tert-butyl dicarbonate (Boc₂O)

• Sodium carbonate (Na₂CO₃)

• Lithium borohydride (LiBH₄)

• Tetrahydrofuran (THF)

• Dichloromethane (CH₂Cl₂)

• 1M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for chromatography

Procedure:

• Bis-Boc Protection:

  • To a solution of sodium carbonate in water, add (S)-piperazine-2-carboxylic acid dihydrochloride at room temperature.

  • Add a solution of di-tert-butyl dicarbonate in tetrahydrofuran.

  • Stir the mixture at room temperature for 12 hours.

  • After reaction completion, perform an aqueous work-up and extract the product with an organic solvent.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain (S)-1,4-bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid.

• Reduction of the Carboxylic Acid:

  • Dissolve the crude (S)-1,4-bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid in anhydrous tetrahydrofuran and cool the solution to 0 °C.

  • Slowly add a solution of lithium borohydride in tetrahydrofuran.

  • Allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Cool the reaction to 0 °C and quench by the slow addition of water, followed by 1M HCl.

  • Extract the product with dichloromethane.

  • Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel chromatography to afford (S)-Di-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate as a white solid. A yield of 78% can be expected.[2]

Protocol 2: Synthesis of (S)-tert-Butyl 2-(hydroxymethyl)piperazine-4-carboxylate

This protocol outlines the selective deprotection of the N1-Boc group.

Caption: Workflow for the synthesis of (S)-tert-Butyl 2-(hydroxymethyl)piperazine-4-carboxylate.

Materials:

• (S)-Di-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate

• Trifluoroacetic acid (TFA)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve (S)-Di-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate in dichloromethane and cool the solution to 0 °C.

• Add trifluoroacetic acid dropwise.

• Stir the reaction mixture at room temperature for 1 hour.

• Carefully neutralize the reaction with saturated aqueous sodium bicarbonate.

• Extract the aqueous layer with dichloromethane.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (S)-tert-butyl 2-(hydroxymethyl)piperazine-4-carboxylate, which is often used without further purification. An expected yield of 98% can be achieved.

Protocol 3: Synthesis of (S)-tert-Butyl 4-benzyl-2-(hydroxymethyl)piperazine-1-carboxylate

This protocol describes a method to obtain another orthogonally protected derivative via debenzylation of a precursor.

Caption: Workflow for the synthesis of (S)-1-Boc-2-(hydroxymethyl)piperazine.

Materials:

• (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate

• 10% Palladium on carbon (Pd/C)

• Methanol (MeOH)

• Hydrogen gas (H₂)

Procedure:

• To a solution of (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate (1.5 g, 4.28 mmol) in methanol (20 mL), add 10% Pd/C (150 mg).[3]

• Stir the mixture at room temperature for 3 hours under a hydrogen atmosphere.[3]

• After the reaction is complete, filter the mixture to remove the solid catalyst.[3]

• Concentrate the filtrate to yield (S)-1-Boc-2-(hydroxymethyl)piperazine as a white solid (850 mg, 91.82% yield).[3]

References

• 1. Tert-butyl (S)-3-(hydroxymethyl)piperazine-1-carboxylate hydrochloride | Benchchem [benchchem.com]
• 2. CN114349711B - Synthesis method of (R) -1-Boc-3-hydroxymethyl piperazine - Google Patents [patents.google.com]
• 3. (S)-1-Boc-2-(Hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]

Application Notes & Protocols: Experimental Procedures for N-Alkylation of Piperazine Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction: The piperazine ring is a privileged scaffold in medicinal chemistry, frequently found in a wide array of pharmaceutically active compounds, particularly those targeting the central nervous system (CNS) such as antipsychotics and antidepressants.[1][2] N-alkylation is a fundamental transformation for functionalizing the piperazine core, allowing for the introduction of various substituents to modulate a molecule's physicochemical and pharmacological properties. However, the presence of two reactive nitrogen atoms presents a significant challenge in achieving selective mono-alkylation while avoiding the formation of di-alkylated byproducts.[3]

This document provides detailed protocols for the two most common and effective methods for N-alkylation of piperazine derivatives: Direct Alkylation and Reductive Amination .[2][3] Additionally, a protocol for Microwave-Assisted N-Alkylation is included, highlighting a modern approach to accelerate these transformations.

Method 1: Direct N-Alkylation with Alkyl Halides

Direct alkylation is a straightforward and widely used technique involving the reaction of a piperazine derivative with an alkyl halide in the presence of a base.[3] Controlling selectivity is crucial and can be achieved by using a mono-protected piperazine (e.g., N-Boc or N-acetylpiperazine), which is the most reliable method, or by carefully controlling the stoichiometry with an excess of piperazine relative to the alkylating agent.[3][4]

General Workflow for Direct N-Alkylation

Caption: Standard workflow for direct N-alkylation of piperazine.

Protocol 1A: Mono-alkylation of N-Acetylpiperazine

This protocol utilizes N-acetylpiperazine to ensure mono-alkylation. The acetyl group can be subsequently hydrolyzed to yield the free secondary amine.[3][5]

Materials:

• N-Acetylpiperazine (1.0 eq)

• Alkyl Bromide (e.g., 1-bromobutane) (1.2 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a dry reaction flask equipped with a magnetic stirrer and reflux condenser, add N-Acetylpiperazine and anhydrous potassium carbonate.

• Add anhydrous THF to the flask to create a suspension.

• Slowly add the alkyl bromide to the mechanically stirred suspension.[3]

• Heat the reaction mixture to reflux and stir overnight. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3]

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the inorganic salts by filtration, washing the filter cake with a small amount of THF.[3]

• Concentrate the filtrate under reduced pressure (in vacuo) to obtain the crude N-alkyl-N'-acetylpiperazine.[3]

• Purify the crude product by column chromatography on silica gel if necessary.

• The acetyl group can then be hydrolyzed using standard methods (e.g., acidic or basic hydrolysis) to yield the mono-N-alkylpiperazine.[3]

Protocol 1B: Mono-alkylation using a Piperazine Salt

This method leverages a mono-protonated piperazine salt to reduce the nucleophilicity of the second nitrogen, thereby hindering di-alkylation.[3][6]

Materials:

• Piperazine Hexahydrate (2.0 eq)

• 11.5 N Hydrochloric Acid (2.0 eq)

• Alkyl or Aralkyl Bromide (e.g., o-methylbenzyl bromide) (1.0 eq)

• Ethanol

Procedure:

• In a reaction flask, dissolve piperazine hexahydrate in ethanol.

• With stirring, add the hydrochloric acid to the solution.[6]

• Cool the mixture to 20°C.

• Slowly add the alkyl bromide dropwise to the reaction mixture.[6]

• Stir the reaction for 2 hours at room temperature, then heat to 70°C for an additional 30 minutes.[6]

• After cooling, proceed with a standard aqueous work-up. Basify the aqueous layer to a pH of 9.5-12 with sodium carbonate or sodium hydroxide to deprotonate the product, facilitating its extraction into an organic solvent like dichloromethane or ethyl acetate.[3]

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by distillation or column chromatography.

Method 2: Reductive Amination

Reductive amination is a powerful one-pot process for N-alkylation that is particularly advantageous for preventing the formation of quaternary ammonium salts.[3] The reaction proceeds by first forming an iminium ion intermediate from the piperazine and an aldehyde or ketone, which is then reduced in situ by a mild reducing agent like sodium triacetoxyborohydride (STAB).[2][3]

General Workflow for Reductive Amination

Caption: Standard workflow for reductive amination of piperazine.

Protocol 2A: Reductive Amination of N-Boc-piperazine

This protocol is ideal for selectively alkylating one nitrogen of the piperazine ring.

Materials:

• N-Boc-piperazine (1.0 eq)

• Aldehyde or Ketone (1.1 eq)

• Sodium triacetoxyborohydride (STAB) (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic Acid (optional, catalytic amount)

Procedure:

• Dissolve N-Boc-piperazine and the aldehyde or ketone in DCM or DCE.

• Stir the mixture at room temperature for 20-30 minutes. A catalytic amount of acetic acid can be added to facilitate iminium ion formation.

• Add sodium triacetoxyborohydride (STAB) portion-wise to the mixture.

• Continue stirring at room temperature and monitor the reaction by TLC or LC-MS. Reactions are typically complete within a few hours to overnight.

• Upon completion, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with additional DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

• The Boc protecting group can be removed with trifluoroacetic acid (TFA) or by stirring in an acidic solution (e.g., HCl in dioxane).[7]

Method 3: Microwave-Assisted N-Alkylation

Microwave-assisted synthesis can dramatically reduce reaction times from hours to minutes and often improves yields.[8][9] The procedure is similar to conventional direct alkylation but is performed in a dedicated microwave reactor.

Protocol 3A: Microwave-Assisted Direct Alkylation

Materials:

• Isatin (as an example substrate, piperazine can be substituted) (1.0 eq)

• Alkyl Halide (e.g., ethyl chloroacetate) (1.2 eq)

• Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) (2.0 eq)

• N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidinone (NMP) (a few drops to 1 mL)

Procedure:

• In a microwave reaction vessel, combine the piperazine derivative, the alkyl halide, and the base (K₂CO₃ or Cs₂CO₃).

• Add a small amount of a high-boiling point polar aprotic solvent like DMF or NMP.[9]

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 100-150°C) for a short period (e.g., 4-10 minutes).[8][9] Use low to medium power settings.

• Monitor the reaction to completion.

• After the reaction, cool the vessel to room temperature.

• Dilute the mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Quantitative Data Summary

The following tables summarize representative quantitative data for N-alkylation reactions involving piperazine derivatives. Yields are highly dependent on the specific substrates and reaction conditions used.

Table 1: Representative Data for Direct N-Alkylation of Piperazine Derivatives

Piperazine Derivative	Alkylating Agent	Base / Solvent	Conditions	Product	Yield (%)	Reference
N-Acetylpiperazine	1-bromobutane	K₂CO₃ / THF	Reflux, overnight	N-Butyl-N'-Acetylpiperazine	88%	[5]
N-Acetylpiperazine	1-bromohexane	K₂CO₃ / THF	Reflux, overnight	N-Hexyl-N'-Acetylpiperazine	90%	[5]
N-Acetylpiperazine	1-bromooctane	K₂CO₃ / THF	Reflux, overnight	N-Octyl-N'-Acetylpiperazine	71%	[5]
Piperazine Hexahydrate	p-tert-butylbenzyl chloride	HCl / Ethanol	70°C, 30 min	1-(p-tert-butylbenzyl)piperazine	83%	[6]
Piperazine Hexahydrate	o-methylbenzyl bromide	HCl / Ethanol	70°C, 30 min	N-o-methylbenzylpiperazine	89%	[6]

| Piperazine Hexahydrate | n-amyl bromide | HCl / Ethanol | 70°C, 30 min | N-n-amylpiperazine | 64% |[6] |

Troubleshooting Guide

Table 2: Troubleshooting Common Issues in N-Alkylation of Piperazine

Issue	Potential Cause	Recommended Solution	Reference
Low or No Product Yield	Inactive or weak base.	Use a strong, anhydrous base like K₂CO₃ or Cs₂CO₃ (at least 1.5-2.0 eq).	[3]
	Poor solubility of reagents.	Switch to a more polar aprotic solvent such as DMF or THF.	[3]
	Low reaction temperature.	Increase the reaction temperature; many N-alkylations require heating to proceed efficiently.	[3]
Formation of Di-alkylated Byproduct	Incorrect stoichiometry.	Use an excess of piperazine relative to the alkylating agent.	[3]
	Rapid addition of alkylating agent.	Add the alkylating agent slowly or dropwise to the reaction mixture.	[3]
	Unprotected piperazine used.	For optimal control and selectivity, use a mono-protected piperazine like N-Boc-piperazine.	[3][4]
Product Remains in Aqueous Layer During Extraction	Product is protonated (salt form).	Basify the aqueous layer to pH 9.5-12 with Na₂CO₃ or NaOH to convert the product to its free base form, which is more soluble in organic solvents.	[3]

| Reaction Stalls (Incomplete Conversion) | Reversible reaction equilibrium. | Ensure sufficient base is present to neutralize the acid byproduct generated during the reaction. |[3] |

References

• 1. benchchem.com [benchchem.com]
• 2. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. DE1092019B - Process for the N-monoalkylation of piperazine - Google Patents [patents.google.com]
• 7. Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Simple and Efficient Microwave Assisted N-Alkylation of Isatin - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Efficiency Purification of Boc-Protected Piperazines Using Automated Flash Chromatography

Audience: Researchers, scientists, and drug development professionals engaged in synthetic and medicinal chemistry.

Introduction: The tert-butyloxycarbonyl (Boc) protecting group is fundamental in modern organic synthesis, particularly for managing the reactivity of nitrogen atoms in heterocyclic compounds like piperazine. Piperazine moieties are prevalent in countless pharmaceutical agents, making the efficient synthesis and purification of their intermediates critical. This application note provides a detailed protocol for the purification of various N-Boc-protected piperazines from crude reaction mixtures using automated flash column chromatography on silica gel. The methods described herein are designed to yield high-purity compounds suitable for subsequent synthetic transformations.

The primary challenge in purifying basic compounds such as piperazine derivatives on standard silica gel is the interaction between the basic amine functionality and the acidic silanol groups of the stationary phase.[1][2] This can lead to poor separation, significant peak tailing, and reduced recovery.[2] The protocols outlined below address this issue by optimizing mobile phase conditions to ensure efficient and high-resolution purification.[3][4]

General Principles & Method Development

Success in flash chromatography begins with proper method development, which is typically performed using Thin Layer Chromatography (TLC).[4]

• Stationary Phase Selection: Standard silica gel is the most common and cost-effective stationary phase for the purification of Boc-protected piperazines.[5] For particularly basic compounds, amine-functionalized silica can also be an effective, albeit more specialized, alternative.[1][4][6]

• Mobile Phase Optimization: The choice of eluent is critical. Common solvent systems include gradients of a polar solvent (e.g., ethyl acetate or methanol) in a non-polar solvent (e.g., hexanes or dichloromethane).[4]

  • Hexane/Ethyl Acetate: A widely used system offering good selectivity for moderately polar compounds.

  • Dichloromethane/Methanol: Suitable for more polar compounds that require a stronger mobile phase for elution.[3]

  • Amine Additive: To mitigate peak tailing and improve recovery, the addition of a small amount (0.1-1.0% v/v) of a basic modifier like triethylamine (TEA) or ammonium hydroxide to the mobile phase is highly recommended.[2][3]

• TLC Analysis: Before scaling to a flash column, test various solvent systems using TLC. The ideal system will show the desired Boc-protected piperazine product with a Retention Factor (Rf) value between 0.2 and 0.4, well-separated from impurities.[2]

Experimental Workflow

The overall process for the purification of Boc-protected piperazines is illustrated below. The workflow begins with the crude reaction mixture and proceeds through method development, sample preparation, automated flash chromatography, and finally, isolation of the pure product.

Caption: Workflow for Boc-protected piperazine purification.

Detailed Experimental Protocol

This protocol provides a general method for the purification of a crude N-Boc-piperazine derivative.

Materials:

• Crude N-Boc-piperazine sample

• Silica gel flash column (e.g., 40 g, 60 Å)

• Solvents: HPLC-grade Hexane, Ethyl Acetate (EtOAc), Dichloromethane (DCM), Methanol (MeOH)

• Triethylamine (TEA)

• TLC plates (silica gel 60 F254)

• Automated flash chromatography system with UV detector

Procedure:

• TLC Method Development:

  • Dissolve a small aliquot of the crude mixture in DCM.

  • Spot the solution on a TLC plate.

  • Develop the plate using a starting solvent system of 20% Ethyl Acetate in Hexane containing 0.5% TEA.

  • Visualize the plate under UV light (254 nm) and then by staining (e.g., potassium permanganate).

  • Adjust the solvent polarity to achieve an Rf of 0.2-0.4 for the target compound.

• Sample Preparation (Dry Loading Recommended):

  • Dissolve the crude material (e.g., 1.0 g) in a minimal amount of a suitable solvent like DCM.

  • Add 2-3 g of silica gel to the solution.

  • Concentrate the slurry to a dry, free-flowing powder using a rotary evaporator. Dry loading is often preferred as it can lead to better resolution compared to liquid loading, especially if the crude sample is dissolved in a strong solvent.[4][7]

• Flash Chromatography Setup and Execution:

  • Install a silica gel column (e.g., 40 g for a 1.0 g crude sample) onto the flash system.

  • Equilibrate the column with the initial mobile phase (e.g., 5% EtOAc in Hexane + 0.5% TEA) for 2-3 column volumes.[2]

  • Load the prepared dry sample onto the column.

  • Set the UV detector to monitor at a wavelength where the Boc-piperazine absorbs (typically 220-254 nm).

  • Execute a linear gradient elution. For example, from 5% to 60% EtOAc in Hexane (with 0.5% TEA constant) over 15-20 column volumes.

  • Set the system to automatically collect fractions based on the UV signal.

• Fraction Analysis and Product Isolation:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified N-Boc-protected piperazine.[8]

  • Determine the final yield and assess purity using analytical techniques such as NMR or LC-MS.

Data Presentation: Purification Parameters and Results

The following tables summarize typical purification parameters and expected outcomes for different Boc-protected piperazine derivatives based on literature examples and established principles.

Table 1: Recommended Flash Chromatography Parameters

Parameter	Description	Source(s)
Technique	Automated Flash Column Chromatography	[9]
Stationary Phase	Silica Gel (220-440 mesh)	[10]
Mobile Phase A	Hexane or Dichloromethane (DCM)	[3][4]
Mobile Phase B	Ethyl Acetate (EtOAc) or Methanol (MeOH)	[3][4]
Additive	0.1 - 1.0% (v/v) Triethylamine (TEA)	[2]
Loading Technique	Dry loading with silica gel	[4][7]

| Detection | UV (220-254 nm) | General Practice |

Table 2: Example Purification Outcomes

Compound	Mobile Phase System	Gradient	Typical Yield (%)	Purity (%)	Source(s)
N-Boc-piperazine	EtOAc in Hexane (+0.5% TEA)	5-50% EtOAc	>90%	>99%	[11][12]
N-Boc-N'-benzylpiperazine	EtOAc in Hexane	Isocratic or Shallow Gradient	85-95%	>98%	[9]
N-Boc-N'-phenylpiperazine	EtOAc in Hexane	10-70% EtOAc	~90%	>95%	[9]

| Vinyl carbamate of N-Boc-piperazine | CH2Cl2 / MeOH | 9:1 (Isocratic) | 37% (from reaction) | >95% |[10] |

Note: Yields are post-purification recoveries and can vary based on the crude sample's purity. Purity is typically assessed by HPLC, LC-MS, or NMR.

References

• 1. biotage.com [biotage.com]
• 2. benchchem.com [benchchem.com]
• 3. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 4. biotage.com [biotage.com]
• 5. sorbtech.com [sorbtech.com]
• 6. biotage.com [biotage.com]
• 7. krishgenbiosystems.com [krishgenbiosystems.com]
• 8. orgsyn.org [orgsyn.org]
• 9. benchchem.com [benchchem.com]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 11. CN108033931B - Synthesis method of N-Boc piperazine - Google Patents [patents.google.com]
• 12. 1-BOC-Piperazine: Applications in Chemical Synthesis and its Preparation Method_Chemicalbook [chemicalbook.com]

Application Note and Protocol: Recrystallization Method for Purifying (R)-1-Boc-3-hydroxymethyl piperazine

Audience: Researchers, scientists, and drug development professionals.

Introduction

(R)-1-Boc-3-hydroxymethyl piperazine is a key chiral intermediate in the synthesis of various pharmaceutical compounds. Achieving high purity of this intermediate is critical for the successful synthesis of active pharmaceutical ingredients (APIs) and for ensuring the safety and efficacy of the final drug product. Recrystallization is a robust and widely used technique for the purification of solid organic compounds. This application note provides a detailed protocol for the purification of (R)-1-Boc-3-hydroxymethyl piperazine using a single-solvent (antisolvent) crystallization method, which has been shown to effectively increase the purity of the compound.

Data Summary

The following table summarizes the quantitative data obtained from the recrystallization of (R)-1-Boc-3-hydroxymethyl piperazine. The data is based on a reported synthesis and subsequent purification.[1]

Parameter	Before Recrystallization	After Recrystallization
Physical State	Crude Oil	White Solid
Solvent System	n-Hexane	n-Hexane
Purity (by HPLC)	Not reported (Crude)	98.6%[1]
Yield	Not applicable	91%[1]
Melting Point	Not applicable	68-70°C

Experimental Protocol

This protocol details the materials and methods for the recrystallization of (R)-1-Boc-3-hydroxymethyl piperazine from a crude oil state.

Materials:

• Crude (R)-1-Boc-3-hydroxymethyl piperazine (oil)

• n-Hexane

• Anhydrous sodium sulfate

• Dichloromethane (for initial extraction, if starting from a reaction mixture)

• Round-bottom flask or Erlenmeyer flask

• Rotary evaporator

• Magnetic stirrer and stir bar

• Ice bath

• Büchner funnel and flask

• Filter paper

• Vacuum source

• Spatula

• Drying oven or vacuum desiccator

Procedure:

• Preparation of the Crude Material:

  • Following the synthesis of (R)-1-Boc-3-hydroxymethyl piperazine, the reaction mixture is typically worked up by extraction with a solvent like dichloromethane.

  • The combined organic phases are dried over anhydrous sodium sulfate and then filtered.

  • The solvent is removed under reduced pressure using a rotary evaporator to yield the crude product as an oil.[1]

• Crystallization:

  • To the flask containing the crude oil of (R)-1-Boc-3-hydroxymethyl piperazine, add n-hexane. A suggested starting ratio is approximately 4 mL of n-hexane per gram of the starting 1,4-bis-Boc-2-hydroxymethylpiperazine used in the synthesis.[1]

  • Stir the mixture at room temperature. The addition of n-hexane will cause the oily product to precipitate as a solid.

  • Continue stirring for a sufficient period to ensure complete crystallization. The process can be aided by gently scratching the inside of the flask with a glass rod to induce crystal formation.

  • For enhanced recovery, the flask can be cooled in an ice bath for 30-60 minutes to further decrease the solubility of the product.

• Isolation of the Purified Solid:

  • Collect the crystalline solid by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold n-hexane to remove any remaining soluble impurities.

  • Continue to draw air through the filter cake for a few minutes to partially dry the solid.

• Drying:

  • Carefully transfer the purified solid from the filter paper to a pre-weighed watch glass or drying dish.

  • Dry the product under vacuum to a constant weight. A drying oven at a temperature well below the melting point (e.g., 40-50°C) can also be used.

Visualizations

Experimental Workflow Diagram

Caption: Recrystallization workflow for (R)-1-Boc-3-hydroxymethyl piperazine.

References

• 1. (R)-1-BOC-3-(Hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (R)-1-Boc-2-(hydroxymethyl)piperazine

Welcome to the technical support center for the synthesis of (R)-1-Boc-2-(hydroxymethyl)piperazine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve yields in their synthetic procedures.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the synthesis of (R)-1-Boc-2-(hydroxymethyl)piperazine?

Common starting materials include (R)-piperazine-2-carboxylic acid and its derivatives, as well as (R)-2-hydroxymethylpiperazine. One efficient and scalable method starts from the commercially available (2S)-piperazine-2-carboxylic acid dihydrochloride[1]. Another approach involves the reduction of an ester derivative, such as L-TERT-butyl 2-methyl (2R)-piperazine-1, 2-dicarboxylate[2].

Q2: I am observing the formation of a di-Boc protected byproduct. How can I favor mono-Boc protection?

The formation of the di-Boc piperazine is a common side reaction. To favor mono-protection, traditional methods react piperazine directly with di-tert-butyl dicarbonate under basic conditions[3]. However, selectivity can be an issue. An alternative approach involves reacting piperazine with acetic acid to form a salt, which is then acylated with di-tert-butyl dicarbonate. This can improve the specificity of the N-protection step[4]. Careful control of stoichiometry, using only a slight excess of Boc-anhydride (e.g., 1.05-1.1 equivalents), and slow addition of the reagent can also help minimize the formation of the di-Boc byproduct.

Q3: My Boc deprotection step is incomplete. How can I drive the reaction to completion?

Incomplete Boc deprotection is a frequent challenge. To ensure complete removal of the Boc group, consider the following strategies:

• Increase Reaction Time: Monitor the reaction's progress using TLC or LC-MS and extend the reaction time until all the starting material has been consumed[5][6].

• Increase Acid Concentration: The concentration of the acid is crucial. Using a higher concentration or a larger excess of the acidic reagent, such as 4M HCl in dioxane or a 25-50% solution of trifluoroacetic acid (TFA) in dichloromethane (DCM), can facilitate complete deprotection[5][6].

• Optimize Temperature: Most deprotections are carried out at room temperature. If the reaction is slow, a moderate increase in temperature (e.g., to 40-50°C) might be necessary, but be cautious as this can also lead to more side reactions[6].

Q4: What are the best practices for purifying the final product?

Purification of (R)-1-Boc-2-(hydroxymethyl)piperazine can be achieved through several methods. Recrystallization or column chromatography are commonly used techniques to achieve high purity[3]. For larger scale operations, crystallization from a suitable solvent system, such as dichloromethane and n-hexane, has been shown to be effective, yielding high purity product[7].

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction. - Side reactions due to harsh conditions. - Product loss during work-up and purification.	- Monitor the reaction to completion (TLC, LC-MS). - Optimize reaction conditions (temperature, reaction time, stoichiometry). - Consider using milder reagents or protecting groups. - Ensure efficient extraction and careful handling during purification.
Formation of Di-acylated Piperazine	Premature removal of the Boc group during a coupling reaction, allowing the free piperazine to react with two equivalents of the carboxylic acid.	Ensure the reaction is performed under non-acidic conditions to maintain the integrity of the Boc group[8].
Presence of Unreacted Starting Material	- Incomplete reaction. - Inefficient purification.	- Optimize reaction conditions (e.g., extend reaction time, increase reagent equivalents). - For purification, consider using column chromatography with an appropriate solvent gradient[8].
Formation of N-acylurea byproduct	This is a common byproduct when using carbodiimide reagents like EDC, where the activated intermediate rearranges.	Consider alternative coupling reagents or optimize the reaction conditions to minimize this side reaction[8].
Incomplete Boc Protection	- Insufficient Boc-anhydride. - Inadequate reaction time or temperature.	- Use a slight excess of Boc-anhydride. - Monitor the reaction by TLC/LC-MS and adjust the time and temperature as needed.
Difficult to Handle Trifluoroacetate Salt After Deprotection	The trifluoroacetate salt of the piperazine formed with TFA can sometimes be difficult to work with.	Consider using HCl in dioxane, which often produces a hydrochloride salt that is easier to isolate as a solid[5].

Experimental Protocols

Protocol 1: Synthesis via Reduction of a Dicarboxylate Precursor

This method involves the reduction of L-TERT-butyl 2-methyl (2R)-piperazine-1, 2-dicarboxylate.

Procedure:

• Dissolve L-TERT-butyl 2-methyl (2R)-piperazine-1, 2-dicarboxylate (2.55 g) in THF (70 ml).

• Cool the solution to -40°C.

• Add Lithium aluminum hydride (1M in THF, 26 ml) to the solution.

• Allow the reaction to warm to room temperature and stir for 1 hour.

• Cool the reaction mixture to 0°C.

• Quench the reaction by the sequential addition of water (1 ml), 2N sodium hydroxide (1 ml), and then water (2 ml).

• Filter the resulting slurry and concentrate the filtrate in vacuo to obtain (R)-1-N-Boc-2-(hydroxymethyl)piperazine[2].

Yield: >100% (crude), indicating the presence of residual solvent or salts. Further purification is required.

Protocol 2: Synthesis from 1,4-di-Boc-2-hydroxymethylpiperazine

This protocol involves the selective deprotection of the di-Boc protected intermediate.

Procedure:

• Add 1,4-bis-Boc-2-hydroxymethylpiperazine (13.9 kg) and 95% ethanol (30 kg) to a reactor.

• Add an aqueous solution of sodium hydroxide (3.5 kg in 21 kg of water).

• Heat the reaction mixture to reflux.

• After the reaction is complete, concentrate the ethanol under reduced pressure.

• After cooling, add dichloromethane (30 kg) and separate the layers.

• Extract the aqueous phase three times with dichloromethane (3 x 20 kg).

• Combine the organic phases and wash once with a 15% aqueous sodium chloride solution (40 kg).

• Dry the organic phase with anhydrous sodium sulfate.

• Concentrate to obtain a crude oil, then add n-hexane (35 kg) to induce crystallization.

• Filter and dry the solid to obtain (R)-1-Boc-3-hydroxymethylpiperazine[7].

Yield: 91%, with an HPLC purity of 98.6%[7].

Data Summary

Starting Material	Key Reagents	Solvent	Reaction Conditions	Reported Yield	Reference
L-TERT-butyl 2-methyl (2R)-piperazine-1, 2-dicarboxylate	Lithium aluminum hydride	THF	-40°C to room temperature, 1h	>100% (crude)	[2]
1,4-bis-Boc-2-hydroxymethylpiperazine	Sodium hydroxide	Ethanol, Water	Reflux	91%	[7]
(S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate	10% Pd/C, H₂	Methanol	Room temperature, 3h	91.82%	[9]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. (R)-1-N-Boc-2-(hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 3. Buy (R)-1,4-(Di-Boc)-2-(hydroxymethyl)piperazine | 1159598-21-6 [smolecule.com]
• 4. 1-BOC-Piperazine: Applications in Chemical Synthesis and its Preparation Method_Chemicalbook [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. (R)-1-BOC-3-(Hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. (S)-1-Boc-2-(Hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Synthesis of Boc-Protected Piperazines

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Boc-protected piperazines. The following information addresses common side reactions and offers solutions to optimize reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction during the synthesis of mono-Boc-piperazine?

The primary and most common side reaction is the formation of the di-substituted byproduct, 1,4-di-Boc-piperazine.[1] This occurs when the second, unprotected nitrogen of the newly formed mono-Boc-piperazine reacts with another molecule of the Boc-protecting agent, typically di-tert-butyl dicarbonate (Boc₂O).[1]

Q2: How can the formation of 1,4-di-Boc-piperazine be minimized?

Several strategies can be employed to favor the formation of the desired mono-Boc-piperazine:

• Control of Stoichiometry: Using a significant excess of piperazine (e.g., 5-10 equivalents) statistically favors the reaction of Boc₂O with an unprotected piperazine molecule over the mono-protected product.[2]

• Slow Addition of Boc₂O: Adding the Boc anhydride solution dropwise to the piperazine solution helps to maintain a low concentration of the electrophile, thereby reducing the likelihood of a second protection event on the same piperazine molecule.[1]

• Acid-Mediated Mono-protection: By adding one equivalent of an acid (e.g., HCl or TFA), one of the nitrogen atoms of piperazine can be protonated. This deactivates it towards nucleophilic attack, thus promoting mono-protection at the other nitrogen.[1][3]

• Flow Chemistry: This technique allows for precise control over reaction stoichiometry and time, which can significantly enhance the yield of the mono-protected product.[1]

Q3: Are there any other notable side reactions to be aware of?

While the formation of di-Boc-piperazine is the predominant side reaction, other issues can arise:

• Urea Formation: Under certain conditions, particularly at elevated temperatures, an isocyanate intermediate can form, which may react with another amine to produce a urea derivative.[4]

• Incomplete Reaction: If the reaction is not allowed to proceed to completion, unreacted piperazine will remain, complicating the purification process.

Q4: What are the recommended methods for purifying mono-Boc-piperazine?

The most common and effective purification methods include:

• Acid-Base Extraction: This technique is highly effective for separating the basic mono-Boc-piperazine and unreacted piperazine from the neutral di-Boc-piperazine byproduct.

• Column Chromatography: Silica gel chromatography can be used to separate the mono- and di-protected products, which have different polarities.

• Recrystallization: If the mono-Boc-piperazine is a solid, recrystallization from a suitable solvent can be an effective final purification step.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of mono-Boc-piperazine and significant formation of di-Boc-piperazine.	The second nitrogen of the mono-protected piperazine is reacting with the Boc anhydride.	1. Increase the excess of piperazine: Use a 5 to 10-fold excess of piperazine relative to Boc₂O. 2. Slow down the addition of Boc₂O: Add the Boc₂O solution dropwise over an extended period (e.g., 1-2 hours) with vigorous stirring. 3. Employ the acid-mediated method: Add one equivalent of HCl or TFA to the piperazine solution before the addition of Boc₂O.[1][3]
Reaction is sluggish or incomplete.	1. Insufficiently reactive reagents. 2. Low reaction temperature.	1. Check the quality of reagents: Ensure that the Boc₂O is fresh and has not hydrolyzed. 2. Allow the reaction to warm to room temperature: While the initial addition of Boc₂O is often performed at 0 °C to control the reaction rate, allowing the mixture to warm to room temperature and stirring for several hours is typically necessary for the reaction to go to completion.[1]
Difficulty in separating mono-Boc-piperazine from the di-Boc byproduct.	The polarities of the two compounds can be similar, making chromatographic separation challenging.	1. Utilize acid-base extraction: After the reaction, perform an acidic wash (e.g., with 1 M HCl) to protonate and extract the mono-Boc-piperazine and any unreacted piperazine into the aqueous layer, leaving the neutral di-Boc-piperazine in the organic layer. The aqueous layer can then be basified and the mono-Boc-piperazine re-extracted into an organic solvent. 2. Optimize column chromatography conditions: Use a suitable solvent system for silica gel chromatography. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) can effectively separate the two compounds.
Presence of unexpected side products.	1. Degradation of starting materials. 2. Reaction with atmospheric components.	1. Ensure high purity of reagents: Use high-purity piperazine and Boc₂O. 2. Conduct the reaction under an inert atmosphere: While not always necessary, using a nitrogen or argon atmosphere can prevent side reactions with atmospheric CO₂ or moisture.[1]

Quantitative Data Summary

The following table provides a summary of typical yields for the synthesis of mono-Boc-piperazine under different reaction conditions. The formation of the di-Boc-piperazine side product is a key consideration in optimizing these reactions.

Method	Piperazine (equiv.)	Boc₂O (equiv.)	Mono-Boc-piperazine Yield (%)	Di-Boc-piperazine Yield (%)	Notes
Excess Piperazine	5.0	1.0	~75	<5	Statistically favors mono-protection.[2]
Standard (1:1)	1.1	1.0	~45	~35	Significant formation of the di-substituted byproduct.[2]
Acid-Mediated (HCl)	1.0	1.0	70-80	Not specified, but significantly reduced	One nitrogen is deactivated by protonation.[3]
Alternative Synthesis from Diethanolamine	N/A	~1.0	>93	Not a direct side product of this route	A multi-step process that avoids the di-protection issue.[5][6]

Experimental Protocols

Protocol 1: Selective Mono-Boc Protection Using Acid Mediation

This protocol utilizes the deactivation of one nitrogen atom through protonation to achieve selective mono-protection.[1][3]

Materials:

• Piperazine (1.0 equiv.)

• Methanol

• Hydrochloric acid (HCl) or Trifluoroacetic acid (TFA) (1.0 equiv.)

• Di-tert-butyl dicarbonate (Boc₂O) (1.0 equiv.)

• 5% Sodium thiosulfate solution

• 20% Sodium hydroxide (NaOH) solution

• Dichloromethane (DCM) or Chloroform

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Salt Formation: In a round-bottom flask, dissolve piperazine (1.0 equiv.) in methanol (to a concentration of approximately 0.5 M) and cool the solution to 0 °C in an ice bath.

• Acid Addition: Slowly add a solution of HCl or TFA (1.0 equiv.) in methanol dropwise to the piperazine solution. Stir the mixture for 15-30 minutes at 0 °C.

• Boc₂O Addition: Add a solution of di-tert-butyl dicarbonate (1.0 equiv.) in methanol dropwise over 10-15 minutes.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 3-5 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up:

  • Remove the solvent under reduced pressure.

  • Add a 5% sodium thiosulfate solution to the residue and extract with a nonpolar solvent (e.g., diethyl ether) to remove any di-Boc byproduct.

  • Adjust the aqueous phase to a pH of 10 with a 20% NaOH solution.

• Isolation: Extract the aqueous layer multiple times with chloroform or DCM.

• Purification: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 1-Boc-piperazine. If necessary, further purification can be performed using column chromatography.

Protocol 2: Mono-Boc Protection Using Excess Piperazine

This protocol relies on using a large excess of piperazine to statistically favor mono-protection.

Materials:

• Piperazine (5.0 equiv.)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Di-tert-butyl dicarbonate (Boc₂O) (1.0 equiv.)

• 1 M HCl (aq)

• Saturated NaHCO₃ (aq)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve piperazine (5.0 equiv.) in DCM or THF (to a concentration of approximately 0.5 M).

• Boc₂O Addition: Cool the solution to 0 °C in an ice bath. Add a solution of di-tert-butyl dicarbonate (1.0 equiv.) in the same solvent dropwise over 30 minutes.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 1-3 hours.

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M HCl (aq) (to remove excess piperazine), saturated NaHCO₃ (aq), and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: If necessary, the product can be purified by recrystallization or column chromatography.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. sciforum.net [sciforum.net]
• 4. benchchem.com [benchchem.com]
• 5. 1-BOC-Piperazine: Applications in Chemical Synthesis and its Preparation Method_Chemicalbook [chemicalbook.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Mono-Boc Protection of Piperazine

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and experimental protocols to selectively synthesize mono-Boc-piperazine, focusing on the prevention of the common di-Boc byproduct.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge when performing a mono-Boc protection of piperazine?

The main difficulty is achieving selectivity. Piperazine is a symmetrical diamine with two equally reactive secondary amine groups. During the reaction, the protecting agent, typically di-tert-butyl dicarbonate (Boc₂O), cannot distinguish between the two nitrogen atoms. This often leads to a mixture of the desired mono-protected product, the di-protected byproduct, and unreacted starting material.[1][2]

Q2: How does the undesired di-Boc-piperazine form?

Di-Boc-piperazine is formed when a second molecule of Boc₂O reacts with the remaining unprotected nitrogen of the already mono-Boc-piperazine intermediate.[3] This side reaction is particularly prevalent when an excess of the Boc anhydride is used or when reaction conditions are not carefully controlled.[3][4]

Q3: What are the key strategies to minimize di-Boc formation?

Several methods can be employed to favor mono-protection:

• Stoichiometry Control: Carefully controlling the molar ratio of reactants is crucial. Using a substoichiometric amount of Boc₂O (e.g., 0.8 equivalents) or an excess of piperazine can statistically favor the mono-protected product.[1][3]

• Acid-Mediated Protection: Adding one equivalent of an acid (like HCl, TFA, or acetic acid) protonates one of the nitrogen atoms.[3][5][6] This forms a piperazinium salt, rendering the protonated nitrogen significantly less nucleophilic and thus less likely to react with the Boc anhydride.[3][7]

• Slow Reagent Addition: Adding the Boc₂O solution dropwise to the piperazine solution helps maintain a low concentration of the electrophile.[3] This minimizes the probability of the mono-Boc intermediate reacting a second time before all the initial piperazine has reacted once.[3]

• Flow Chemistry: Continuous flow reactors offer precise control over stoichiometry, temperature, and reaction time, which can significantly improve the yield of the mono-protected product and minimize byproduct formation.[3]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of mono-Boc-piperazine.

Issue	Potential Cause(s)	Recommended Solution(s)
High yield of di-Boc byproduct	• Excess Boc₂O used.• Reaction temperature is too high.• Boc₂O was added too quickly.	• Adjust Stoichiometry: Reduce the amount of Boc₂O to 0.8-1.0 equivalent relative to piperazine.[1][2]• Control Temperature: Perform the initial addition of Boc₂O at 0 °C to manage the reaction's exothermicity.[3]• Slow Addition: Add the Boc₂O solution dropwise over an extended period (e.g., 30 minutes to 3 hours).[3][8]
Low overall yield	• Incomplete reaction.• Product loss during workup.	• Monitor Reaction: Use TLC or GC-MS to track the consumption of starting material and formation of the product.[3]• Optimize Workup: During workup, after removing the di-Boc byproduct with a nonpolar solvent, ensure the aqueous layer is made sufficiently basic (pH > 10) before extracting the mono-Boc product with a solvent like DCM or Chloroform.[5]
Reaction stalls or is very slow	• Poor reagent quality.• Insufficient activation.	• Check Reagent Purity: Ensure high purity of both piperazine and Boc₂O.[3]• Consider a Catalyst: While not always necessary for this reaction, catalysts like DMAP can sometimes be used, but must be done with caution to avoid side reactions.
Formation of insoluble material	• Product precipitation.• Use of inappropriate solvent.	• Choose Solvent Carefully: Methanol is often a good choice as it tends to keep the starting material, intermediates, and products in solution.[1][2][9] Apolar solvents like DCM or toluene can sometimes lead to precipitation.[1][2][9]• Adjust Concentration: Ensure the reaction is not overly concentrated, which can lead to precipitation.

Reaction Pathway & Troubleshooting Workflow

The following diagrams illustrate the chemical reaction and a logical workflow for troubleshooting common issues.

Caption: Reaction pathway for Boc protection of piperazine.

Caption: Troubleshooting workflow for excess di-Boc formation.

Key Experimental Protocols

Below are detailed methodologies for performing a selective mono-Boc protection of piperazine.

Protocol 1: Acid-Mediated Mono-Protection

This method utilizes an acid to deactivate one of the amine groups, promoting mono-protection.[3][5]

Materials:

• Piperazine (1.0 equiv.)

• Methanol (MeOH)

• Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) (1.0 equiv.)

• Di-tert-butyl dicarbonate (Boc₂O) (1.0 equiv.)

• 5% Sodium thiosulfate solution

• 20% Sodium hydroxide (NaOH) solution

• Dichloromethane (DCM) or Chloroform

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Dissolve piperazine (1.0 equiv.) in methanol (approx. 0.5 M concentration) in a round-bottom flask. Cool the solution to 0 °C using an ice bath.

• Acid Addition: Slowly add a solution of TFA or HCl (1.0 equiv.) in methanol dropwise to the piperazine solution. Stir the mixture for 15-30 minutes at 0 °C.

• Boc₂O Addition: Add a solution of di-tert-butyl dicarbonate (1.0 equiv.) in methanol dropwise over 15-20 minutes.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 3-5 hours.

• Monitoring: Monitor the reaction's progress using TLC or GC-MS.[3]

• Work-up:

  • Remove the methanol under reduced pressure.

  • Add a 5% sodium thiosulfate solution to the residue. Extract with diethyl ether to remove the di-Boc byproduct.[5]

  • Adjust the aqueous phase to a pH of >10 with a 20% NaOH solution.[5]

• Isolation: Extract the basic aqueous layer multiple times with DCM or chloroform.[5]

• Purification: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the 1-Boc-piperazine product.[3] If needed, further purification can be done via column chromatography.[4]

Protocol 2: Stoichiometry Control in Aprotic Solvent

This method relies on a large excess of piperazine to statistically favor mono-protection.

Materials:

• Piperazine (4.0 equiv.)

• Dichloromethane (DCM)

• Di-tert-butyl dicarbonate (Boc₂O) (1.0 equiv.)

• Water

Procedure:

• Reaction Setup: Dissolve piperazine (4.0 equiv.) in DCM (to approx. 0.5 M concentration based on Boc₂O) in a round-bottom flask.

• Boc₂O Addition: Prepare a solution of Boc₂O (1.0 equiv.) in DCM. Add this solution dropwise to the stirred piperazine solution over a period of 2-3 hours at room temperature.[8]

• Reaction: Allow the mixture to stir for an additional 20-22 hours.[8]

• Monitoring: Monitor the reaction's progress by TLC until the Boc₂O is consumed.

• Work-up:

  • Evaporate the solvent under reduced pressure.

  • Add water to the residue. The di-Boc byproduct, being insoluble, can be removed by filtration.[8]

  • The aqueous solution contains the desired mono-Boc product and excess piperazine.

• Isolation: Adjust the aqueous phase to pH >10 with NaOH and extract with DCM. The excess piperazine will have limited solubility in DCM compared to the product.

• Purification: Dry the organic extracts over Na₂SO₄, filter, and concentrate. The crude product can be purified by column chromatography or distillation to separate it from any remaining piperazine.

References

• 1. MRT - Mono-Boc-Protection of Diamines [sigmaaldrich.com]
• 2. MRT - Mono-Boc-Protection of Diamines [merckmillipore.com]
• 3. benchchem.com [benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. sciforum.net [sciforum.net]
• 6. 1-BOC-Piperazine: Applications in Chemical Synthesis and its Preparation Method_Chemicalbook [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. merckmillipore.com [merckmillipore.com]

Technical Support Center: Troubleshooting Low Yield in Lithium Aluminium Hydride (LAH) Reduction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing low yields in lithium aluminum hydride (LiAlH₄) reduction reactions.

Troubleshooting Guides in Q&A Format

Q1: My LAH reduction resulted in a very low yield or no product at all. What are the most common initial checks I should perform?

A1: Several factors can contribute to a low or zero yield in an LAH reduction. Start by verifying the following critical aspects of your experimental setup and reagents:

• Reagent Quality: Lithium aluminum hydride is highly reactive and can degrade upon exposure to moisture. Commercial LAH is often gray due to the presence of impurities; pure LAH is a white solid.[1] If the LAH has been stored for a long time or improperly, its activity may be compromised. Consider titrating your LAH solution to determine its active hydride content.

• Anhydrous Conditions: LAH reacts violently with water and other protic solvents.[1] Ensure all your glassware was rigorously flame-dried or oven-dried before use and assembled under an inert atmosphere (e.g., nitrogen or argon). The solvents used must be anhydrous. Even HPLC-grade solvents may need to be freshly dried over a suitable drying agent like molecular sieves.

• Inert Atmosphere: Maintain a positive pressure of an inert gas throughout the reaction, from the initial setup to the quenching step, to prevent atmospheric moisture from entering the reaction vessel.

Q2: I've confirmed my reagents and conditions are anhydrous, but my yield is still low. What other experimental parameters should I investigate?

A2: If the basic setup is correct, delve into the specifics of your reaction conditions:

• Solvent Choice: The most common solvents for LAH reductions are anhydrous diethyl ether and tetrahydrofuran (THF).[1] LAH is more soluble in diethyl ether but may decompose in it due to catalytic impurities. THF is often the preferred solvent despite lower solubility.[1] The choice of solvent can sometimes affect the reaction outcome.

• Temperature Control: LAH reductions are typically exothermic.[2] It is crucial to control the temperature, especially during the addition of the substrate to the LAH suspension. Many reductions are performed at 0 °C or even lower temperatures to prevent side reactions and decomposition of the product.[3] For some less reactive substrates, refluxing in THF may be necessary.[4]

• Stoichiometry of LAH: While theoretically one equivalent of LAH provides four equivalents of hydride, an excess of the reagent is typically used.[5] However, a very large excess can sometimes complicate the work-up and lead to product loss. The optimal LAH-to-substrate ratio is dependent on the specific functional group being reduced and should be optimized. For instance, the reduction of an ester to a primary alcohol requires two equivalents of hydride.[6]

• Order of Addition: The order of addition can influence selectivity and yield. In a "normal addition," the substrate is added to the LAH suspension. In an "inverse addition," the LAH solution is added to the substrate, which can be beneficial for controlling the reaction of highly reactive substrates.[3]

Q3: My reaction seems to be complete by TLC analysis, but I'm losing my product during the work-up. What could be going wrong?

A3: The work-up of LAH reductions is a critical step where significant product loss can occur. Common issues include the formation of emulsions and insoluble aluminum salts that trap the product.

• Emulsion Formation: The formation of a gelatinous aluminum hydroxide precipitate during quenching can make phase separation difficult, leading to low isolated yields.[7]

• Inefficient Quenching: Improper quenching of excess LAH can lead to uncontrolled reactions and potential hazards. The quenching process is highly exothermic and releases hydrogen gas.[8]

• Product Trapped in Aluminum Salts: The aluminum salts formed during the work-up can physically trap the product, preventing its extraction into the organic phase.

To address these issues, several work-up procedures have been developed. See the detailed protocols below for the Fieser method and the use of Rochelle's salt, which are designed to produce a granular, easily filterable precipitate and break emulsions, respectively.[7][9]

Frequently Asked Questions (FAQs)

Q: How can I tell if my LAH reagent is still active?

A: While a visual inspection can be a first indicator (old LAH may appear darker gray or have white crusts of hydroxides), the most reliable method is to determine the active hydride content through titration. Several literature methods are available for this purpose.

Q: Can I use sodium borohydride (NaBH₄) instead of LAH?

A: Sodium borohydride is a milder reducing agent and is generally not strong enough to reduce esters, carboxylic acids, or amides. It is typically used for the reduction of aldehydes and ketones.[10]

Q: My starting material has multiple functional groups. How can I achieve selective reduction?

A: Selective reduction can be challenging with a powerful reducing agent like LAH. Strategies to improve selectivity include:

• Inverse addition of LAH to the substrate can sometimes favor the reduction of the more reactive group.[3]

• Using a modified, sterically hindered LAH reagent , such as lithium tri-tert-butoxyaluminum hydride (LiAlH(O-t-Bu)₃), can provide greater selectivity.[3]

• Protecting sensitive functional groups before the reduction and deprotecting them afterward is a common strategy in multi-step syntheses.

Q: What are the safety precautions I should take when working with LAH?

A: Lithium aluminum hydride is a hazardous reagent. Always handle it in a fume hood under an inert atmosphere.[8] Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and gloves. Be aware that LAH reacts violently with water, releasing flammable hydrogen gas. Have a Class D fire extinguisher or dry sand readily available.[8] The quenching process is highly exothermic and must be done slowly and with cooling.

Data Presentation

Table 1: Functional Group Reduction with LiAlH₄

Functional Group	Product	Relative Reactivity	Notes
Aldehyde	Primary Alcohol	Very High	Reduction is rapid, even at low temperatures.
Ketone	Secondary Alcohol	Very High	Reduction is rapid, even at low temperatures.
Ester	Primary Alcohol	High	Requires two equivalents of hydride.[6]
Carboxylic Acid	Primary Alcohol	High	The first equivalent of hydride is consumed in an acid-base reaction to form H₂ gas.[5]
Amide	Amine	Moderate	The carbonyl group is completely removed.
Nitrile	Primary Amine	Moderate	Requires two equivalents of hydride.[5]
Epoxide	Alcohol	Moderate	Attack occurs at the less substituted carbon.[5]
Alkyl Halide	Alkane	Varies	Reactivity order: I > Br > Cl.[5]

Table 2: Troubleshooting Low Yields in LAH Reductions

Symptom	Possible Cause	Suggested Solution
No reaction (starting material recovered)	Inactive LAH	Use fresh, properly stored LAH or titrate to determine active hydride content.
Insufficient LAH	Increase the molar ratio of LAH to the substrate.
Low reaction temperature	For less reactive substrates, consider increasing the temperature or refluxing in THF.[4]
Low conversion	Presence of moisture	Ensure all glassware is flame-dried and solvents are anhydrous. Maintain a strict inert atmosphere.
Short reaction time	Monitor the reaction by TLC and ensure it has gone to completion.
Product loss during work-up	Emulsion formation	Use the Rochelle's salt work-up to break the emulsion.[7]
Product trapped in precipitate	Employ the Fieser work-up to generate a granular, easily filterable precipitate.[9]
Product is water-soluble	After the initial extraction, back-extract the aqueous layer multiple times with the organic solvent.
Formation of side products	Over-reduction	Use milder conditions (lower temperature, shorter reaction time) or a less reactive hydride reagent.
Reaction with other functional groups	Protect sensitive functional groups prior to reduction.

Experimental Protocols

General Protocol for the Reduction of an Ester to a Primary Alcohol

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under a positive pressure of nitrogen or argon.

• LAH Suspension: In the flask, place a suspension of lithium aluminum hydride (typically 1.5-2.0 equivalents) in anhydrous diethyl ether or THF.

• Cooling: Cool the LAH suspension to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve the ester (1.0 equivalent) in the same anhydrous solvent and add it dropwise to the stirred LAH suspension via the dropping funnel at a rate that maintains the internal temperature below 10 °C.

• Reaction: After the addition is complete, the reaction mixture can be stirred at 0 °C or allowed to warm to room temperature and stirred for a period determined by monitoring the reaction progress by TLC. For less reactive esters, refluxing may be required.

• Quenching and Work-up: Once the reaction is complete, cool the mixture back to 0 °C and proceed with one of the detailed work-up procedures below.

Detailed Work-up Procedure: The Fieser Method

This method is designed to produce a granular precipitate of aluminum salts that is easy to filter.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Quenching Sequence: For every X grams of LAH used in the reaction, add the following reagents sequentially and dropwise with vigorous stirring:

  • X mL of water

  • X mL of 15% aqueous sodium hydroxide solution

  • 3X mL of water

• Stirring: Remove the cooling bath and stir the mixture at room temperature for 15-30 minutes. A white, granular precipitate should form.

• Drying and Filtration: Add anhydrous magnesium sulfate to the mixture and stir for another 15 minutes. Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with the reaction solvent (e.g., diethyl ether or THF).

• Isolation: Combine the filtrate and washings, and remove the solvent under reduced pressure to obtain the crude product.

Detailed Work-up Procedure: Rochelle's Salt (Sodium Potassium Tartrate)

This method is particularly effective for breaking up emulsions that can form during the work-up.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Initial Quench: Slowly and carefully add ethyl acetate to quench any excess, unreacted LAH.

• Addition of Rochelle's Salt: Add a saturated aqueous solution of Rochelle's salt to the reaction mixture with vigorous stirring. The amount added should be sufficient to break up any emulsion and form two clear layers. This may take some time, and continued stirring is essential.

• Extraction: Separate the organic layer. Extract the aqueous layer several times with the organic solvent.

• Drying and Isolation: Combine the organic extracts, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure.

Mandatory Visualization

References

• 1. adichemistry.com [adichemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. ch.ic.ac.uk [ch.ic.ac.uk]
• 4. reddit.com [reddit.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 7. Curly Arrow: Lithium Aluminium Hydride Reductions - Rochelle's Salt [curlyarrow.blogspot.com]
• 8. LAH, Lithium aluminum hydride, Lithium tetrahydridoaluminate [organic-chemistry.org]
• 9. Workup [chem.rochester.edu]
• 10. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of Hydroxymethylpiperazine Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of hydroxymethylpiperazine derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered during the purification of hydroxymethylpiperazine derivatives?

A1: Researchers often face several key challenges during the purification of hydroxymethylpiperazine derivatives, primarily stemming from their inherent physicochemical properties:

• High Polarity and Basicity: The presence of two nitrogen atoms makes these compounds highly polar and basic.[1] This can lead to difficulties in chromatographic separation, such as tailing on silica gel, and issues with solubility in common organic solvents.

• Hygroscopicity: Piperazine and its derivatives readily absorb moisture from the air, which can complicate accurate weighing, handling, and can affect the physical state of the purified compound (e.g., appearing as an oil instead of a solid).[1]

• Formation of Di-substituted Byproducts: A frequent impurity in the synthesis of monosubstituted piperazines is the corresponding di-substituted derivative.[1] The similar polarity of the mono- and di-substituted products can make their separation challenging.

• Salt Formation: Due to their basic nature, hydroxymethylpiperazine derivatives can easily form salts with acidic species present in the reaction mixture or during purification, which can alter their solubility and chromatographic behavior.[1]

Q2: What are the common impurities found in crude hydroxymethylpiperazine derivatives?

A2: The impurity profile largely depends on the synthetic route. However, common impurities include:

• Unreacted Starting Materials: Such as piperazine or the alkylating/acylating agent.

• 1,4-Disubstituted Piperazine Byproducts: Formed from the reaction at both nitrogen atoms of the piperazine ring.

• Residual Solvents: From the reaction or work-up steps.

• Reagents from the Synthesis: Such as acids, bases, or catalysts used in the reaction.

Q3: How can I identify the impurities in my sample?

A3: A combination of analytical techniques is recommended for impurity identification:

• Thin Layer Chromatography (TLC): A quick and simple method to visualize the number of components in a mixture.

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile and semi-volatile impurities, providing both separation and structural information.

• High-Performance Liquid Chromatography (HPLC): A versatile technique for a wide range of compounds, including non-volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information about the main product and any impurities present in significant amounts.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Product is an oil, not a solid	Hygroscopicity (absorption of water). Presence of residual solvent. Impurities depressing the melting point.	Dry the compound under high vacuum at a slightly elevated temperature. Ensure all solvents are thoroughly removed. Attempt further purification (e.g., recrystallization or column chromatography) to remove impurities.
Poor separation during column chromatography (streaking/tailing)	High polarity and basicity of the compound interacting strongly with acidic silica gel. Inappropriate solvent system.	Deactivate the silica gel by pre-treating it with a solvent system containing a small amount of a basic modifier like triethylamine or ammonia. Use a different stationary phase, such as alumina or a polymer-based resin. Optimize the eluent system, potentially using a gradient of a more polar solvent like methanol in dichloromethane.
Co-elution of product with di-substituted byproduct	Similar polarity of the mono- and di-substituted piperazines.	Optimize the column chromatography conditions, using a shallow gradient to improve resolution. Consider derivatization of the free amine on the monosubstituted product to alter its polarity before chromatography. Explore alternative purification techniques like crystallization or acid-base extraction.
Low recovery after purification	Product loss during aqueous extractions. Irreversible adsorption on the chromatography column. Product is too soluble in the recrystallization solvent.	During acid-base extraction, ensure the pH is carefully controlled to ensure the compound is in its desired form (free base or salt) for partitioning into the correct phase. For column chromatography, use a deactivated stationary phase or a different type of stationary phase. For recrystallization, carefully select an anti-solvent to induce precipitation or use a solvent mixture where the product has lower solubility at colder temperatures.
Product degrades during purification	Sensitivity to acidic conditions (e.g., on silica gel). Thermal instability.	Use a neutralized or basic stationary phase for chromatography. Avoid excessive heat during solvent removal or drying.

Data Presentation: Comparison of Purification Methods

Disclaimer: The following table presents illustrative data, as specific comparative studies for a single hydroxymethylpiperazine derivative were not available in the searched literature. The values are intended to provide a general comparison of what might be expected from each technique.

Purification Method	Typical Yield (%)	Typical Purity (%)	Advantages	Disadvantages
Crystallization	60 - 85	> 98	Scalable, can provide very high purity, cost-effective.	Can be time-consuming, requires finding a suitable solvent system, may have lower initial recovery.
Column Chromatography (Silica Gel)	50 - 80	95 - 99	Good for separating compounds with different polarities, applicable to a wide range of compounds.	Can be labor-intensive, may lead to product loss on the column, potential for sample degradation on acidic silica.
Acid-Base Extraction	> 90 (for extraction)	Variable (removes acidic/basic impurities)	Good for removing acidic or basic impurities, can handle large quantities.	Does not separate neutral impurities from the product, requires use of acids and bases.
Distillation	40 - 70	90 - 97	Effective for volatile compounds with sufficiently different boiling points.	Not suitable for thermally labile compounds, may not separate isomers effectively.

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This protocol is designed to separate a basic hydroxymethylpiperazine derivative from acidic and neutral impurities.

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Acidic Extraction: Transfer the organic solution to a separatory funnel and extract with 1M hydrochloric acid (HCl). The basic hydroxymethylpiperazine derivative will be protonated and move into the aqueous layer. Repeat the extraction twice.

• Separation of Layers: Combine the aqueous layers. The organic layer now contains neutral impurities and can be discarded (or worked up separately if desired).

• Basification: Cool the combined aqueous layers in an ice bath and make the solution basic (pH > 10) by the slow addition of a concentrated base, such as sodium hydroxide (NaOH).

• Back-Extraction: Extract the now basic aqueous solution with a fresh organic solvent (e.g., dichloromethane) three times. The deprotonated, neutral hydroxymethylpiperazine derivative will move back into the organic layer.

• Drying and Concentration: Combine the organic layers, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the purified product.

Protocol 2: Purification by Column Chromatography

This protocol provides a general guideline for purifying hydroxymethylpiperazine derivatives using silica gel chromatography.

• Slurry Preparation: Prepare a slurry of silica gel in the initial, least polar eluent.

• Column Packing: Pack a chromatography column with the silica gel slurry, ensuring there are no air bubbles or cracks.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent and load it onto the top of the silica gel column.

• Elution: Begin eluting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity by increasing the proportion of the more polar solvent (e.g., ethyl acetate, followed by the addition of methanol). To mitigate tailing, a small percentage of triethylamine (e.g., 0.5-1%) can be added to the eluent system.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified hydroxymethylpiperazine derivative.

Protocol 3: Purification by Crystallization as a Diacetate Salt

This method can be effective for purifying piperazine derivatives by selectively precipitating them as their diacetate salts.

• Dissolution: Dissolve the crude hydroxymethylpiperazine derivative in a suitable ketone solvent, such as acetone.

• Acidification: Add a stoichiometric amount of glacial acetic acid to the solution. This will form the piperazine diacetate salt.

• Precipitation: The crystalline diacetate salt should precipitate out of the solution. Cooling the mixture in an ice bath can enhance precipitation.

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold acetone.

• Regeneration of Free Base (Optional): To obtain the free base, the diacetate salt can be dissolved in water, and the solution can be basified with a strong base (e.g., NaOH). The free base can then be extracted with an organic solvent.

Visualizations

Caption: A general experimental workflow for the purification of hydroxymethylpiperazine derivatives.

Caption: A troubleshooting decision tree for challenges in hydroxymethylpiperazine derivative purification.

References

• 1. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Removal of Boc Protecting Group from Piperazine Nitrogen

This technical support guide provides detailed troubleshooting, frequently asked questions (FAQs), and experimental protocols for the removal of the tert-butyloxycarbonyl (Boc) protecting group from piperazine nitrogen atoms. This is a critical step for researchers, scientists, and professionals in drug development working with piperazine-containing molecules.

Troubleshooting Guide

This section addresses common issues encountered during the Boc deprotection of piperazines.

Issue	Potential Cause	Suggested Solution
Incomplete Reaction	Insufficient Acid: The amount of acid may be inadequate to drive the reaction to completion.[1]	Increase the concentration or equivalents of the acid (e.g., use 25-50% TFA in DCM or 4M HCl in dioxane).[1]
Short Reaction Time: The reaction may not have been allowed to run long enough.[1]	Monitor the reaction progress using TLC or LC-MS and extend the reaction time as needed.[2]
Low Temperature: Standard room temperature may be insufficient for sterically hindered substrates.[1]	Gently warm the reaction mixture (e.g., to 40°C), but be cautious as this may increase side reactions.[1]
Steric Hindrance: Bulky substituents near the Boc-protected nitrogen can slow down the reaction.[1]	Increase the reaction time and/or temperature. Consider using a stronger acidic condition if the substrate is stable.
Low Yield	Side Reactions: The formation of byproducts can consume the starting material or product.	If t-butylation is suspected, add a scavenger like triisopropylsilane (TIS).[1] For substrates with other acid-sensitive groups, consider milder deprotection conditions.[2]
Product Loss During Work-up: The deprotected piperazine may be lost during the extraction or purification steps.	Ensure the aqueous layer is sufficiently basic (pH > 11) before extraction to have the free base.[3] Perform multiple extractions with an appropriate organic solvent.[2]
Formation of a Water-Soluble Salt: The resulting salt (e.g., hydrochloride or trifluoroacetate) may be soluble in water, leading to poor recovery.	Consider using the salt directly in the next step if possible, or carefully select the extraction solvent and conditions.[2]
Formation of Side Products	t-Butylation: The reactive tert-butyl cation generated during deprotection can alkylate the deprotected piperazine or other nucleophilic sites.[1]	Add a scavenger to the reaction mixture. Common scavengers include triisopropylsilane (TIS), triethylsilane (TES), water, and anisole. A standard cocktail is TFA/TIS/H₂O (95:2.5:2.5 v/v/v).[1]
Degradation of Other Functional Groups: Other acid-labile groups in the molecule (e.g., esters, acetals) may be cleaved under the deprotection conditions.[2]	Use milder deprotection conditions, such as a lower concentration of acid or a shorter reaction time. Alternatively, consider a different protecting group strategy for other sensitive functionalities.[2]

Frequently Asked Questions (FAQs)

Q1: What are the most common reagents for Boc deprotection of piperazine?

A1: The most common reagents are strong acids. Trifluoroacetic acid (TFA), typically as a 25-50% solution in dichloromethane (DCM), and hydrochloric acid (HCl), usually as a 4M solution in 1,4-dioxane or methanol, are widely used.[1]

Q2: Why is my deprotected piperazine an oil instead of a solid?

A2: The free base of many piperazine derivatives are oils at room temperature. If you require a solid, you can often form a salt (e.g., hydrochloride or trifluoroacetate) which is more likely to be a crystalline solid.

Q3: What is the purpose of a scavenger in a Boc deprotection reaction?

A3: A scavenger is a nucleophilic compound added to the reaction to "trap" the reactive tert-butyl cation that is formed when the Boc group is cleaved.[1] This prevents the tert-butyl cation from reacting with your desired product or other sensitive functional groups in your molecule, which would lead to unwanted side products.[1]

Q4: Can I use other acids for Boc deprotection?

A4: While TFA and HCl are the most common, other strong acids can also be used. However, the reaction conditions would need to be optimized for your specific substrate. Milder methods, such as using oxalyl chloride in methanol, have also been reported for sensitive substrates.

Q5: How do I remove residual TFA from my product?

A5: After removing the bulk of the TFA under reduced pressure, you can co-evaporate the residue with a solvent like toluene to help remove the last traces of TFA.[1]

Data Presentation

The following table summarizes typical reaction conditions and reported yields for the Boc deprotection of various piperazine derivatives.

Substrate	Reagent/Solvent	Temperature	Time	Yield	Reference
N-Boc-piperazine derivatives	25-50% TFA in DCM	Room Temp.	30 min - 2 h	Good to Excellent	[1]
N-Boc-piperazine derivatives	4M HCl in 1,4-dioxane	Room Temp.	1-4 h	Good to Excellent	[1]
N-Boc-N'-aryl-piperazines	6N HCl	Reflux	5 h	52-80%	[3]
N-Boc-piperazine substituted product	3M HCl in MeOH/DCM	35°C	21 h	Not specified	[4]
N-Boc piperazine derivative	4N HCl in dioxane/EtOAc	Not specified	Not specified	Quantitative	[4]
2,3-substituted N-Boc-piperazine	TFA in DCM	0°C to RT	2 h	Good	[5]

Experimental Protocols

Protocol 1: Boc Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is a standard and generally effective method for N-Boc deprotection.[2]

Materials:

• N-Boc protected piperazine derivative

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Scavenger (e.g., Triisopropylsilane - TIS), if needed[1]

Procedure:

• Dissolve the N-Boc protected piperazine derivative (1.0 equiv) in anhydrous DCM (to a concentration of approximately 0.1-0.2 M) in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• Slowly add TFA (5-10 equiv). If a scavenger is used, it should be added to the reaction mixture before the TFA. A common mixture is 25-50% TFA in DCM.[1]

• Remove the ice bath and allow the reaction to warm to room temperature.

• Stir the reaction for 1-4 hours, monitoring its progress by TLC or LC-MS.[2]

• Once the reaction is complete, remove the DCM and excess TFA under reduced pressure.

• Carefully add saturated aqueous NaHCO₃ solution to the residue until effervescence ceases and the pH is basic (pH > 7).[2]

• Extract the aqueous layer with DCM (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the solution and concentrate under reduced pressure to yield the deprotected piperazine derivative.

Protocol 2: Boc Deprotection using Hydrochloric Acid (HCl) in Dioxane

This protocol is a common alternative to TFA and is advantageous if the TFA salt of the product is problematic.[2]

Materials:

• N-Boc protected piperazine derivative

• 4M HCl in 1,4-dioxane solution

• Methanol or ethyl acetate (optional, as a co-solvent)

• Diethyl ether (for precipitation)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM) or other suitable extraction solvent

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the N-Boc protected piperazine derivative (1.0 equiv) in a minimal amount of a suitable solvent like methanol or dioxane in a round-bottom flask.[2]

• Add the 4M HCl in dioxane solution (3-5 equiv) to the stirred solution at room temperature.[2]

• Stir the reaction for 1-3 hours, monitoring its progress by TLC or LC-MS.[2] Often, the hydrochloride salt of the deprotected piperazine will precipitate.

• Upon completion, the solvent can be removed under reduced pressure. Alternatively, the product can be precipitated by adding diethyl ether and collected by filtration.[2]

• To obtain the free base, suspend the residue or the filtered solid in a mixture of water and DCM.

• Add saturated aqueous NaHCO₃ solution until the mixture is basic.[2]

• Separate the organic layer, and extract the aqueous layer with DCM (2 x volume of the aqueous layer).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. jgtps.com [jgtps.com]
• 4. mdpi.com [mdpi.com]
• 5. A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate. The information is intended for researchers, scientists, and professionals in drug development who may encounter stability-related issues during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate?

A1: The main stability concerns for this compound are related to its two primary functional components: the N-Boc (tert-butoxycarbonyl) protecting group and the piperazine ring. The N-Boc group is highly susceptible to cleavage under acidic conditions.[1][2][3] The piperazine ring is prone to oxidation, which can be catalyzed by metal ions.[4][5][6] Additionally, the hydroxymethyl group can be oxidized to a carboxylic acid.[7] High temperatures may also lead to the thermal degradation of the molecule.[8][9]

Q2: What are the recommended storage conditions for tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate?

A2: To ensure maximum stability, the compound should be stored at -20°C under an inert atmosphere.[10] It is also crucial to keep the container tightly sealed in a dry and well-ventilated area to minimize exposure to moisture and air.[1]

Q3: I am observing the formation of a new, more polar impurity in my reaction mixture. What could be the cause?

A3: A new, more polar impurity could be the result of the cleavage of the N-Boc group, which would expose the free amine of the piperazine ring. This deprotection is commonly caused by acidic conditions in the reaction mixture or during workup.[3][11] To confirm this, you can analyze the impurity by LC-MS to check for a mass corresponding to 2-(hydroxymethyl)piperazine.

Q4: My compound seems to be degrading even under neutral conditions. What other degradation pathways should I consider?

A4: If you are observing degradation under neutral conditions, oxidation of the piperazine ring is a likely cause.[4][5][12] This can be initiated by dissolved oxygen in your solvents, especially if trace metal impurities are present.[6] To mitigate this, it is recommended to use degassed solvents and consider the use of antioxidants if compatible with your reaction. Another possibility is photodecomposition if the compound is exposed to light for extended periods.[13][14]

Q5: Can I use basic conditions with this compound?

A5: The N-Boc group is generally stable under basic conditions.[2][15] However, strong bases in combination with elevated temperatures should be used with caution, as they may promote other side reactions. While less common, some N-Boc groups on electron-deficient systems can be susceptible to cleavage under basic conditions.[16]

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Appearance of a new, more polar spot on TLC or a new peak in HPLC	Acid-catalyzed deprotection of the N-Boc group.[17][18]	- Ensure all reaction and workup conditions are non-acidic. - If acidic conditions are necessary for your reaction, consider an alternative protecting group. - Use a buffered aqueous solution for extractions.
Gradual loss of starting material over time, even in solution	Oxidative degradation of the piperazine ring.[4][6]	- Use freshly degassed solvents for your reactions and analyses. - Store solutions under an inert atmosphere (e.g., nitrogen or argon). - If possible, add a suitable antioxidant to your solution.
Formation of an impurity with a mass increase of 14 Da	Oxidation of the hydroxymethyl group to a carboxylic acid.[7]	- Avoid strong oxidizing agents. - Protect the alcohol functionality if it is not involved in the desired transformation.
Inconsistent results between experiments	Thermal degradation.[8][9]	- Avoid high temperatures during reactions and purification. - If heating is necessary, perform it for the shortest possible time. - Store the compound at the recommended low temperature.[10]
Discoloration of the solid compound upon storage	Possible oxidation or photodecomposition.[13][19]	- Ensure the compound is stored under an inert atmosphere and protected from light. - Use amber vials or wrap containers in aluminum foil.

Experimental Protocols

Protocol 1: Stability Assessment by HPLC

This protocol outlines a general method for assessing the stability of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate under various stress conditions.

Materials:

• tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate

• HPLC-grade acetonitrile and water

• Formic acid (or other suitable mobile phase modifier)

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Hydrogen peroxide (3%)

• HPLC system with UV detector

• C18 reverse-phase HPLC column

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of the compound in acetonitrile at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

  • Basic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H2O2.

  • Thermal Stress: Incubate an aliquot of the stock solution at 60°C.

  • Photostability: Expose an aliquot of the stock solution to UV light.

• Time Points: Analyze the samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• HPLC Analysis:

  • Inject a suitable volume of each sample onto the HPLC system.

  • Use a gradient elution method, for example, starting with 95% water (with 0.1% formic acid) and 5% acetonitrile, and ramping to 95% acetonitrile over 20 minutes.

  • Monitor the chromatogram at a suitable wavelength (e.g., 210 nm).

• Data Analysis: Quantify the percentage of the parent compound remaining and the formation of any degradation products over time.

Visualizations

Caption: A troubleshooting workflow for identifying the cause of stability issues.

Caption: Potential degradation pathways for the target compound.

References

• 1. benchchem.com [benchchem.com]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 4. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
• 5. Structural characterization of the oxidative degradation products of an antifungal agent SCH 56592 by LC-NMR and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 7. Tert-butyl (S)-3-(hydroxymethyl)piperazine-1-carboxylate hydrochloride | Benchchem [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. usbio.net [usbio.net]
• 11. fishersci.co.uk [fishersci.co.uk]
• 12. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Bases - Wordpress [reagents.acsgcipr.org]
• 17. Efficient, continuous N-Boc deprotection of amines using solid acid catalysts - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]

Common impurities in commercial Boc-2-hydroxymethyl-piperazine

Welcome to the technical support center for commercial Boc-2-hydroxymethyl-piperazine. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions related to the use of this versatile building block in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in commercial Boc-2-hydroxymethyl-piperazine?

A1: While a definitive list of impurities is dependent on the specific manufacturing process, which is often proprietary, users may encounter the following common classes of impurities based on typical synthetic routes:

• Synthesis-Related Impurities: These can include unreacted starting materials, byproducts from incomplete reactions, or side-products. A common byproduct is the di-protected piperazine, 1,4-di-Boc-2-hydroxymethyl-piperazine , which arises from the reaction of di-tert-butyl dicarbonate with both nitrogen atoms of the piperazine ring.[1]

• Residual Starting Materials: Depending on the synthetic route, these could include piperazine-2-carboxylic acid derivatives or other precursors.

• Enantiomeric Impurities: If a specific enantiomer (e.g., (S)- or (R)-) is purchased, the other enantiomer may be present as an impurity.

• Residual Solvents and Catalysts: Solvents used during synthesis and purification (e.g., methanol, dichloromethane, ethyl acetate) and catalysts (e.g., palladium on carbon) may be present in trace amounts.

Q2: What is the typical purity of commercial Boc-2-hydroxymethyl-piperazine?

A2: Commercial grades of Boc-2-hydroxymethyl-piperazine typically have a purity of 97% or higher.[2] Some suppliers may offer higher purity grades, often exceeding 99%, as indicated in their certificates of analysis.[3]

Q3: How can I assess the purity of the Boc-2-hydroxymethyl-piperazine I received?

A3: The purity of your material can be assessed using standard analytical techniques. The most common methods are:

• High-Performance Liquid Chromatography (HPLC): Useful for quantifying the main component and detecting non-volatile impurities.

• Gas Chromatography (GC): Often used to determine the purity of volatile compounds and to quantify residual solvents.[3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides structural confirmation and can be used to identify and quantify impurities if their signals do not overlap with the main component.

• Mass Spectrometry (MS): Confirms the molecular weight of the product and can help in identifying unknown impurities.

Q4: How should I store Boc-2-hydroxymethyl-piperazine?

A4: It is generally recommended to store the compound at room temperature, protected from light.[5] For long-term storage, keeping it in a tightly sealed container is advisable.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments using Boc-2-hydroxymethyl-piperazine and provides potential causes and solutions.

Issue	Potential Cause	Recommended Solution
Low reaction yield or incomplete reaction	Presence of excess di-Boc impurity: The di-protected impurity will not participate in reactions targeting the unprotected secondary amine, leading to an overestimation of the reactive starting material.	1. Verify Purity: Check the purity of the starting material using HPLC or NMR to quantify the amount of the desired mono-Boc compound. 2. Adjust Stoichiometry: Increase the equivalents of the Boc-2-hydroxymethyl-piperazine used in the reaction to compensate for the inactive di-Boc impurity. 3. Purify the Starting Material: If the impurity level is high, consider purifying the starting material by column chromatography.
Formation of unexpected byproducts	Reactive impurities in the starting material: Unidentified impurities could be participating in the reaction, leading to unexpected side products.	1. Characterize Starting Material: Use LC-MS or GC-MS to identify potential reactive impurities in your batch of Boc-2-hydroxymethyl-piperazine. 2. Modify Reaction Work-up: Develop a purification strategy (e.g., specific extraction or crystallization conditions) to remove the problematic byproduct.
Inconsistent reaction results between batches	Batch-to-batch variability in impurity profile: Different commercial batches may have varying types and levels of impurities.	1. Request Certificate of Analysis (CoA): Always review the CoA for each new batch.[6] 2. Standardize Incoming Material Check: Perform a quick purity check (e.g., by TLC or HPLC) on each new batch before use to ensure consistency.
Difficulty in removing Boc protecting group (deprotection)	General issues with Boc deprotection: This is a common challenge in reactions involving Boc-protected amines and may not be related to impurities.	1. Increase Acid Concentration/Equivalents: Use a higher concentration of acid (e.g., 25-50% TFA in DCM or 4M HCl in dioxane).[7] 2. Increase Reaction Time: Monitor the reaction by TLC or LC-MS and allow it to proceed until completion.[8] 3. Gentle Warming: Carefully warm the reaction to 40°C, but be aware that this may increase side reactions.[7]

Experimental Protocols

Protocol 1: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of Boc-2-hydroxymethyl-piperazine.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with a low percentage of Mobile Phase B and gradually increase to elute compounds with different polarities. A typical gradient could be 5% to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve a small amount of the compound in the initial mobile phase composition to a concentration of approximately 1 mg/mL.

• Data Analysis: Purity is determined by calculating the area percentage of the main peak relative to the total peak area.

Protocol 2: Identification of Impurities by LC-MS

This protocol is for the identification of potential impurities.

• Instrumentation: A liquid chromatography system coupled to a mass spectrometer.

• Chromatography Conditions: Use the same HPLC conditions as described in Protocol 1.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically suitable for this compound.

  • Scan Range: Scan a mass range that includes the expected molecular weight of the product (216.28 g/mol ) and potential impurities (e.g., di-Boc impurity with a molecular weight of 316.4 g/mol ).

• Data Analysis: Correlate the peaks observed in the chromatogram with their corresponding mass spectra to identify the main product and any impurities.

Visualizations

Caption: Workflow for the analysis of commercial Boc-2-hydroxymethyl-piperazine.

Caption: Troubleshooting logic for experiments involving Boc-2-hydroxymethyl-piperazine.

References

• 1. CN114349711B - Synthesis method of (R) -1-Boc-3-hydroxymethyl piperazine - Google Patents [patents.google.com]
• 2. (S)-1-Boc-2-Hydroxymethyl-piperazine 97% | CAS: 1030377-21-9 | AChemBlock [achemblock.com]
• 3. file.leyan.com [file.leyan.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. chemscene.com [chemscene.com]
• 6. chemimpex.com [chemimpex.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Resolving Rotamers in NMR of Boc-Protected Heterocycles

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering rotamers in the NMR spectra of Boc-protected heterocycles.

Frequently Asked Questions (FAQs)

Q1: Why does my NMR spectrum for a Boc-protected heterocycle show doubled or broadened peaks?

A1: The presence of doubled or broadened peaks in the NMR spectrum of a Boc-protected heterocycle is typically due to the presence of rotamers. Rotational isomers, or rotamers, arise from restricted rotation around the carbamate (N-Boc) bond. This restricted rotation is due to the partial double bond character of the C-N bond, which creates a significant energy barrier to rotation. As a result, two distinct conformations (often referred to as syn and anti or cis and trans) can exist in slow exchange on the NMR timescale at room temperature, leading to a duplication of signals for the protons and carbons near the Boc group.

Q2: What is the characteristic appearance of Boc-rotamers in an NMR spectrum?

A2: The most prominent indicator is the duplication of signals for the protons on the carbons alpha to the nitrogen atom of the heterocycle. You may also observe two distinct singlets for the tert-butyl protons of the Boc group, although these are often very close in chemical shift and may appear as a single broadened peak. The relative integration of the two sets of signals corresponds to the population ratio of the two rotamers. At temperatures intermediate between slow and fast exchange, the peaks may appear significantly broadened as they begin to coalesce.

Q3: How can I confirm that the observed peak doubling is due to rotamers and not impurities or diastereomers?

A3: Several NMR techniques can be employed to confirm the presence of rotamers:

• Variable Temperature (VT) NMR: This is the most definitive method. As the temperature is increased, the rate of rotation around the N-Boc bond increases. If the doubled signals coalesce into a single sharp set of peaks at elevated temperatures, this confirms they are from interconverting rotamers.

• 2D Exchange Spectroscopy (EXSY): A 2D EXSY or ROESY NMR experiment can show cross-peaks between the signals of the two rotamers, which directly indicates that they are in chemical exchange. For small molecules, exchange peaks in a NOESY/EXSY spectrum will have the same phase as the diagonal peaks.[1]

• 1D Nuclear Overhauser Effect (NOE) Experiments: Selective irradiation of a proton signal from one rotamer can lead to a negative signal for the corresponding proton in the other rotamer in a 1D NOE experiment, which is indicative of chemical exchange.[2]

Q4: What factors influence the ratio and coalescence temperature of Boc-rotamers?

A4: The equilibrium between rotamers and the temperature at which their signals coalesce are influenced by several factors:

• Steric Hindrance: Bulky substituents on the heterocyclic ring or near the Boc group can raise the energy barrier to rotation, leading to a higher coalescence temperature.

• Solvent: The polarity and hydrogen-bonding capability of the solvent can affect the relative stability of the rotamers and thus their population ratio.[3] For example, more polar solvents may favor one rotamer over the other.

• Temperature: As mentioned, temperature directly affects the rate of interconversion. Higher temperatures lead to faster exchange and eventual coalescence of the signals.

Troubleshooting Guides

Problem: My ¹H NMR spectrum is complex and difficult to interpret due to overlapping rotameric signals.

Solution Workflow:

Troubleshooting workflow for complex NMR spectra.

Data Presentation

Table 1: Representative ¹H NMR Chemical Shifts (δ, ppm) of Boc-Protected Heterocycle Rotamers in CDCl₃

Heterocycle	Proton	Rotamer 1 (ppm)	Rotamer 2 (ppm)	Reference
N-Boc-pyrrolidine	Hα	3.89 (br s)	3.84 (br s)	[4]
Hα'	3.38 (br s)	3.30 (br s)	[4]
C(CH₃)₃	1.45 (s)	1.45 (s)	[4]
N-Boc-piperidine	Hα	~3.4 (m)	~3.4 (m)	[5]
C(CH₃)₃	1.46 (s)	1.46 (s)	[5]
N-Boc-azetidine	Hα	~4.0 (m)	~3.9 (m)	[6]
C(CH₃)₃	1.37 (br. s.)	1.37 (br. s.)	[6]

Note: Chemical shifts can vary depending on substitution and specific experimental conditions. "br s" indicates a broad singlet.

Table 2: Representative ¹³C NMR Chemical Shifts (δ, ppm) of Boc-Protected Heterocycle Rotamers in CDCl₃

Heterocycle	Carbon	Rotamer 1 (ppm)	Rotamer 2 (ppm)	Reference
N-Boc-pyrrolidine	Cα	55.5	55.3	[4]
Cβ	31.3	30.7	[4]
C(CH₃)₃	79.3	79.0	[4]
C=O	154.7	154.7	[4]
C(CH₃)₃	28.7	28.7	[4]
N-Boc-proline analogue	C(CH₃)₃	81.14	81.03	[7]
C=O	153.99	153.38	[7]
C(CH₃)₃	28.29	28.20	[7]

Table 3: Effect of Solvent on Rotamer Populations

Compound	Solvent	Rotamer Ratio (Major:Minor)	Comments	Reference
N-Acyl Piperazine	CDCl₃	~3:2	-	[8]
N-Acyl Piperazine	DMSO-d₆	Varies	Coalescence often observed at lower temperatures than in CDCl₃.	[8]
Carbohydrate Derivative	D₂O	34:6:61 (gg:tg:gt)	Solvent disrupts internal hydrogen bonding.	[3]
Carbohydrate Derivative	CH₂Cl₂	Varies	Lower polarity can favor rotamers stabilized by intramolecular H-bonds.	[3]

Note: Quantitative data on the solvent effect for a wide range of Boc-protected heterocycles is not extensively tabulated in the literature. The provided data illustrates the general principle.

Key Experimental Protocols

Protocol 1: Variable Temperature (VT) ¹H NMR

Objective: To determine if peak doubling is due to rotamers by observing the coalescence of signals at elevated temperatures.

Methodology:

• Sample Preparation: Prepare a solution of the Boc-protected heterocycle (5-10 mg) in a suitable deuterated solvent (e.g., DMSO-d₆ or toluene-d₈ for high-temperature work) in a high-quality NMR tube.

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at room temperature (e.g., 298 K) to serve as a reference.

• Incremental Temperature Increase: Increase the sample temperature in increments of 10-20 K. Allow the temperature to equilibrate for 5-10 minutes at each step before acquiring a new spectrum.[9]

• Observe Coalescence: Monitor the signals of interest. As the temperature increases, the two sets of signals corresponding to the rotamers will broaden and move closer together. The temperature at which they merge into a single broad peak is the coalescence temperature (Tc).

• High-Temperature Spectrum: Continue to increase the temperature above Tc until the coalesced peak becomes a sharp, time-averaged signal. This spectrum represents the fast-exchange regime and is often simpler to interpret.

• Return to Room Temperature: After the experiment, gradually decrease the temperature back to room temperature to avoid thermal shock to the NMR probe.

Workflow for a Variable Temperature NMR experiment.

Protocol 2: 2D Exchange Spectroscopy (EXSY)

Objective: To definitively prove chemical exchange between rotamers by observing cross-peaks.

Methodology:

• Sample Preparation: Prepare a concentrated sample of the compound in a suitable deuterated solvent.

• Acquire a Standard ¹H Spectrum: Obtain a high-quality 1D ¹H spectrum to determine the spectral width and pulse lengths.

• Set up the 2D EXSY Experiment:

  • Use a standard NOESY pulse sequence (e.g., noesygpph on Bruker instruments).

  • Set the spectral width to encompass all signals of interest.

  • Crucially, set an appropriate mixing time (d8). For slow exchange processes like Boc-rotamer interconversion, a longer mixing time (e.g., 500 ms to 1 s) is typically required.[10] The optimal mixing time is on the order of the inverse of the exchange rate constant.

  • Set the number of scans and increments to achieve adequate signal-to-noise.

• Data Processing and Analysis:

  • Process the 2D data with appropriate window functions.

  • Look for cross-peaks connecting the signals of the two rotamers. The presence of these cross-peaks is direct evidence of chemical exchange. For small molecules, these exchange peaks will have the same phase (e.g., positive) as the diagonal peaks.[1][11]

Protocol 3: 1D Nuclear Overhauser Effect (NOE) for Chemical Exchange

Objective: To selectively observe chemical exchange between specific pairs of rotamer signals.

Methodology:

• Sample Preparation: Prepare a sample as for a standard ¹H NMR experiment.

• Acquire a Standard ¹H Spectrum: Identify the well-resolved signals of the two rotamers you wish to probe.

• Set up the 1D NOE Experiment:

  • Use a selective 1D NOESY pulse sequence (e.g., selnogp on Bruker instruments).

  • Set the selective irradiation frequency to the center of one of the rotamer signals.

  • Set an appropriate mixing time (d8). Similar to the 2D EXSY experiment, a longer mixing time (e.g., 200 ms to 800 ms) is generally needed to observe chemical exchange.[12][13]

  • Acquire the 1D NOE difference spectrum.

• Data Analysis:

  • In the resulting spectrum, the irradiated peak will appear as a large negative signal.

  • If chemical exchange is occurring, the corresponding signal of the other rotamer will also appear as a negative peak.[2] This is in contrast to a true NOE effect for small molecules, which would result in a positive peak.

Relationship between rotameric equilibrium and NMR observation.

References

• 1. Water signal displacement in 1H NMR spectroscopy using trifluoroacetic acid — Nanalysis [nanalysis.com]
• 2. umymfor.fcen.uba.ar [umymfor.fcen.uba.ar]
• 3. Reconciling solvent effects on rotamer populations in carbohydrates — A joint MD and NMR analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. chem.umd.edu [chem.umd.edu]
• 6. rsc.org [rsc.org]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. benchchem.com [benchchem.com]
• 9. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 10. A Small Change in Structure, a Big Change in Flexibility - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ekwan.github.io [ekwan.github.io]
• 12. University of Ottawa NMR Facility Blog: Sorting Out NOE's for Exchanging Rotamers [u-of-o-nmr-facility.blogspot.com]
• 13. nmr.chem.indiana.edu [nmr.chem.indiana.edu]

Managing hygroscopic nature of piperazine derivatives during experiments

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on managing the hygroscopic nature of piperazine derivatives during experimental procedures. The following troubleshooting guides and frequently asked questions (FAQs) are designed to directly address common challenges, ensuring the accuracy and reproducibility of your research.

Frequently Asked questions (FAQs)

Q1: What does it mean if a piperazine derivative is hygroscopic?

A1: Hygroscopicity is the tendency of a solid substance to absorb moisture from the surrounding atmosphere.[1][2] Piperazine and many of its derivatives are hygroscopic, meaning they can readily take up water from the air.[3][4] This can lead to a range of experimental challenges, including changes in weight, physical properties (such as caking), and chemical stability.[5][6]

Q2: How can moisture absorption affect my experiments?

A2: Moisture absorption can have several detrimental effects on your experiments:

• Inaccurate Weighing: The absorbed water adds to the mass of your compound, leading to errors in concentration calculations for solutions and assays.[7]

• Altered Physical Properties: Hygroscopic powders can become sticky or clump together (caking), which affects their flowability and makes handling difficult.[5][8]

• Chemical Degradation: The presence of water can promote hydrolysis or other degradation pathways, compromising the stability and purity of your piperazine derivative.[5][9] Phenyl piperazines, for instance, have been shown to degrade with prolonged storage, especially at room temperature.[10]

• Inconsistent Assay Results: If the amount of water in your compound varies between experiments, it can lead to inconsistent and unreliable results in biological assays.

Q3: How should I store my hygroscopic piperazine derivatives?

A3: Proper storage is crucial for maintaining the integrity of hygroscopic compounds. Here are some best practices:

• Airtight Containers: Store piperazine derivatives in well-sealed, airtight containers to minimize exposure to atmospheric moisture.[11]

• Desiccators: For short-term storage and before weighing, place the container in a desiccator with a suitable drying agent (e.g., silica gel) to maintain a low-humidity environment.[12]

• Controlled Environment: If possible, store and handle the compounds in a glove box or a room with controlled low humidity.[12]

• Appropriate Packaging: For long-term storage, consider packaging materials with low water vapor permeability.[5]

Q4: Are all piperazine derivatives equally hygroscopic?

A4: No, the hygroscopicity can vary significantly depending on the salt form and substituents on the piperazine ring. For example, piperazine tartrate salts are reported to be non-hygroscopic, while citrate salts can form stable hydrates.[3] The formation of co-crystals, for instance with sulfamethoxazole, has been shown to improve moisture stability.[3]

Q5: What are the best methods for determining the water content of my piperazine derivative?

A5: The most common and accurate methods for determining water content in pharmaceutical compounds are:

• Karl Fischer (KF) Titration: This is a highly specific and precise method for quantifying water content.[13][14] It is the recommended method for many pharmaceutical applications.[15][16]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as it is heated. The weight loss at temperatures corresponding to the boiling point of water can be used to determine the moisture content.[17][18]

Troubleshooting Guides

Issue 1: Inconsistent or drifting weight measurements on the analytical balance.

• Possible Cause 1: Moisture Absorption During Weighing.

  • Solution: Minimize the time the compound is exposed to the atmosphere. Use a weighing boat and quickly transfer the compound. For highly sensitive measurements, consider weighing inside a glove box with a controlled, low-humidity atmosphere.[11]

• Possible Cause 2: Static Electricity.

  • Solution: Static electricity can cause erratic readings.[7] Use an anti-static gun or ionizer to dissipate static charges on the weighing vessel and within the balance chamber.

• Possible Cause 3: Temperature Differences.

  • Solution: Ensure the compound and the weighing vessel are at thermal equilibrium with the balance. A warmer object can create air currents that make it appear lighter, while a cooler object can cause condensation and appear heavier.[7]

Issue 2: The piperazine derivative powder has clumped or caked.

• Possible Cause: Improper Storage.

  • Solution: This is a clear sign of moisture absorption.[8] Before use, you may need to gently break up the clumps with a spatula. To prevent this in the future, ensure the compound is stored in a tightly sealed container within a desiccator. For long-term storage, re-evaluate your storage conditions and consider using smaller, individual-use vials to minimize repeated exposure of the bulk material to the atmosphere.[11][12]

Issue 3: Inconsistent results in biological assays.

• Possible Cause: Variable Water Content.

  • Solution: The water content of your piperazine derivative may be changing over time, leading to different effective concentrations in your assays. It is crucial to determine the water content of the batch you are using before preparing stock solutions. Use the measured water content to correct the weight of the compound and ensure you are preparing solutions of the correct concentration.

Data Presentation

The hygroscopicity of piperazine derivatives is influenced by their salt form and the ambient relative humidity (RH). The following tables provide an illustrative overview of how water content can vary.

Table 1: Illustrative Hygroscopicity of Different Piperazine Salts

Piperazine Salt	Hygroscopicity Classification	Observations
Piperazine (anhydrous)	Very Hygroscopic	Readily absorbs moisture from the air to form hydrates.[3][4]
Piperazine Citrate	Hygroscopic	Can exist as various stable hydrates.[3]
Piperazine Dihydrochloride	Slightly Hygroscopic	Generally more stable than the free base.[3]
Piperazine Tartrate	Non-hygroscopic	Reported to have low affinity for water.[3]

Table 2: Illustrative Water Absorption of a Hygroscopic Piperazine Derivative at 25°C

Relative Humidity (RH)	% Water Content (w/w)
20%	0.5%
40%	1.2%
60%	3.0%
80%	8.5%
90%	15.2%

Note: The data in these tables are illustrative and intended to demonstrate general trends. Actual values will vary depending on the specific piperazine derivative and experimental conditions. For accurate characterization, it is essential to perform moisture sorption analysis.

Experimental Protocols

Protocol 1: Determination of Water Content by Volumetric Karl Fischer Titration

This protocol is adapted for hygroscopic piperazine derivatives.

Instrumentation:

• Volumetric Karl Fischer Titrator

• Analytical Balance (located in a low-humidity environment if possible)

• Gas-tight syringes

• Septum-sealed vials

Reagents:

• Karl Fischer reagent (single-component or two-component system)

• Anhydrous methanol (or other suitable solvent)

• Water standard for titer determination

Methodology:

• Titer Determination:

  • Add anhydrous methanol to the titration vessel and titrate to a stable endpoint with the Karl Fischer reagent to neutralize the solvent.

  • Accurately add a known amount of water standard to the vessel and titrate to the endpoint.

  • The titer (mg H₂O / mL of reagent) is calculated automatically by the instrument. Perform this in triplicate and use the average value.[14]

• Sample Preparation and Analysis:

  • In a controlled environment (e.g., a glove box or a room with low humidity), accurately weigh a suitable amount of the piperazine derivative into a dry, septum-sealed vial.

  • Quickly seal the vial to prevent moisture uptake.

  • Using a gas-tight syringe, inject a known volume of anhydrous methanol into the vial to dissolve the sample.

  • Withdraw an accurately known volume of the sample solution with the gas-tight syringe and inject it into the pre-tared titration vessel.

  • Titrate the sample solution with the Karl Fischer reagent to the endpoint.[13][14]

• Calculation:

  • The instrument software will calculate the percentage of water in the sample based on the volume of titrant used, the titer, and the sample weight.

Protocol 2: Determination of Moisture Content by Thermogravimetric Analysis (TGA)

Instrumentation:

• Thermogravimetric Analyzer (TGA)

• Analytical Balance

Methodology:

• Instrument Preparation:

  • Set up the TGA with a nitrogen purge gas to provide an inert atmosphere.

  • Perform a baseline run with an empty sample pan to ensure the instrument is stable.

• Sample Preparation:

  • In a low-humidity environment, accurately weigh 5-10 mg of the piperazine derivative directly into a tared TGA sample pan.

• TGA Analysis:

  • Place the sample pan in the TGA furnace.

  • Heat the sample from ambient temperature to approximately 200°C at a controlled rate (e.g., 10°C/minute). The final temperature should be below the decomposition temperature of the compound.[17]

  • Record the mass loss as a function of temperature.

• Data Analysis:

  • The weight loss observed in the temperature range corresponding to the vaporization of water (typically up to around 120°C) is attributed to the moisture content.[18]

  • The percentage of moisture content is calculated as: (Mass of Water Lost / Initial Sample Mass) x 100%

Visualizations

Experimental Workflow for Handling Hygroscopic Piperazine Derivatives

Caption: Workflow for handling hygroscopic piperazine derivatives.

Logical Relationship for Troubleshooting Inconsistent Assay Results

Caption: Troubleshooting inconsistent assay results.

References

• 1. pharmainfo.in [pharmainfo.in]
• 2. jocpr.com [jocpr.com]
• 3. benchchem.com [benchchem.com]
• 4. Piperazine | C4H10N2 | CID 4837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterizing the Effects of Moisture on Pharmaceutical Materials using the Discovery SA – Dynamic Vapor Sorption Analyzer - TA Instruments [tainstruments.com]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Stability of Synthetic Piperazines in Human Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tutorchase.com [tutorchase.com]
• 12. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
• 13. Water in piperidine and piperazine | Metrohm [metrohm.com]
• 14. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 15. 利用できないコンテンツ [sigmaaldrich.com]
• 16. metrohm.com [metrohm.com]
• 17. Direct Moisture Determination of Food and Feed Using a TGA Analyzer - XRF [xrfscientific.com]
• 18. resolvemass.ca [resolvemass.ca]

Reference Data & Comparative Studies

A Comparative ¹H NMR Analysis of positional Isomers of Boc-Protected Hydroxymethylpiperazine

A detailed ¹H NMR spectroscopic analysis of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate is presented and compared with its positional isomer, tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate, and the parent compound, 1-Boc-piperazine. This guide provides a comprehensive comparison of their respective proton chemical shifts, multiplicities, and coupling constants, supported by a detailed experimental protocol for sample preparation and data acquisition.

This guide is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. The provided data and protocols offer a valuable resource for the structural characterization and differentiation of these important piperazine building blocks.

Comparison of ¹H NMR Data

The ¹H NMR spectra of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate and its analogs reveal distinct differences in their chemical shifts and signal multiplicities, primarily arising from the position of the hydroxymethyl substituent on the piperazine ring. A summary of the key ¹H NMR data is presented in the table below.

Compound	Proton Assignment	Chemical Shift (δ ppm)	Multiplicity	Integration	Coupling Constant (J Hz)	Solvent
tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate	-C(CH₃)₃ (Boc)	1.46	s	9H	-	CDCl₃
Piperazine Ring & -CH₂OH	3.87 – 3.78	m	1H	-
3.73 – 3.63	m	2H	-
3.40 – 3.26	m	2H	-
1.99 – 1.73	m	4H	-
(R)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate	-C(CH₃)₃ (Boc)	1.40	s	9H	-	DMSO-d₆
Piperazine Ring & -CH₂OH	3.80	m	1H	-
3.65	m	2H	-
3.43	m	1H	-
2.98	d	1H	-
2.92	bs	1H	-
2.82	m	3H	-
2.58	m	1H	-
1-Boc-piperazine	-C(CH₃)₃ (Boc)	1.45	s	9H	-	CDCl₃
Piperazine Ring CH₂	3.42	t	4H	5.2
Piperazine Ring CH₂	2.83	t	4H	5.2

Experimental Protocol

The following is a standard protocol for the preparation and analysis of samples for ¹H NMR spectroscopy.

Sample Preparation:

• Sample Quantity: Weigh approximately 5-25 mg of the solid sample.[1]

• Solvent: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d (CDCl₃) or Dimethyl Sulfoxide-d₆ (DMSO-d₆)).[2][3] The choice of solvent can influence the chemical shifts of labile protons.

• Filtration: To ensure a high-quality spectrum with sharp lines, filter the sample solution through a Pasteur pipette containing a small plug of glass wool directly into a clean, dry 5 mm NMR tube.[1] This removes any particulate matter that can disrupt the magnetic field homogeneity.[1]

• Internal Standard: For precise chemical shift referencing, an internal standard such as tetramethylsilane (TMS) can be added to the solvent.[2]

¹H NMR Data Acquisition:

• Spectrometer: Data should be acquired on a 400 MHz or 500 MHz NMR spectrometer.[4]

• Parameters: Typical acquisition parameters include a 90° pulse width and a sufficient relaxation delay to allow for complete spin relaxation between scans.[5]

• Referencing: Chemical shifts are reported in parts per million (ppm) and are typically referenced to the residual solvent peak or the internal standard (TMS at 0.00 ppm).[4]

Structural Representation and Key ¹H NMR Correlations

The following diagram illustrates the chemical structure of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate and highlights the key proton environments that give rise to its characteristic ¹H NMR spectrum.

Figure 1. Structure and ¹H NMR correlations of the title compound.

References

• 1. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. research.reading.ac.uk [research.reading.ac.uk]
• 4. rsc.org [rsc.org]
• 5. www2.chemistry.msu.edu [www2.chemistry.msu.edu]

A Comparative Guide to the 13C NMR Analysis of N-Boc Protected Piperazines

For researchers, scientists, and drug development professionals engaged in the synthesis of piperazine-containing compounds, the tert-butoxycarbonyl (Boc) protecting group is a cornerstone of modern organic chemistry. Its widespread use necessitates reliable and readily available analytical data for the characterization of N-Boc protected piperazine intermediates. This guide provides a comparative analysis of the 13C NMR spectra of N-Boc protected piperazine, alongside unprotected piperazine and other common N-protected analogues, supported by experimental data and protocols.

Comparison of 13C NMR Chemical Shifts

The introduction of an N-Boc protecting group on the piperazine ring induces significant and predictable changes in the 13C NMR spectrum. These shifts, when compared to the parent piperazine and other N-protected derivatives, provide a valuable tool for structural verification. The electron-withdrawing nature of the carbamate carbonyl in the Boc group deshields the adjacent carbon atoms (C2/C6), causing a downfield shift in their resonance frequency. Conversely, the carbons further from the Boc group (C3/C5) are less affected.

The following table summarizes the 13C NMR chemical shifts for piperazine and its N-protected derivatives in deuterated chloroform (CDCl3).

Compound	C2/C6 (ppm)	C3/C5 (ppm)	Protecting Group Carbons (ppm)
Piperazine	45.3	45.3	N/A
1-Boc-piperazine	~44-46	~44-46	154.7 (C=O), 79.5 (C(CH₃)₃), 28.4 ((CH₃)₃)
1-Acetylpiperazine*	~40-46	~40-46	169.1 (C=O), 21.4 (CH₃)
1-Cbz-piperazine**	~44-46	~44-46	155.0 (C=O), 67.2 (CH₂), 136.8, 128.5, 128.0, 127.8 (Aromatic)

*Note: Data for 1-Acetylpiperazine is based on typical values for N-acyl piperazines and may vary. **Note: Data for 1-Cbz-piperazine is based on typical values for N-carbamoyl piperazines and may vary.

Experimental Protocol: 13C NMR of N-Boc Piperazine

Objective: To acquire a proton-decoupled 13C NMR spectrum of 1-Boc-piperazine for structural confirmation.

Materials:

• 1-Boc-piperazine (tert-butyl piperazine-1-carboxylate)

• Deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard (0.03-0.05% v/v)

• NMR tube (5 mm)

• NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 20-30 mg of 1-Boc-piperazine.

  • Dissolve the sample in approximately 0.6-0.7 mL of CDCl₃ containing TMS in a clean, dry vial.

  • Transfer the solution to an NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition:

  • Set up a standard proton-decoupled 13C NMR experiment.

  • Typical acquisition parameters:

    • Pulse Program: zgpg30 or equivalent

    • Spectral Width: ~200-220 ppm

    • Acquisition Time: 1-2 seconds

    • Relaxation Delay (d1): 2-5 seconds

    • Number of Scans: 1024-4096 (or as needed to achieve adequate signal-to-noise)

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase correct the resulting spectrum.

  • Apply baseline correction.

  • Reference the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate the peaks and label the chemical shifts.

Visualizing the Effect of N-Boc Protection

The following diagram illustrates the impact of the N-Boc protecting group on the electron density and, consequently, the 13C NMR chemical shifts of the piperazine ring carbons.

Caption: Effect of N-Boc protection on piperazine ring carbons.

This guide provides a foundational understanding of the 13C NMR characteristics of N-Boc protected piperazines. By comparing experimental data with the provided reference values, researchers can confidently verify the structure of their synthesized compounds, ensuring the integrity and success of their research endeavors.

A Comparative Guide to (R)- and (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate in Synthesis

Introduction to Chiral Piperazine Building Blocks

Chiral piperazine derivatives are integral components in a wide array of approved drugs, contributing to their efficacy and safety profiles. The stereochemistry of these scaffolds can significantly influence their interaction with biological targets. (R)- and (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate offer two enantiomerically pure platforms for the synthesis of complex molecules, where the hydroxymethyl group provides a handle for further functionalization, and the Boc-protecting group allows for controlled manipulation of the piperazine nitrogens.

Synthesis of Enantiomers

The synthesis of each enantiomer is typically achieved through distinct stereoselective routes, often starting from a chiral precursor. Below are summaries of reported synthetic methods for both the (R) and (S) enantiomers.

Data Presentation: Synthesis of Enantiomers

Enantiomer	Starting Material	Key Reagents	Solvent	Yield
(S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate	(S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate	10% Pd/C, H₂	Methanol	91.82%[1]
(R)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate	L-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate	Lithium aluminum hydride (LiAlH₄)	Tetrahydrofuran (THF)	>100% (crude)
(R)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate	(R)-2-hydroxymethylpiperazine	Di-tert-butyl dicarbonate (Boc₂O), NaOH	Dichloromethane/Water	78% (of di-Boc intermediate)[2]

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility of synthetic methods. The following protocols are based on the information gathered from public sources.

Synthesis of (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate

Experimental Protocol:

To a solution of (S)-4-benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate (1.5 g, 4.28 mmol) in methanol (20 mL), 10% palladium on carbon (150 mg) was added. The resulting mixture was stirred under a hydrogen atmosphere at room temperature for 3 hours. Following the reaction, the solid catalyst was removed by filtration. The filtrate was then concentrated under reduced pressure to yield (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate as a white solid (850 mg, 3.93 mmol, 91.82% yield).[1]

Synthesis of (R)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate

Experimental Protocol 1 (from dicarboxylate precursor):

A solution of L-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate (2.55 g) in tetrahydrofuran (70 ml) was cooled to -40°C. To this solution, lithium aluminum hydride (1M in THF, 26 ml) was added, and the reaction mixture was allowed to warm to room temperature and stirred for 1 hour. The reaction was then cooled to 0°C and quenched by the sequential addition of water (1 ml), 2N sodium hydroxide (1 ml), and water (2 ml). The resulting slurry was filtered, and the filtrate was concentrated in vacuo to give tert-butyl (2R)-2-(hydroxymethyl)piperazine-1-carboxylate (2.37 g, >100% crude yield).

Experimental Protocol 2 (from (R)-2-hydroxymethylpiperazine):

This synthesis involves a two-step process starting from an aqueous solution of (R)-2-hydroxymethylpiperazine. First, the di-Boc protected intermediate is formed by reacting with di-tert-butyl dicarbonate in the presence of sodium hydroxide. The crude 1,4-di-Boc-2-hydroxymethylpiperazine is then selectively deprotected at the N4 position using sodium hydroxide in ethanol to yield (R)-1-Boc-3-hydroxymethyl piperazine.[2]

Application in Synthesis: A Conceptual Workflow

While a direct side-by-side comparison of the (R) and (S) enantiomers in a specific drug synthesis was not found in the surveyed literature, their utility as chiral building blocks is evident. The following diagram illustrates a generalized workflow for the utilization of these enantiomers in the synthesis of a hypothetical chiral drug molecule. This workflow highlights the logical steps where these building blocks would be incorporated.

Caption: Generalized workflow for the synthesis and comparison of chiral target molecules.

Discussion and Conclusion

The synthesis of both (R)- and (S)-tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate can be achieved through established methods with good to excellent yields. The choice of synthetic route depends on the availability of the starting materials and the desired scale of the reaction.

While this guide provides details on the synthesis of the individual enantiomers, the lack of direct comparative data in the literature underscores a potential area for future research. A study detailing the comparative performance of these enantiomers in the synthesis of a specific bioactive molecule would be of great value to the medicinal chemistry community. Such a study would ideally compare reaction kinetics, yields, impurity profiles, and the final biological activity of the resulting enantiomeric products.

References

• 1. (S)-1-Boc-2-(Hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 2. CN114349711B - Synthesis method of (R) -1-Boc-3-hydroxymethyl piperazine - Google Patents [patents.google.com]

A Comparative Guide to Alternative Protecting Groups for 2-(Hydroxymethyl)piperazine

For researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules incorporating the 2-(hydroxymethyl)piperazine scaffold, the strategic selection of protecting groups is paramount. This guide provides an objective comparison of various protecting groups for the two reactive centers of 2-(hydroxymethyl)piperazine: the secondary amines and the primary hydroxyl group. The performance of these alternatives is evaluated based on reported experimental data, with a focus on reaction yields, conditions, and orthogonality.

Introduction to Protecting Group Strategies for 2-(Hydroxymethyl)piperazine

2-(Hydroxymethyl)piperazine possesses three reactive sites: the N1 and N4 secondary amines and the primary hydroxyl group. The two nitrogen atoms exhibit different steric environments, with the N1 being adjacent to the hydroxymethyl substituent, rendering it more sterically hindered than the N4 nitrogen. This inherent difference can be exploited for selective protection. However, for many synthetic routes, a robust and orthogonal protecting group strategy is essential to achieve the desired regioselectivity and avoid unwanted side reactions.

This guide will explore common and alternative protecting groups for both the amine and hydroxyl functionalities, presenting a comparative analysis to aid in the selection of the most suitable strategy for a given synthetic pathway.

Orthogonal Protection Strategies: A Comparative Overview

Orthogonal protection allows for the selective deprotection of one functional group in the presence of others.[1] This is particularly crucial in multi-step syntheses involving 2-(hydroxymethyl)piperazine. The most common orthogonal strategies involve the use of acid-labile, base-labile, and hydrogenolysis-labile protecting groups.

dot

Caption: Orthogonal protection strategies for 2-(hydroxymethyl)piperazine.

Amine Protecting Groups: A Comparative Analysis

The choice of protecting group for the piperazine nitrogens is critical and often dictates the subsequent reaction conditions. The most common amine protecting groups are the tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) groups.

Protecting Group	Reagents for Protection	Typical Yield	Deprotection Conditions	Orthogonality Notes
Boc	(Boc)₂O, base (e.g., NaHCO₃, Et₃N)	78-92%	Strong acid (e.g., TFA, HCl in dioxane)	Stable to hydrogenolysis and mild base.
Cbz	Cbz-Cl, base (e.g., NaHCO₃)	~90%	Catalytic hydrogenolysis (H₂, Pd/C)	Stable to acidic and basic conditions.

tert-Butoxycarbonyl (Boc) Group

The Boc group is a widely used, acid-labile protecting group for amines. Its introduction is typically high-yielding and it is stable to a wide range of reaction conditions, making it a versatile choice.

Experimental Data Summary:

Product	Starting Material	Reagents	Solvent	Time	Yield	Reference
1,4-di-Boc-2-hydroxymethylpiperazine	(R)-2-hydroxymethylpiperazine	(Boc)₂O, NaOH	Dichloromethane/Water	12 h	78%	CN114349711B
(S)-1-Boc-2-(hydroxymethyl)piperazine	(S)-4-benzyl-1-Boc-2-(hydroxymethyl)piperazine	H₂, 10% Pd/C	Methanol	3 h	91.82%	ChemicalBook

Benzyloxycarbonyl (Cbz) Group

The Cbz group is another cornerstone of amine protection, particularly valued for its stability to both acidic and basic conditions. It is readily removed by catalytic hydrogenolysis, a mild deprotection method.

Experimental Data Summary:

Product	Starting Material	Reagents	Solvent	Time	Yield	Reference
N-Cbz protected amine	Generic amine	Cbz-Cl, NaHCO₃	THF/H₂O	20 h	90%	Total Synthesis

Hydroxyl Protecting Groups: A Comparative Analysis

The primary hydroxyl group of 2-(hydroxymethyl)piperazine can be protected using a variety of methods, most commonly as a silyl ether or a benzyl ether.

Protecting Group	Reagents for Protection	Typical Yield	Deprotection Conditions	Orthogonality Notes
TBDMS	TBDMS-Cl, imidazole, DMF	High	Fluoride source (e.g., TBAF) or acid	Stable to hydrogenolysis and basic conditions.
Benzyl (Bn)	BnBr, NaH	Good to High	Catalytic hydrogenolysis (H₂, Pd/C)	Stable to acidic and basic conditions.

Silyl Ethers (e.g., TBDMS)

tert-Butyldimethylsilyl (TBDMS) ethers are popular for their ease of formation and cleavage under mild, specific conditions using a fluoride source. Their steric bulk can also allow for selective protection of primary alcohols.[1]

Benzyl Ethers

Benzyl ethers are robust protecting groups that are stable to a wide range of reagents. They are typically cleaved by catalytic hydrogenolysis.

Experimental Protocols

N-Boc Protection of 2-(Hydroxymethyl)piperazine (to form 1,4-di-Boc-2-hydroxymethylpiperazine)

• To an aqueous solution of (R)-2-hydroxymethylpiperazine, add sodium hydroxide in portions under an ice bath.

• Di-tert-butyl dicarbonate ((Boc)₂O) is then added dropwise.

• The reaction is stirred at room temperature for 12 hours.

• After the reaction, the mixture is extracted with dichloromethane.

• The combined organic phases are washed with 1M hydrochloric acid, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the product.

N-Cbz Protection of an Amine

• To a solution of the amine in a 2:1 mixture of THF and water, add sodium bicarbonate.

• Cool the mixture to 0 °C and add benzyl chloroformate (Cbz-Cl).

• Stir the solution at 0 °C for 20 hours.

• Dilute the reaction mixture with water and extract with ethyl acetate.

• The combined organic layers are washed with brine, dried over sodium sulfate, and concentrated in vacuo.

• The crude product is then purified by silica gel column chromatography.[2]

O-TBDMS Protection of a Primary Alcohol

• To a solution of the alcohol in anhydrous N,N-dimethylformamide (DMF), add imidazole.

• Add tert-butyldimethylsilyl chloride (TBDMS-Cl) to the mixture.

• Stir the reaction at room temperature until completion (monitored by TLC).

• The reaction is quenched with water and the product is extracted with an organic solvent (e.g., ethyl acetate).

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The product can be purified by flash column chromatography.

Signaling Pathways and Experimental Workflows

dot

Caption: A generalized workflow for the synthesis of a 2-(hydroxymethyl)piperazine derivative.

dot

Caption: Decision pathway for selective deprotection in an orthogonal scheme.

Conclusion

The selection of an appropriate protecting group strategy for 2-(hydroxymethyl)piperazine is highly dependent on the specific synthetic route and the nature of the other functional groups present in the molecule. For the amine functionalities, Boc and Cbz are both excellent choices with well-established protocols and predictable reactivity, offering an orthogonal handle for deprotection. For the hydroxyl group, silyl ethers provide a mild and selective deprotection method using fluoride, while benzyl ethers offer robust protection removable by hydrogenolysis. By carefully considering the stability and lability of these protecting groups, researchers can design efficient and high-yielding syntheses of complex molecules derived from 2-(hydroxymethyl)piperazine.

References

• 1. jocpr.com [jocpr.com]
• 2. total-synthesis.com [total-synthesis.com]

Efficacy comparison of piperazine derivatives in cancer cell lines

Analyzing Piperazine Derivatives

I'm currently focused on identifying key studies comparing piperazine derivatives' effectiveness against various cancer cell lines. My initial search is underway, seeking specific derivatives and the cell lines targeted in prior research. I'm keen to establish a solid foundation of existing data.

Collecting Efficacy Data

My research has shifted to gathering quantitative data, specifically IC50 values, from identified studies. Simultaneously, I'm meticulously documenting experimental protocols and seeking insights into the signaling pathways influenced by these derivatives. Structuring data for a comparison table is the next step, alongside crafting the Graphviz diagrams to visualize workflow and pathways.

Evaluating Piperazine Derivatives

I've been immersed in the initial search and it's yielding a lot of data on piperazine derivatives across different cancer cell lines. Several studies are revealing IC50 and GI50 values for specific compounds. This looks promising.

Charting Anticancer Potency

I've assembled a detailed overview of piperazine derivative efficacy across numerous cancer cell lines. The data on IC50/GI50 values is extensive, encompassing leukemia, glioblastoma, and various other cancer types. Now, the emphasis is on organizing this quantitative data and detailing methodologies.

A Comparative Guide to HPLC Purity Analysis of Synthesized Boc-2-hydroxymethyl-piperazine

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized intermediates is a critical aspect of the drug discovery and development pipeline. Boc-2-hydroxymethyl-piperazine is a valuable building block in the synthesis of various pharmaceutical agents. This guide provides a comparative overview of High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of this compound, alongside a discussion of alternative analytical techniques, to aid in method selection and development.

Comparison of Analytical Methodologies

The primary method for assessing the purity of Boc-2-hydroxymethyl-piperazine is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. However, other techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) offer distinct advantages, particularly in impurity identification and sensitivity.

Analytical Method	Principle	Advantages	Disadvantages
HPLC-UV	Chromatographic separation on a stationary phase with UV detection.	Robust, reliable, and widely available instrumentation. Good for routine purity assessment of the main component.	May have lower sensitivity for impurities that lack a strong chromophore. Method development can be time-consuming.
LC-MS	Combines the separation power of HPLC with the mass identification capabilities of a mass spectrometer.	High sensitivity and selectivity, enabling the identification and quantification of trace impurities. Provides molecular weight information, aiding in the structural elucidation of unknown byproducts.[1][2]	Higher cost and complexity of instrumentation compared to HPLC-UV.[1]
GC-MS	Separation of volatile compounds in the gas phase followed by mass spectrometry detection.	Excellent for the analysis of volatile and thermally stable impurities.	Boc-2-hydroxymethyl-piperazine is not volatile and would require derivatization, adding complexity to sample preparation and potentially introducing artifacts.[1]

HPLC Method Parameters for Purity Analysis

Effective purity analysis by HPLC relies on the appropriate selection of columns and mobile phases to achieve optimal separation of the main compound from any potential impurities. Based on the analysis of similar N-Boc protected piperazine derivatives, two primary HPLC approaches can be considered: achiral and chiral analysis.

Achiral Purity Analysis (Reversed-Phase)

This is the most common method for routine purity assessment.

Parameter	Method 1	Method 2
Column	C18, 4.6 x 150 mm, 5 µm	Primesep 100/200
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile
Gradient	5% to 95% B over 15 minutes	Isocratic or Gradient
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV at 210 nm	ELSD/CAD or LC-MS
Column Temp.	30 °C	Ambient

Note: The Boc group provides some UV absorbance at low wavelengths (around 210 nm). For higher sensitivity and specificity, especially for impurities lacking a chromophore, an Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), or a Mass Spectrometer (MS) is recommended.[3]

Chiral Purity Analysis

If the synthesis of Boc-2-hydroxymethyl-piperazine is stereospecific, a chiral HPLC method is necessary to determine the enantiomeric purity.

Parameter	Method 3
Column	Chiralpak IC, 4.6 x 250 mm, 5 µm[4]
Mobile Phase	Acetonitrile:Methanol:Diethylamine (90:10:0.1, v/v/v)[4]
Flow Rate	1.0 mL/min[4]
Detection	UV at 220 nm
Column Temp.	35 °C[4]

Experimental Protocols

General HPLC-UV Protocol for Achiral Purity Analysis

This protocol provides a starting point for the development of a robust purity analysis method.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized Boc-2-hydroxymethyl-piperazine.

  • Dissolve the sample in 10 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution.

  • Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL with the initial mobile phase composition.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start with 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection: UV at 210 nm.

• Analysis:

  • Inject a blank (mobile phase) to establish the baseline.

  • Inject the prepared sample solution.

  • The purity is calculated based on the area percentage of the main peak relative to the total area of all observed peaks.

Identification of Potential Impurities

The most common process-related impurity in the synthesis of Boc-2-hydroxymethyl-piperazine is the di-protected species, 1,4-di-Boc-2-hydroxymethyl-piperazine . This impurity arises from the reaction of di-tert-butyl dicarbonate with both nitrogen atoms of the piperazine ring. Due to the presence of two Boc groups, this impurity will be significantly less polar than the desired product and will, therefore, have a longer retention time in a reversed-phase HPLC system. Other potential impurities include unreacted starting materials and byproducts from side reactions. LC-MS is the preferred method for the identification of these unknown impurities.[1]

Workflow and Logical Relationships

The following diagrams illustrate the general workflow for the synthesis and analysis of Boc-2-hydroxymethyl-piperazine and the decision-making process for selecting an appropriate analytical method.

General workflow for synthesis and purity analysis.

Decision tree for analytical method selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. HPLC Analysis of Piperazine on Primesep 100 | SIELC Technologies [sielc.com]
• 4. benchchem.com [benchchem.com]

A Comparative Analysis of Piperazine-Based Kinase Inhibitors: A Guide for Drug Development Professionals

Introduction: The piperazine ring is a privileged scaffold in medicinal chemistry, frequently incorporated into the structure of potent and selective kinase inhibitors. Its unique physicochemical properties, including its basicity and ability to form hydrogen bonds, make it a versatile component in the design of drugs targeting the ATP-binding site of various kinases. This guide provides a comparative analysis of several key piperazine-based kinase inhibitors, focusing on their inhibitory activity, cellular effects, and the signaling pathways they modulate. The information presented herein is intended to assist researchers, scientists, and drug development professionals in the rational design and evaluation of novel kinase inhibitors.

Data Presentation: Comparative Inhibitory Activity

The following tables summarize the in vitro activity of selected piperazine-based kinase inhibitors against various kinases and cancer cell lines. These inhibitors include both FDA-approved drugs and experimental compounds, highlighting the broad applicability of the piperazine scaffold.

Table 1: Comparative Kinase Inhibitory Activity (IC50 values in nM)

Compound	Primary Target(s)	ABL1	SRC	c-KIT	PDGFRα/β	EGFR	VEGFR2
Imatinib	ABL, c-KIT, PDGFR	600[1]	>10000[2]	100[1]	100 (α)[1]	-	-
Dasatinib	ABL, SRC family	<1[3]	<1[3]	5[3]	15 (β)[3]	-	-
Bosutinib	ABL, SRC family	1.2[4]	1.2[4]	-	-	-	-
Compound 3p	EGFR	-	-	-	-	11[5]	-
Compound 12	VEGFR, EGFR, HER2	-	-	-	-	31000[6]	-

IC50 values represent the concentration of inhibitor required to reduce the activity of a specific kinase by 50%. Lower values indicate greater potency. Data is compiled from multiple sources and experimental conditions may vary.

Table 2: Comparative Anti-proliferative Activity (GI50/IC50 values in µM)

Compound	K562 (CML)	MDA-MB-468 (Breast)	HOP-92 (NSCLC)	A549 (NSCLC)	HeLa (Cervical)	HepG-2 (Liver)
Novel Piperazine Derivative	0.06 - 0.16[7]	-	-	-	-	-
Vindoline-piperazine conjugate 23	-	1.00[8][9]	-	-	-	-
Vindoline-piperazine conjugate 25	-	-	1.35[8][9]	-	-	-
Compound 3p	-	-	-	0.05[5]	0.08[5]	-
Compound 11 (Thiazolidinone)	-	-	-	-	-	0.06[10]
Compound 13 (Thiazolidinone)	-	-	-	-	-	0.03[10]
Compound 16 (Thiazolidinone)	-	-	-	-	-	0.06[10]

GI50 (50% growth inhibition) and IC50 (50% inhibitory concentration) values represent the concentration of the compound required to inhibit cell growth or proliferation by 50%. Lower values indicate greater potency.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Kinase Activity Assay (ADP-Glo™ Assay)

The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.

Materials:

• Kinase of interest

• Kinase substrate

• ATP

• Test compounds (piperazine-based inhibitors)

• ADP-Glo™ Reagent (Promega)

• Kinase Detection Reagent (Promega)

• Assay plates (e.g., 384-well white plates)

• Luminometer

Procedure:

• Kinase Reaction Setup: In a 384-well plate, add 5 µL of a solution containing the kinase, its specific substrate, and the desired concentration of the test compound dissolved in an appropriate kinase buffer.

• Initiate Reaction: Start the kinase reaction by adding 5 µL of ATP solution. Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).

• Terminate Reaction and Deplete ATP: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete any remaining ATP. Incubate at room temperature for 40 minutes.[11][12]

• ADP to ATP Conversion and Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated in the kinase reaction to ATP and contains luciferase and luciferin to produce a luminescent signal proportional to the amount of ADP. Incubate at room temperature for 30-60 minutes.[11][12]

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to a no-inhibitor control and determine the IC50 value by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cancer cell lines

• Complete cell culture medium

• Test compounds (piperazine-based inhibitors)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Treatment: Treat the cells with serial dilutions of the piperazine-based inhibitors for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, remove the media and add 100 µL of fresh media and 10 µL of MTT solution to each well. Incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[13][14]

• Formazan Solubilization: Carefully remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[13] Shake the plate gently for 15 minutes.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[15]

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the vehicle control and determine the GI50 or IC50 value from a dose-response curve.

Western Blot Analysis of Signaling Pathways

Western blotting is used to detect specific proteins in a sample and can be used to assess the phosphorylation status of key signaling proteins, thereby providing insight into the mechanism of action of the kinase inhibitors.

Materials:

• Cancer cell lines

• Test compounds (piperazine-based inhibitors)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-phospho-Akt, anti-total-Akt)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat cells with the piperazine-based inhibitors at various concentrations and time points. After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each cell lysate using a protein assay.

• SDS-PAGE and Protein Transfer: Denature equal amounts of protein from each sample and separate them by size using SDS-polyacrylamide gel electrophoresis. Transfer the separated proteins to a PVDF or nitrocellulose membrane.[16]

• Blocking and Antibody Incubation: Block the membrane with a suitable blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[17] Incubate the membrane with a primary antibody specific for the protein of interest (e.g., a phosphorylated signaling protein) overnight at 4°C.

• Secondary Antibody Incubation and Detection: Wash the membrane and incubate it with an HRP-conjugated secondary antibody for 1 hour at room temperature. After further washing, add a chemiluminescent substrate and capture the signal using an imaging system.[16]

• Data Analysis: Quantify the band intensities using densitometry software. To assess changes in phosphorylation, normalize the signal from the phospho-specific antibody to the signal from an antibody recognizing the total protein. A loading control (e.g., β-actin or GAPDH) should also be used to ensure equal protein loading.[6]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate key signaling pathways targeted by piperazine-based kinase inhibitors and a general workflow for their preclinical evaluation.

Caption: General experimental workflow for the preclinical evaluation of novel piperazine-based kinase inhibitors.

Caption: The PI3K/AKT signaling pathway, a common target for piperazine-based kinase inhibitors.

Caption: The BCR-ABL signaling pathway, a key target in Chronic Myeloid Leukemia (CML).

Caption: The EGFR signaling pathway, frequently dysregulated in various cancers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Novel Src/Abl tyrosine kinase inhibitor bosutinib suppresses neuroblastoma growth via inhibiting Src/Abl signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ADP-Glo™ Kinase Assay Protocol [promega.jp]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Novel Piperazine Derivatives of Vindoline as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel Piperazine Derivatives of Vindoline as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. promega.com [promega.com]
• 12. promega.com [promega.com]
• 13. creative-bioarray.com [creative-bioarray.com]
• 14. atcc.org [atcc.org]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. Western blot for phosphorylated proteins | Abcam [abcam.com]

Comparative Guide to Structural Analogues of Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of structural analogues of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate, a versatile building block in medicinal chemistry. The piperazine ring is a privileged scaffold, and modifications to its structure can significantly influence physicochemical properties and biological activity.[1][2] This document summarizes key data to inform the selection and design of piperazine-based compounds for drug discovery.

Introduction to the Core Scaffold

Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate, protected by a tert-butoxycarbonyl (Boc) group, features a chiral center and a reactive hydroxymethyl group, making it a valuable intermediate for synthesizing more complex molecules.[3] Its analogues, which vary in the position of the hydroxymethyl group, stereochemistry, and other substitutions, are explored for a wide range of therapeutic applications, from anticancer to antimicrobial agents.[4][5] The Boc protecting group allows for selective functionalization of the unprotected secondary amine, a crucial step in multi-step syntheses.[1]

Structural and Physicochemical Comparison

The position of the hydroxymethyl group and other substituents on the piperazine ring alters the molecule's spatial arrangement and physicochemical properties. These changes can affect solubility, membrane permeability, and interactions with biological targets.[6][7]

Below is a comparison of the parent compound with its key structural analogues.

Compound Name	Structure	Molecular Formula	Molecular Weight ( g/mol )	Calculated XLogP3
tert-Butyl (S)-2-(hydroxymethyl)piperazine-1-carboxylate	C₁₀H₂₀N₂O₃	216.28	-0.4
tert-Butyl (S)-3-(hydroxymethyl)piperazine-1-carboxylate	C₁₀H₂₀N₂O₃	216.28	-0.4
tert-Butyl piperazine-1-carboxylate (N-Boc-piperazine)	C₉H₁₈N₂O₂	186.25	0.5[8]
tert-Butyl 4-benzyl-2-(hydroxymethyl)piperazine-1-carboxylate	C₁₇H₂₆N₂O₃	306.40	2.1

Note: Physicochemical properties are calculated unless otherwise cited.

Comparative Biological Activity

Piperazine derivatives exhibit a vast range of pharmacological activities, including anticancer, antimicrobial, anticonvulsant, and antipsychotic effects.[2][5][9] The specific activity is highly dependent on the substituents attached to the piperazine core.[2] While direct, side-by-side comparative studies of the analogues listed above are limited, the following table summarizes representative biological activities for classes of compounds derived from these scaffolds.

Scaffold/Derivative Class	Therapeutic Area	Target/Assay	Activity Metric	Value	Reference
Thiazolinylphenyl-piperazines	Anticancer	LNCaP (Prostate) Cell Line	GI₅₀	3.67 µM	[5]
Arylformyl piperazinyls	Anticancer	MDA-MB-231 (Breast) Cell Line	IC₅₀	5.55 µM	[5]
Piperazine-benzimidazole hybrids	Anti-tubercular	M. tuberculosis	MIC	0.1 µg/mL	[10]
Iminophosphorane Derivatives	Antifungal	Candida albicans	MIC	2.22 µg/mL	[5]
N-Aryl piperazines (Mannich bases)	Anticonvulsant	Maximal Electroshock (MES)	% Protection	Good	[9]

Visualized Relationships and Workflows

Diagrams created using Graphviz provide a clear visual representation of structural relationships and synthetic pathways.

Caption: Structural relationships between the parent compound and its analogues.

Caption: General synthetic workflow for preparing N-Boc-hydroxymethylpiperazine analogues.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative protocols for the synthesis and biological evaluation of these compounds.

Protocol 1: Synthesis of (R)-tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate

This protocol is adapted from a patented synthesis method and demonstrates a common route to chiral hydroxymethylpiperazine analogues.[11]

• Di-Boc Protection of Precursor:

  • Start with an aqueous solution of (R)-2-hydroxymethyl piperazine.

  • In an ice bath, add sodium hydroxide to the solution.

  • Slowly add di-tert-butyl dicarbonate (Boc)₂O (2.1-2.2 molar equivalents) dropwise.

  • Allow the reaction to stir at room temperature for 10-13 hours.

  • Extract the product, 1,4-di-Boc-2-hydroxymethylpiperazine, using dichloromethane.

  • Wash the combined organic phases with 1M hydrochloric acid, dry with anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Recrystallize the crude product to obtain the purified di-protected intermediate.

• Selective Deprotection:

  • Add the purified 1,4-di-Boc-2-hydroxymethylpiperazine to a reactor with 95% ethanol and a prepared aqueous solution of sodium hydroxide.

  • Heat the mixture to reflux for 3-5 hours.

  • After the reaction, concentrate the ethanol under reduced pressure and cool to room temperature.

  • Extract the final product, (R)-1-Boc-3-hydroxymethylpiperazine, with dichloromethane.

  • Wash the combined organic phases with a sodium chloride solution, dry, filter, concentrate, and recrystallize to yield the final pure compound.[11]

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC)

This protocol provides a general method for assessing the antimicrobial activity of synthesized analogues, a common application for piperazine derivatives.[5]

• Preparation of Microbial Inoculum:

  • Culture the test microorganism (e.g., Staphylococcus aureus, Candida albicans) in an appropriate broth medium overnight.

  • Dilute the culture to achieve a standardized concentration (e.g., 1 x 10⁶ CFU/mL).

• Compound Dilution:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform a serial two-fold dilution of the stock solution in a 96-well microtiter plate using the appropriate growth medium to achieve a range of test concentrations.

• Inoculation and Incubation:

  • Inoculate each well of the microtiter plate with the standardized microbial suspension.

  • Include a positive control (microorganism in broth, no compound) and a negative control (broth only).

  • Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• Data Analysis:

  • The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[5]

Conclusion

Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate and its structural analogues are foundational building blocks in drug discovery. Variations in the substitution pattern on the piperazine ring provide a powerful tool for modulating physicochemical properties and tuning biological activity. While direct comparative data across all analogues is not always available in a single study, analysis of the broader class of piperazine derivatives reveals significant potential across multiple therapeutic areas, including oncology and infectious diseases. The provided data and protocols serve as a guide for researchers to design and evaluate novel piperazine-based therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Buy (s)-Tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate | 314741-40-7 [smolecule.com]
• 4. Tert-butyl (S)-3-(hydroxymethyl)piperazine-1-carboxylate hydrochloride | Benchchem [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. tert-Butyl piperazine-1-carboxylate | C9H18N2O2 | CID 143452 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. jgtps.com [jgtps.com]
• 10. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 11. CN114349711B - Synthesis method of (R) -1-Boc-3-hydroxymethyl piperazine - Google Patents [patents.google.com]

A Comparative Guide to Assessing the Stereochemical Purity of Chiral Piperazines

For Researchers, Scientists, and Drug Development Professionals

The determination of stereochemical purity is a critical analytical challenge in the development of chiral piperazine-based pharmaceuticals. The spatial arrangement of atoms in these molecules can significantly influence their pharmacological activity, pharmacokinetic properties, and potential toxicity. Therefore, robust and reliable analytical methods are paramount for ensuring the quality, safety, and efficacy of these drug candidates. This guide provides an objective comparison of the principal analytical techniques used to assess the enantiomeric purity of chiral piperazines, supported by experimental data and detailed methodologies.

Introduction to Chiral Piperazines and the Importance of Stereochemical Purity

Piperazines are a class of nitrogen-containing heterocyclic compounds that form the core scaffold of numerous pharmaceuticals, including antihistamines, antipsychotics, and antianginal agents. When a piperazine molecule contains a stereocenter, it can exist as a pair of enantiomers—non-superimposable mirror images. These enantiomers often exhibit different biological activities. One enantiomer may be therapeutically active (eutomer), while the other may be less active, inactive, or even contribute to undesirable side effects (distomer). Consequently, regulatory agencies worldwide mandate the stereoselective analysis of chiral drugs.

This guide explores and compares four key analytical techniques for determining the enantiomeric excess (e.e.) and overall stereochemical purity of chiral piperazines:

• Chiral High-Performance Liquid Chromatography (HPLC)

• Chiral Supercritical Fluid Chromatography (SFC)

• Chiral Capillary Electrophoresis (CE)

• Chiral Nuclear Magnetic Resonance (NMR) Spectroscopy

Each method's principles, experimental protocols, performance characteristics, and a comparative summary are presented to aid researchers in selecting the most appropriate technique for their specific analytical needs.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a cornerstone technique for enantiomeric separations in the pharmaceutical industry.[1] It relies on the differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times and, thus, separation.

Methodology

The fundamental principle of chiral HPLC involves passing a solution of the chiral piperazine through a column packed with a CSP. The enantiomers form transient diastereomeric complexes with the CSP, and the difference in the stability of these complexes results in their separation. Polysaccharide-based CSPs, such as those derived from cellulose and amylose (e.g., Chiralpak® and Chiralcel® series), are widely used and have demonstrated excellent enantioselectivity for a broad range of chiral compounds, including amines like piperazines.[2]

Experimental Protocol: Chiral HPLC of a Piperazine Derivative

This protocol outlines a general procedure for the analysis of a chiral piperazine using a polysaccharide-based CSP.

• Sample Preparation:

  • Dissolve the piperazine sample in a suitable solvent (e.g., mobile phase or a compatible solvent) to a known concentration (e.g., 1 mg/mL).

  • For piperazines lacking a strong chromophore, pre-column derivatization with an agent like p-toluenesulfonyl chloride (PTSC) can be employed to enhance UV detection.[3]

• Chromatographic Conditions:

  • Column: Chiralpak IC (Diacel) (250 x 4.6 mm, 5 µm particle size).[4]

  • Mobile Phase: A mixture of acetonitrile, methanol, and diethylamine (DEA) (e.g., 90:10:0.1 v/v/v).[4] The addition of a basic modifier like DEA is often crucial for obtaining good peak shapes for basic analytes like piperazines.

  • Flow Rate: 1.0 mL/min.[4]

  • Column Temperature: 35°C.[4]

  • Detection: UV at a suitable wavelength (e.g., 228 nm after derivatization or a wavelength of maximum absorbance for the underivatized compound).[3][4]

  • Injection Volume: 10 µL.[4]

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject a solution of the racemic standard to determine the retention times of both enantiomers and calculate the resolution.

  • Inject the test sample and integrate the peak areas of the two enantiomers.

  • Calculate the enantiomeric excess (% e.e.) using the formula: % e.e. = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] × 100 where Area₁ and Area₂ are the peak areas of the major and minor enantiomers, respectively.

Performance Data

The following table summarizes typical performance characteristics for a validated chiral HPLC method for a piperazine derivative after derivatization.

Parameter	Typical Performance	Reference
Linearity (Correlation Coefficient, r²)	> 0.999	[4]
Limit of Detection (LOD)	30 ppm	[4]
Limit of Quantification (LOQ)	90 ppm	[4]
Precision (%RSD)	< 2.0%	[4]
Accuracy (% Recovery)	98 - 105%	[4]

Chiral Supercritical Fluid Chromatography (SFC)

Chiral SFC has emerged as a powerful alternative to HPLC, offering advantages in terms of speed, efficiency, and reduced environmental impact.[5] It utilizes a supercritical fluid, most commonly carbon dioxide (CO₂), as the main component of the mobile phase.

Methodology

Similar to HPLC, chiral SFC employs chiral stationary phases to achieve enantiomeric separation. The mobile phase in SFC, consisting of supercritical CO₂ and an organic modifier (e.g., methanol, ethanol), exhibits low viscosity and high diffusivity.[6] This allows for faster separations at lower backpressures compared to HPLC. The same polysaccharide-based CSPs used in HPLC are highly effective in SFC.[5]

Experimental Protocol: Chiral SFC of a Piperazine Derivative

• Sample Preparation:

  • Dissolve the piperazine sample in the organic modifier or a compatible co-solvent.

• Chromatographic Conditions:

  • Column: Immobilized Amylose or Cellulose-based CSP (e.g., Chiralpak IA, IB, IC).

  • Mobile Phase: Supercritical CO₂ and an organic modifier (e.g., methanol) with a basic additive (e.g., 0.1% diethylamine). A typical starting condition is a 80:20 (CO₂:Modifier) ratio.

  • Flow Rate: 2-4 mL/min.

  • Back Pressure: 100-150 bar.

  • Column Temperature: 35-40°C.

  • Detection: UV-Vis detector at a suitable wavelength.

  • Injection Volume: 1-5 µL.

• Analysis:

  • The analysis procedure, including system equilibration, injection of standards and samples, and calculation of enantiomeric excess, is analogous to that of chiral HPLC.

Performance Comparison: SFC vs. HPLC

Feature	Chiral SFC	Chiral HPLC (Normal Phase)	Reference
Analysis Time	Faster (typically 3-5 times)	Slower	[6]
Solvent Consumption	Significantly lower organic solvent use	Higher organic solvent use	[7]
Resolution	Often comparable or better	Good	[8]
Peak Shape	Generally excellent for basic compounds	May require careful mobile phase optimization	[9]
Cost	Lower running costs due to cheaper CO₂ and less solvent disposal	Higher running costs	[10]

Chiral Capillary Electrophoresis (CE)

Chiral CE is a high-resolution separation technique that utilizes an electric field to separate ions based on their electrophoretic mobility. For chiral separations, a chiral selector is added to the background electrolyte (BGE).

Methodology

In chiral CE, the enantiomers of a chiral piperazine (which are typically protonated and positively charged in an acidic buffer) are separated based on their differential binding affinities to a chiral selector dissolved in the BGE. Cyclodextrins (CDs) and their derivatives are the most commonly used chiral selectors for this purpose.[11] The enantiomer that interacts more strongly with the chiral selector will have a different apparent mobility and will therefore migrate at a different velocity, leading to separation.

Experimental Protocol: Chiral CE of Piperazine Derivatives

• Sample Preparation:

  • Dissolve the piperazine sample in the BGE or deionized water to a suitable concentration.

• Electrophoretic Conditions:

  • Capillary: Fused-silica capillary (e.g., 50 µm i.d., 40-60 cm total length).

  • Background Electrolyte (BGE): A buffer solution, such as 100 mM phosphate buffer at pH 6.0, containing the chiral selector.[12]

  • Chiral Selector: A cyclodextrin derivative, such as sulfated β-cyclodextrin (S-β-CD) at a concentration of 10-40 mg/mL.[12] An organic modifier like methanol (e.g., 40% v/v) can be added to the BGE to improve resolution.[12]

  • Applied Voltage: 8-25 kV.[12]

  • Temperature: 25°C.

  • Injection: Hydrodynamic or electrokinetic injection.

  • Detection: UV detection at a suitable wavelength.

• Analysis:

  • Condition the capillary with the BGE.

  • Inject the racemic standard to determine the migration times of the enantiomers.

  • Inject the sample and record the electropherogram.

  • Calculate the enantiomeric excess based on the corrected peak areas.

Performance Data

The following table presents typical validation data for a chiral CE method for H1-antihistamine piperazine derivatives.

Parameter	Typical Performance	Reference
Linearity (Correlation Coefficient, r²)	> 0.99	[12]
Limit of Detection (LOD)	5.9–11.4 µmol/L	[12]
Limit of Quantification (LOQ)	18–34.6 µmol/L	[12]
Precision (%RSD, Migration Time)	< 1.0% (intra-day), < 2.0% (inter-day)	[12]
Precision (%RSD, Peak Area)	< 2.5% (intra-day), < 4.0% (inter-day)	[12]

Chiral Nuclear Magnetic Resonance (NMR) Spectroscopy

Chiral NMR spectroscopy provides a distinct approach for determining enantiomeric purity without the need for physical separation of the enantiomers. It relies on creating a diastereomeric environment in the NMR tube, which makes the enantiomers chemically non-equivalent and thus distinguishable by NMR.

Methodology

This is achieved by adding a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA) to the solution of the chiral piperazine.[13]

• Chiral Solvating Agents (CSAs): These form transient, non-covalent diastereomeric complexes with the enantiomers of the piperazine. This results in small but measurable differences in the chemical shifts (Δδ) of corresponding protons or other nuclei in the two enantiomers.

• Chiral Derivatizing Agents (CDAs): These react covalently with the enantiomers to form stable diastereomers, which inherently have different NMR spectra.

The enantiomeric excess can be determined by integrating the signals corresponding to each enantiomer.

Experimental Protocol: Chiral NMR using a Chiral Solvating Agent

• Sample Preparation:

  • Accurately weigh the chiral piperazine sample (e.g., 1-5 mg) and the chiral solvating agent (e.g., (S)-BINOL derivative) into an NMR tube.

  • Add a suitable deuterated solvent (e.g., CDCl₃, C₆D₆).

  • The molar ratio of CSA to analyte is optimized to achieve the best spectral separation, often starting with a 1:1 ratio.

• NMR Acquisition:

  • Acquire a high-resolution proton (¹H) NMR spectrum. Other nuclei like ¹⁹F or ³¹P can also be used if present in the analyte or CSA.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio for accurate integration, especially for the minor enantiomer.

• Analysis:

  • Identify a pair of well-resolved signals corresponding to the same proton (or other nucleus) in the two diastereomeric complexes.

  • Carefully integrate these two signals.

  • Calculate the enantiomeric excess from the integration values.

Performance Characteristics

Feature	Chiral NMR Spectroscopy
Principle	Formation of transient diastereomeric complexes leading to distinct NMR signals.
Advantages	- Non-destructive.- Relatively fast for screening.- No physical separation required.- Provides structural information.
Disadvantages	- Lower sensitivity compared to chromatographic methods.- Signal overlap can be problematic.- Requires a suitable chiral solvating/derivatizing agent.- Accurate integration can be challenging for low e.e. values.
Typical LOD for minor enantiomer	~1-5%

Visualizing the Workflow and Decision-Making Process

The selection of an appropriate analytical method depends on various factors, including the stage of drug development, the required sensitivity, sample throughput, and available instrumentation. The following diagrams illustrate a general experimental workflow and a decision tree for method selection.

Caption: General experimental workflow for determining enantiomeric purity.

Caption: Decision tree for selecting a chiral analysis method.

Comparative Summary and Conclusion

Choosing the optimal method for assessing the stereochemical purity of chiral piperazines is a multi-faceted decision. Each technique offers a unique set of advantages and is suited to different analytical challenges.

Method	Throughput	Sensitivity (LOD)	Speed	Cost (Instrument)	Cost (Running)	Key Advantage
Chiral HPLC	Medium	High (ppm range)	Medium	High	Medium	Robustness, wide applicability, regulatory acceptance.
Chiral SFC	High	High (ppm range)	Fast	High	Low	High speed, low organic solvent consumption ("Green").
Chiral CE	Medium	Very High (µmol/L range)	Fast	Medium	Low	High efficiency, low sample and reagent consumption.
Chiral NMR	Low	Low (~1-5% minor enantiomer)	Fast (for screening)	Very High	Low	Non-destructive, provides structural information.

• Chiral HPLC remains the gold standard for routine quality control and release testing due to its robustness and extensive validation history.

• Chiral SFC is the method of choice for high-throughput screening in drug discovery and for preparative separations, owing to its speed and green credentials.

• Chiral CE offers exceptional separation efficiency and sensitivity, making it ideal for challenging separations or when sample volume is limited.

• Chiral NMR is a valuable tool for rapid, non-destructive analysis and for confirming the identity of enantiomers, particularly when authentic standards are unavailable.

A comprehensive approach to chiral piperazine analysis may involve using a high-throughput technique like SFC for initial screening, followed by a validated HPLC or CE method for quantitative purity determination. Chiral NMR can serve as a complementary technique for structural verification and mechanistic studies. The selection of the most suitable method will ultimately be guided by the specific requirements of the analysis at each stage of the drug development process.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jocpr.com [jocpr.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. shimadzu.com [shimadzu.com]
• 11. Single Isomer N-Heterocyclic Cyclodextrin Derivatives as Chiral Selectors in Capillary Electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. d-nb.info [d-nb.info]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This document provides a comprehensive, step-by-step guide for the safe disposal of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate, ensuring compliance with safety protocols and regulatory requirements.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate with appropriate personal protective equipment (PPE). This compound is categorized as causing skin and serious eye irritation.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification
Eye/Face Protection	Safety glasses with side-shields or goggles.
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber).
Body Protection	Laboratory coat.

Ensure adequate ventilation in the handling area to avoid inhalation of any dust or fumes. In case of a spill, prevent the substance from entering drains and soil. Spilled material should be collected with an inert absorbent material and placed in a suitable, sealed container for disposal.

Step-by-Step Disposal Protocol

The primary method for the disposal of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate is through a licensed professional waste disposal service. This ensures that the compound is managed in an environmentally safe and compliant manner.

• Containerization:

  • Place the waste chemical in a clearly labeled, sealed, and suitable container. Ensure the container is compatible with the chemical and will not leak.

  • Label the container with the full chemical name: "tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate" and any relevant hazard symbols.

• Waste Classification:

  • Chemical waste generators must determine if a discarded chemical is classified as hazardous waste according to local, state, and federal regulations.[1]

• Arranging for Disposal:

  • Contact a licensed chemical waste disposal company to arrange for pickup and disposal.

  • Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) if available.

  • The recommended disposal method is through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[2]

• Contaminated Materials:

  • Any materials that have come into contact with the chemical, such as PPE, absorbent materials, and empty containers, should also be disposed of as chemical waste.

  • Empty containers should be triple-rinsed (or equivalent) before being offered for recycling or reconditioning.[2] Alternatively, they can be punctured to prevent reuse and disposed of in a sanitary landfill if regulations permit.[2]

Crucially, do not discharge tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate into sewer systems, drains, other waterways, or the soil. [1][2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate.

Caption: Disposal Workflow Diagram

This procedural guidance is intended to provide essential safety and logistical information for the proper disposal of tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate. Always consult your institution's specific safety protocols and local regulations.

References

• 1. aksci.com [aksci.com]
• 2. chemicalbook.com [chemicalbook.com]

Essential Safety and Logistical Information for Handling Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This guide provides essential information for the safe use of Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate, including personal protective equipment (PPE), operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate, a comprehensive PPE plan is essential. The following table summarizes the recommended PPE.

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Safety glasses with side-shields or safety goggles	Must conform to EN166 (EU) or NIOSH (US) standards to protect against chemical splashes. A face shield may be necessary for splash-prone procedures.[1][2]
Hand Protection	Chemical-resistant gloves	Nitrile rubber gloves with a minimum thickness of 0.11 mm are recommended. Always inspect gloves before use and dispose of them properly after handling the chemical.[2][3]
Body Protection	Laboratory coat and appropriate protective clothing	A standard lab coat should be worn. For procedures with a higher risk of exposure, additional protective clothing may be required to prevent skin contact.[4][5]
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved respirator	To be used if ventilation is inadequate or if irritation is experienced. The type of respirator will depend on the concentration and nature of the airborne substance.[4][6]

Operational Plan for Safe Handling

A systematic approach to handling Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate is crucial for laboratory safety.

1. Preparation:

• Ensure that an eyewash station and safety shower are readily accessible.[5]

• Work in a well-ventilated area, preferably under a chemical fume hood.[5][6]

• Gather all necessary PPE and ensure it is in good condition.

• Review the Safety Data Sheet (SDS) before starting any new procedure.

2. Handling:

• Avoid direct contact with the skin, eyes, and clothing.[5]

• Avoid the formation of dust and aerosols.[1][2]

• Wash hands thoroughly with soap and water after handling.[5][7]

• Do not eat, drink, or smoke in the laboratory area.[8]

3. In Case of Exposure:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse. If irritation persists, seek medical attention.[5][7]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[4][7]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[1]

Disposal Plan

Proper disposal of Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste: Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

• Contaminated Packaging: Dispose of as unused product.[1]

• General Guidance: Do not let the product enter drains.[1][5] All disposal activities must be in accordance with local, regional, and national regulations.

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate from receipt to disposal.

Caption: Workflow for the safe handling of laboratory chemicals.

References

• 1. angenechemical.com [angenechemical.com]
• 2. acrospharma.co.kr [acrospharma.co.kr]
• 3. carlroth.com [carlroth.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. aksci.com [aksci.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]